Benzyl 2-aminoacetate

• CAS: 1738-68-7

Core Science & Biosynthesis

Benzyl 2-aminoacetate chemical properties and structure

An In-depth Technical Guide to Benzyl 2-aminoacetate: Properties, Structure, and Applications

Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and peptide chemistry, the strategic manipulation of amino acid protecting groups is paramount. Among these, the benzyl ester of glycine, formally known as Benzyl 2-aminoacetate, emerges as a cornerstone reagent. Its utility transcends simple protection, offering a nuanced tool for chemists to orchestrate complex molecular architectures. This guide provides a comprehensive exploration of Benzyl 2-aminoacetate, moving beyond a superficial overview to deliver actionable insights and detailed protocols. As a senior application scientist, the emphasis here is not merely on the "what" but the "why"—elucidating the chemical principles that underpin its application and empower researchers to innovate.

Molecular and Structural Characteristics

Benzyl 2-aminoacetate, in its free base form, is an ester derived from the condensation of glycine and benzyl alcohol.[1] However, it is most commonly supplied and utilized as its hydrochloride or p-toluenesulfonate salt to enhance stability and handling.[][3] The benzyl group serves as a crucial protecting group for the carboxylic acid functionality of glycine, which can be selectively removed under mild conditions, a feature extensively exploited in peptide synthesis.[1]

Chemical Identity and Nomenclature

• IUPAC Name: benzyl 2-aminoacetate[4]

• Synonyms: Glycine benzyl ester, Benzyl glycinate, H-Gly-OBzl[1][]

• CAS Number: 1738-68-7 (free base), 2462-31-9 (hydrochloride salt)[1][5]

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl 2-aminoacetate and its common salt forms is presented below. These parameters are critical for predicting its behavior in various solvent systems and reaction conditions.

Property	Value (Free Base)	Value (Hydrochloride Salt)	Reference(s)
Molecular Formula	C₉H₁₁NO₂	C₉H₁₁NO₂·HCl	[1][]
Molecular Weight	165.19 g/mol	201.65 g/mol	[1][5]
Appearance	-	White to off-white powder/solid	[][6][7]
Melting Point	Not widely reported	127 - 140 °C	[][8]
Boiling Point	~245.5 °C at 760 mmHg (Predicted)	Not applicable (decomposes)	[1][]
Density	~1.132 g/cm³ (Predicted)	-	[][9]
Solubility	Soluble in various organic media	Soluble in polar solvents	[1][][6]
logP	0.72 (Calculated)	-	[1]

Structural Representation

The chemical structure of Benzyl 2-aminoacetate is fundamental to its reactivity. The presence of the benzyl ester, the primary amine, and the alpha-carbon constitutes a versatile synthetic building block.

Caption: 2D structure of Benzyl 2-aminoacetate.

Synthesis and Reaction Chemistry

The primary route for synthesizing Benzyl 2-aminoacetate is through the Fischer-Speier esterification of glycine with benzyl alcohol.[1][3] This acid-catalyzed reaction is a classic and robust method, often carried out with azeotropic removal of water to drive the equilibrium towards the product.[3]

General Synthesis Pathway

The synthesis typically involves reacting glycine with an excess of benzyl alcohol in the presence of a strong acid catalyst, such as p-toluenesulfonic acid or thionyl chloride.[3][10] The use of a Dean-Stark apparatus to remove the water byproduct is a common and effective strategy to achieve high yields.[3]

Caption: Generalized workflow for the synthesis of Benzyl 2-aminoacetate salts.

Detailed Experimental Protocol: Synthesis of Benzyl 2-aminoacetate p-toluenesulfonate

This protocol is adapted from established methodologies for Fischer-Speier esterification.[3]

• Apparatus Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Reagent Charging: To the flask, add glycine (1.0 eq.), p-toluenesulfonic acid monohydrate (1.05 eq.), benzyl alcohol (3-5 eq.), and toluene (sufficient to fill the Dean-Stark trap and suspend the reagents).

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap, effectively removing water from the reaction. Continue reflux until no more water is collected.

• Work-up: Allow the reaction mixture to cool to room temperature. The product will often crystallize out of the solution. If not, the volume of toluene can be reduced under vacuum to induce crystallization.

• Isolation: Collect the solid product by vacuum filtration and wash with a cold, non-polar solvent (e.g., diethyl ether or hexane) to remove excess benzyl alcohol and other impurities.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.[10]

Key Reactivity and Deprotection

The utility of Benzyl 2-aminoacetate lies in the lability of the benzyl ester. The benzyl group can be readily cleaved by catalytic hydrogenation (e.g., H₂, Pd/C), which is a mild and efficient method that does not affect many other protecting groups used in peptide synthesis.[1] This orthogonality is a key advantage in complex multi-step syntheses.

Applications in Research and Development

Benzyl 2-aminoacetate is a versatile building block with broad applications in organic synthesis and medicinal chemistry.[1]

• Peptide Synthesis: It serves as a fundamental building block for the introduction of a glycine residue at the C-terminus of a peptide.[][8] The benzyl ester protects the carboxylic acid during peptide coupling reactions, and its subsequent removal allows for further chain elongation.[11]

• Drug Discovery and Development: As a derivative of glycine, an important amino acid, it is used in the synthesis of a wide array of pharmaceutical compounds and research chemicals.[6] Its structure is a key component in the synthesis of peptidomimetics, which are designed to mimic natural peptides but with enhanced stability and bioavailability.[1]

• Heterocyclic Chemistry: The bifunctional nature of Benzyl 2-aminoacetate makes it a valuable precursor for the construction of various nitrogen-containing heterocyclic scaffolds, which are core structures in many biologically active molecules.[1]

• Material Science: The amine and ester functionalities allow for its incorporation into polymers such as polyesters and polyamides, enabling the synthesis of functional materials with tailored properties.[1]

Safety and Handling

Benzyl 2-aminoacetate hydrochloride is classified as an irritant.[5] It is important to handle the compound in a well-ventilated area, wearing appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.[7] Avoid inhalation of dust and contact with skin and eyes.[7]

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[5]

• Storage: Store in a cool, dry, and well-ventilated place. For long-term storage, temperatures of -20°C to 8°C are recommended.[]

Conclusion

Benzyl 2-aminoacetate is more than just a protected amino acid; it is an enabling tool for chemical innovation. Its well-defined chemical properties, straightforward synthesis, and versatile reactivity make it an indispensable reagent in the modern chemistry laboratory. A thorough understanding of its characteristics, as detailed in this guide, is essential for its effective and strategic application in the synthesis of complex molecules that drive progress in medicine and materials science.

References

• PubChem. Benzyl 2-aminoacetate hydrochloride | C9H12ClNO2 | CID 11701227. [Link]

• PubChemLite. Benzyl 2-aminoacetate hydrochloride (C9H11NO2). [Link]

• PubChem. Benzyl glycinate | C9H11NO2 | CID 409140. [Link]

• Adooq Bioscience. Safety Data Sheet - Glycine benzyl ester hydrochloride salt. [Link]

• Chemspace. Benzyl 2-aminoacetate - C9H11NO2 | CSSB00000704423. [Link]

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The Cornerstone of Peptide Synthesis: A Technical Guide to Glycine Benzyl Ester

For Researchers, Scientists, and Drug Development Professionals

Glycine benzyl ester stands as a pivotal molecular tool in the intricate world of peptide synthesis and pharmaceutical development. Its strategic design, featuring a protected carboxylic acid group, allows for precise and controlled peptide bond formation, making it an indispensable building block for complex therapeutic molecules. This in-depth guide, prepared for the discerning scientific professional, delves into the core technical aspects of glycine benzyl ester, its various salt forms, synthesis, and critical applications.

Core Identification: CAS Numbers and Synonyms

Glycine benzyl ester is most commonly handled and utilized in its more stable salt forms, primarily as the hydrochloride or p-toluenesulfonate salt. This enhances stability and simplifies handling compared to the free base.[1] Understanding the specific identifiers for each form is crucial for accurate procurement, documentation, and experimental replication.

Form	CAS Number	Key Synonyms
Hydrochloride Salt	2462-31-9	Benzyl glycinate hydrochloride, Gly-OBzl·HCl, H-Gly-OBzl·HCl[2][]
p-Toluenesulfonate Salt	1738-76-7	Glycine benzyl ester p-toluenesulfonate, Benzyl glycinate p-toluenesulfonate salt, H-Gly-OBzl·TosOH, H-Gly-OBzl·Tos-OH
Free Base	6454-65-5	Benzyl glycinate, Glycine benzyl ester, Benzyl aminoacetate, H-Gly-OBzl[4]

Physicochemical Properties: A Comparative Overview

The choice between the hydrochloride and tosylate salt often depends on the specific requirements of the synthetic route, such as solubility in different solvent systems. The following table summarizes key physicochemical properties for the two most common salt forms.

Property	Glycine Benzyl Ester Hydrochloride	Glycine Benzyl Ester p-Toluenesulfonate
Molecular Formula	C₉H₁₁NO₂·HCl[2]	C₉H₁₁NO₂·C₇H₈O₃S
Molecular Weight	201.65 g/mol	337.39 g/mol
Appearance	White powder[2][]	White to almost white powder to crystal
Melting Point	127 - 139 °C[2]	132 - 134 °C
Solubility	Enhanced solubility in polar solvents[]	Soluble in methanol (0.1 g/mL, clear)
Storage Conditions	0 - 8 °C[2]	Room Temperature

Synthesis Pathway: The Fischer-Speier Esterification

The most prevalent and economically viable method for the large-scale synthesis of glycine benzyl ester salts is the Fischer-Speier esterification. This acid-catalyzed reaction involves the direct esterification of glycine with benzyl alcohol.[5] An acid catalyst, typically p-toluenesulfonic acid (p-TsOH), serves a dual purpose: it protonates the carbonyl group of glycine, increasing its electrophilicity, and it forms a stable salt with the resulting amino ester, which facilitates its isolation and purification.[5]

To drive the reaction equilibrium towards the product, water generated during the esterification is continuously removed, often through azeotropic distillation with a solvent like toluene.[5][6]

Caption: Fischer-Speier Esterification for Glycine Benzyl Ester Tosylate Synthesis.

Detailed Experimental Protocol: Synthesis of Glycine Benzyl Ester p-Toluenesulfonate Salt

This protocol is adapted from established industrial-scale synthesis procedures.[6]

Materials:

• Glycine

• p-Toluenesulfonic acid monohydrate

• Benzyl alcohol

• Toluene

• Acetone (for washing)

Equipment:

• Round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser

• Heating mantle

• Magnetic stirrer

• Buchner funnel and filter flask

• Vacuum oven

Procedure:

• Azeotropic Removal of Water from Catalyst: To the round-bottom flask, add p-toluenesulfonic acid monohydrate and toluene. Heat the mixture to reflux and collect the water in the Dean-Stark trap until no more water is separated. This step ensures a dry reaction environment, which is critical for driving the esterification to completion.

• Reactant Addition: Cool the flask slightly and add glycine and benzyl alcohol to the reaction mixture.

• Esterification Reaction: Heat the mixture back to reflux. The water generated during the esterification will be collected in the Dean-Stark trap.[5] Monitor the reaction until the theoretical amount of water has been collected, which typically takes 5-6 hours.[5] Continue to reflux for an additional 1.5 to 2.5 hours to ensure the reaction goes to completion.[6]

• Crystallization and Isolation: Cool the reaction mixture in an ice-water bath to induce crystallization of the product.[5] Stir for approximately one hour to ensure complete crystallization.[1]

• Purification: Collect the crude product by vacuum filtration. Wash the filter cake with a solvent in which the product is sparingly soluble, such as diethyl ether or acetone, to remove unreacted starting materials and byproducts.

• Drying: Dry the purified white crystalline solid in a vacuum oven to yield the final glycine benzyl ester p-toluenesulfonate salt.

Critical Applications in Research and Development

Glycine benzyl ester is a cornerstone intermediate in several areas of pharmaceutical and biochemical research due to its unique structural features.

Peptide Synthesis

The primary application of glycine benzyl ester is in peptide synthesis. The benzyl group serves as a robust protecting group for the carboxylic acid functionality of glycine, preventing it from participating in unwanted side reactions.[1] This allows for the selective formation of a peptide bond between the free amino group of glycine benzyl ester and the activated carboxyl group of another amino acid. The benzyl group can be readily removed under mild conditions, typically through catalytic hydrogenation, to reveal the free carboxylic acid for subsequent coupling reactions.

The hydrochloride and tosylate salts also protect the amino group, allowing for a controlled, stepwise assembly of peptide chains.[1][7] Its use simplifies the incorporation of the essential amino acid glycine into growing peptide chains, which is crucial for the development of new therapeutic agents.[2][8]

Caption: Role of Glycine Benzyl Ester in a Stepwise Peptide Synthesis Workflow.

Pharmaceutical Intermediate

Glycine benzyl ester is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). A notable example is its use in the manufacturing of Racecadotril, an antisecretory medication used for the treatment of diarrhea.[1][7] Its role as a versatile building block allows for the efficient construction of more complex molecular architectures.

Drug Delivery and Formulation

In addition to its role in synthesis, glycine benzyl ester hydrochloride has been employed in drug delivery systems.[2] Its properties can help to improve the bioavailability of active pharmaceutical ingredients.[2] Its compatibility with a range of solvents and its ability to facilitate controlled release mechanisms make it a valuable component in pharmaceutical development.[2]

Conclusion

Glycine benzyl ester, in its various forms, is a testament to the power of strategic molecular design in advancing scientific research. Its role as a protected amino acid is fundamental to the modern synthesis of peptides, enabling the creation of novel therapeutics. For researchers and drug development professionals, a thorough understanding of its properties, synthesis, and applications is not merely beneficial but essential for innovation and success in the field.

References

• The Role of Benzyl Glycinate HCl in Advancing Peptide Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• The Benzyl Ester Group of Amino Acid Monomers Enhances Substrate Affinity and Broadens the Substrate Specificity of the Enzyme Catalyst in Chemoenzymatic Copolymerization. ACS Publications. Available from: [Link]

• Preparation method of glycine benzyl ester toluene-4-sulfonate. Google Patents.

• Sourcing Amino Acid Derivatives: The Value of Glycine Benzyl Ester p-Toluenesulfonate Salt. NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• Process for the synthesis of peptides. Google Patents.

• Benzyl glycinate. PubChem. Available from: [Link]

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• 8. nbinno.com [nbinno.com]

A Comprehensive Technical Guide to Glycine Benzyl Ester (H-Gly-OBzl) and its Salts for Advanced Synthesis

Introduction: Glycine benzyl ester (H-Gly-OBzl) is a pivotal derivative of the simplest amino acid, glycine, and serves as a fundamental building block in synthetic organic chemistry and drug development. Its strategic value lies in the protection of the carboxylic acid functional group as a benzyl ester. This modification prevents self-polymerization and allows the free amino group to participate in nucleophilic reactions, most notably peptide bond formation. Due to the inherent instability and oily nature of the free base, H-Gly-OBzl is almost exclusively handled and supplied as a crystalline acid salt, typically the p-toluenesulfonate (tosylate) or the hydrochloride salt.[1] These salt forms significantly improve the compound's stability, crystallinity, and handling characteristics, making them indispensable reagents in the laboratory.[1]

This technical guide provides an in-depth exploration of the physical and chemical characteristics of H-Gly-OBzl and its common salt forms. It is designed for researchers, chemists, and drug development professionals, offering field-proven insights into its synthesis, reactivity, and application, with a strong emphasis on the causality behind experimental choices and protocols.

Part 1: Physicochemical Properties - A Comparative Analysis

The choice between the tosylate (H-Gly-OBzl·TosOH) and hydrochloride (H-Gly-OBzl·HCl) salt is a critical decision in experimental design, as the counter-ion directly influences the reagent's physical properties. The tosylate anion, being larger and more organic in nature, generally imparts superior solubility in a wider range of organic solvents used in peptide synthesis.[2] Conversely, the hydrochloride salt is more atom-economical due to its lower molecular weight and is highly effective in polar solvents like DMF or water.[2]

A detailed comparison of their properties is summarized below.

Table 1: Comparative Physicochemical Properties of H-Gly-OBzl Salts

Property	H-Gly-OBzl·TosOH	H-Gly-OBzl·HCl	Significance in Synthetic Applications
CAS Number	1738-76-7[1]	2462-31-9[2]	Provides a unique identifier for sourcing and regulatory purposes.
Molecular Formula	C₁₆H₁₉NO₅S[1]	C₉H₁₂ClNO₂[3]	Essential for stoichiometric calculations.
Molecular Weight	337.40 g/mol [1][4]	201.65 g/mol [2][3]	Directly impacts the mass of reagent required for a reaction.
Appearance	White to off-white crystalline solid[1]	White to off-white solid/powder[3][]	A primary indicator of material quality and purity.
Melting Point	127 - 139 °C[1][6]	138 - 140 °C[2][]	A key metric for purity assessment and can influence reaction conditions.
Solubility	Soluble in methanol, chloroform, dichloromethane, ethyl acetate, DMSO, acetone.[1][2]	Soluble in DMSO, methanol, water.[2]	Crucial for achieving homogeneous reaction mixtures. The broader solubility of the tosylate salt is often advantageous.[2]

Part 2: Spectroscopic Characterization

The structural integrity of H-Gly-OBzl salts is routinely confirmed by standard spectroscopic methods. While detailed spectra are lot-specific, the expected patterns are well-established.

• ¹H NMR Spectroscopy : The proton NMR spectrum provides unambiguous confirmation of the structure. Key expected signals include those for the aromatic protons of the benzyl group (typically a multiplet around 7.3-7.4 ppm), a singlet for the benzylic methylene protons (-CH₂-) adjacent to the ester oxygen (around 5.2 ppm), and a singlet for the alpha-protons of the glycine backbone (-CH₂-) adjacent to the ammonium group (around 3.8-4.0 ppm). In the case of the tosylate salt, additional signals for the aromatic protons of the p-toluenesulfonate group and a singlet for its methyl group will be present.[1]

• Mass Spectrometry (MS) : Mass spectral analysis confirms the molecular weight of the cation (H-Gly-OBzl).[1] The data will be consistent with the calculated mass of the protonated molecule.

Part 3: Synthesis and Purification

The most prevalent and efficient industrial method for preparing H-Gly-OBzl·TosOH is the Fischer-Speier esterification. This reaction involves the direct esterification of glycine with benzyl alcohol, utilizing a strong acid catalyst like p-toluenesulfonic acid. A key advantage of this method is that the acid catalyst also serves as the counter-ion to form the final, stable crystalline salt.[1]

Experimental Protocol: Fischer-Speier Esterification of Glycine

This protocol describes a standard laboratory procedure for the synthesis of H-Gly-OBzl·TosOH.

Materials:

• Glycine

• Benzyl alcohol

• p-Toluenesulfonic acid monohydrate

• Toluene

• Dean-Stark apparatus

• Reaction flask, condenser, and heating mantle

Procedure:

• Setup: Assemble a reaction flask equipped with a Dean-Stark trap and a reflux condenser.

• Charging Reactants: To the flask, add glycine (1.0 eq), p-toluenesulfonic acid monohydrate (1.1 eq), and benzyl alcohol (a slight excess). Add sufficient toluene to fill the Dean-Stark trap and suspend the reactants.

• Reaction: Heat the mixture to reflux. The water formed during the esterification will be azeotropically removed and collected in the Dean-Stark trap.

• Monitoring: Continue the reaction until no more water is collected, indicating the reaction is complete. This can be monitored by TLC or HPLC.

• Workup: Allow the reaction mixture to cool to room temperature. The product will often crystallize directly from the toluene solution.

• Purification: Collect the crystalline product by filtration. Wash the crystals with a small amount of cold toluene or another non-polar solvent to remove excess benzyl alcohol and other impurities.[1]

• Drying: Dry the purified H-Gly-OBzl·TosOH under vacuum to obtain the final product.[1]

Sources

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An In-depth Technical Guide to the Synthesis of Benzyl 2-aminoacetate p-toluenesulfonate Salt

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthesis of benzyl 2-aminoacetate p-toluenesulfonate salt, also known as glycine benzyl ester tosylate salt. This compound is a critical intermediate in the pharmaceutical industry, particularly in peptide synthesis and the manufacturing of active pharmaceutical ingredients (APIs) like Racecadotril.[1][2] This document details the core synthesis pathway, reaction mechanisms, experimental protocols, and key considerations for process optimization and safety. It is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this important chemical transformation.

Introduction: Significance and Applications

Benzyl 2-aminoacetate p-toluenesulfonate salt is a protected form of the amino acid glycine.[3] In this derivative, the carboxylic acid group is esterified with benzyl alcohol, and the amino group is protected as a stable, crystalline salt with p-toluenesulfonic acid (p-TsOH).[3] This dual protection strategy is fundamental in synthetic organic chemistry for several reasons:

• Controlled Reactivity: It prevents unwanted side reactions involving the highly reactive amino and carboxylic acid functionalities of glycine, allowing for selective chemical modifications at other parts of a molecule.[3]

• Enhanced Stability and Handling: The tosylate salt form is generally more stable and easier to handle and purify compared to the free amino ester, making it well-suited for large-scale industrial applications.[2]

• Key Pharmaceutical Intermediate: Its primary application lies in the synthesis of more complex molecules. A notable example is its use as a key building block in the production of Racecadotril, an antidiarrheal drug.[1][4] It is also extensively used in solution-phase peptide synthesis.[2]

Core Synthesis Pathway: Fischer-Speier Esterification

The most prevalent and economically viable method for synthesizing benzyl 2-aminoacetate p-toluenesulfonate salt is the Fischer-Speier esterification.[1][2] This reaction involves the direct esterification of glycine with benzyl alcohol, catalyzed by an acid, typically p-toluenesulfonic acid.[1][5]

The Dual Role of p-Toluenesulfonic Acid (p-TsOH)

In this synthesis, p-TsOH serves two crucial functions:

• Catalyst for Esterification: As a strong organic acid, p-TsOH protonates the carbonyl oxygen of the glycine carboxylic acid group.[5] This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the hydroxyl group of benzyl alcohol.[5]

• Salt Formation: After the ester is formed, the p-TsOH forms a stable ionic bond with the free amino group of the benzyl glycinate. This results in the formation of the desired p-toluenesulfonate salt, which readily crystallizes from the reaction mixture, facilitating its isolation and purification.[1]

Driving the Equilibrium: The Importance of Water Removal

Esterification is a reversible reaction. To drive the reaction towards the formation of the ester product and achieve high yields, the water generated during the reaction must be continuously removed.[2][6] This is typically accomplished through azeotropic distillation.[1][7] An inert solvent that forms a low-boiling azeotrope with water, such as toluene or cyclohexane, is added to the reaction mixture.[1] As the mixture is heated to reflux, the water-solvent azeotrope distills off, is condensed, and collected in a Dean-Stark apparatus, effectively removing water from the reaction equilibrium.[1]

Reaction Mechanism and Workflow Visualization

The overall transformation can be visualized as a two-stage process: the acid-catalyzed esterification followed by salt formation.

Caption: Simplified mechanism of Fischer-Speier esterification.

Detailed Experimental Protocols

Two primary methodologies are prevalent: conventional heating with azeotropic distillation and microwave-assisted synthesis.

Protocol 1: Conventional Heating with Azeotropic Distillation

This is the most widely adopted and scalable method. [2] Step-by-Step Methodology:

• Apparatus Setup: A round-bottom flask is fitted with a Dean-Stark apparatus and a reflux condenser. [1]2. Reactant Charging: The flask is charged with glycine, p-toluenesulfonic acid monohydrate, benzyl alcohol, and an azeotropic solvent like toluene or cyclohexane. [1]3. Optional Catalyst Dehydration: In a refined variation, the p-toluenesulfonic acid and toluene are first heated to reflux to remove the water of hydration from the catalyst, which is collected in the Dean-Stark trap. [1][4]This pre-drying step can enhance reaction rates. [1][4]4. Reaction: After the optional pre-drying, glycine and benzyl alcohol are introduced. The mixture is then heated to reflux. The water generated during the esterification is collected in the Dean-Stark trap, providing a visual indication of the reaction's progress. [1]The reaction is typically continued for a short period (e.g., 1.5 - 2.5 hours) after water ceases to be collected to ensure completion. [4]5. Crystallization and Isolation: Upon completion, the reaction mixture is cooled, often in an ice-water bath, to induce crystallization of the product salt. [1]6. Purification: The crude product is collected by filtration and washed with a non-polar solvent in which the product has low solubility, such as diethyl ether or acetone, to remove unreacted starting materials and byproducts. [1][2]7. Drying: The purified white crystalline solid is then dried under vacuum to yield the final product.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation offers a significant acceleration of the synthesis process. [8] Step-by-Step Methodology:

• Reactant Mixture: In a microwave-safe reaction vessel, glycine, benzyl alcohol, and p-toluenesulfonic acid are combined. [1]2. Microwave Irradiation: The sealed vessel is subjected to microwave irradiation at a specified power and for a short duration. [1]3. Work-up and Purification: Following the reaction, the product is isolated and purified using crystallization and washing techniques similar to those described in the conventional method. [1]

Quantitative Data and Process Parameters

The following tables summarize typical quantitative data for the synthesis.

Table 1: Reagent Molar Ratios and Solvents

Reagent	Molar Ratio (relative to Glycine)	Role	Common Solvents
Glycine	1.0	Starting Material	-
Benzyl Alcohol	1.5 - 7.0	Reagent & sometimes co-solvent	Toluene, Cyclohexane, Benzene
p-Toluenesulfonic Acid	1.0 - 1.2	Catalyst & Salt Former	-

Note: The use of benzene is now largely avoided due to its toxicity. [4][9] Table 2: Typical Reaction Conditions and Outcomes (Large Scale)

Parameter	Value	Reference
Inputs
Glycine	50 kg	[2]
Benzyl Alcohol	270 kg	[2]
p-TsOH Monohydrate	100 kg	[2]
Toluene	420 kg	[2]
Acetone (for wash)	50 kg	[2]
Outputs
Product Weight	196 kg	[2]
Yield	88.4%	[2]
Product Purity (Assay)	99.55%	[2]

Troubleshooting and Key Considerations

• Incomplete Reaction: This is often due to insufficient water removal. Ensure the Dean-Stark apparatus is functioning correctly and that the reaction is allowed to proceed for an adequate duration. The pre-drying of the p-TsOH can also improve outcomes. [1][4]* Low Yield: Besides incomplete reactions, losses can occur during crystallization and washing. Careful selection of the washing solvent and optimization of the cooling process are important.

• Product Purity: The primary impurities are typically unreacted benzyl alcohol and p-TsOH. Thorough washing of the crystalline product is essential. [2]Recrystallization from a suitable solvent like methanol-diethyl ether can be employed if higher purity is required. [4]* Solvent Choice: While toluene is common, solvents like cyclohexane can also be effective. [1]The choice of solvent can impact the reflux temperature and the efficiency of water removal. High-boiling solvents like toluene have been noted to potentially cause racemization in the synthesis of other amino acid benzyl esters. [9]

Conclusion

The synthesis of benzyl 2-aminoacetate p-toluenesulfonate salt via Fischer-Speier esterification coupled with azeotropic distillation is a robust and scalable method. The dual functionality of p-toluenesulfonic acid as both a catalyst and a salt-forming agent is key to the efficiency of this process. By carefully controlling reaction parameters, particularly the removal of water, high yields of this important pharmaceutical intermediate can be reliably achieved. This guide provides the foundational knowledge and practical protocols necessary for the successful synthesis and purification of this compound in a research or drug development setting.

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An In-depth Technical Guide to Determining the Solubility Profile of Glycine Benzyl Ester Hydrochloride

Introduction

Glycine benzyl ester hydrochloride is a crucial intermediate in synthetic organic chemistry, particularly in peptide synthesis and the development of novel pharmaceuticals.[1][] Its utility is significantly influenced by its solubility characteristics, which dictate its handling, reaction kinetics, and formulation potential. This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to meticulously determine and understand the solubility profile of this compound. We will delve into the theoretical underpinnings of solubility for an amino acid ester salt, provide detailed, field-proven experimental protocols, and discuss the critical analysis of the generated data. This document is structured to empower the user with the requisite knowledge to conduct a thorough and scientifically sound solubility assessment.

Theoretical Foundation: Understanding the Solubility of an Amino Acid Ester Hydrochloride

The solubility of glycine benzyl ester hydrochloride is governed by a combination of factors stemming from its molecular structure: a hydrophilic amino acid backbone, a more hydrophobic benzyl ester group, and an ionizable hydrochloride salt. Understanding these elements is paramount to designing meaningful solubility studies.

The Role of the Salt Form

The hydrochloride salt form significantly enhances the aqueous solubility of the parent glycine benzyl ester.[3] This is due to the ionic nature of the salt, which allows for favorable interactions with polar solvent molecules like water. The dissolution process can be conceptualized as the dissociation of the salt into the protonated glycine benzyl ester cation and the chloride anion, which are then solvated by the solvent molecules.

pH-Dependent Solubility

As an amino acid derivative, the ionization state of glycine benzyl ester hydrochloride is pH-dependent, which in turn dramatically affects its solubility. The primary amine group has a specific pKa. At pH values below this pKa, the amine group is protonated, and the molecule carries a positive charge, contributing to higher aqueous solubility. As the pH of the solution approaches and surpasses the pKa, the amine group becomes deprotonated, leading to a decrease in solubility. A comprehensive solubility profile, therefore, must be determined across a physiologically and synthetically relevant pH range.[4][5]

Influence of Temperature and Thermodynamics

The dissolution of a solid in a liquid is a thermodynamic process. The effect of temperature on solubility is dictated by the enthalpy of solution (ΔH_soln). For most solids, the dissolution process is endothermic (ΔH_soln > 0), meaning that solubility increases with temperature.[6] However, in some cases, the process can be exothermic (ΔH_soln < 0), leading to a decrease in solubility as temperature rises.[6] Determining the temperature dependency is crucial for applications such as crystallization and formulation at different storage conditions. The relationship between temperature and solubility can be described by the van't Hoff equation.[7][8]

Solvent Effects

While highly soluble in water, the solubility of glycine benzyl ester hydrochloride in other solvents is a critical consideration for its use in organic synthesis.[3] Generally, its solubility will be higher in polar protic solvents (e.g., methanol, ethanol) that can solvate both the cation and the anion effectively. Solubility in polar aprotic solvents (e.g., DMSO, DMF) is also expected to be significant.[9][10] In nonpolar solvents (e.g., hexane, toluene), the solubility is anticipated to be very low due to the high polarity of the salt.

Experimental Determination of the Solubility Profile

A robust determination of the solubility profile requires a systematic and well-controlled experimental approach. The equilibrium shake-flask method is the gold-standard for determining thermodynamic solubility due to its simplicity and reliability in achieving a true equilibrium state.[11]

Core Experimental Workflow

The following diagram illustrates the overarching workflow for determining the solubility of glycine benzyl ester hydrochloride.

Workflow for Equilibrium Solubility Determination.

Detailed Experimental Protocols

Protocol 1: Equilibrium Solubility in Various Solvents

Objective: To determine the equilibrium solubility of glycine benzyl ester hydrochloride in a range of pharmaceutically and synthetically relevant solvents at a defined temperature (e.g., 25 °C).

Materials:

• Glycine benzyl ester hydrochloride (purity ≥98%)

• Selected solvents: Purified water, methanol, ethanol, isopropanol, acetonitrile, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

• Add an excess amount of glycine benzyl ester hydrochloride (e.g., 100 mg) to a pre-weighed vial. The key is to ensure undissolved solid remains at equilibrium.

• Add a known volume (e.g., 2 mL) of the selected solvent to the vial.

• Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation (e.g., 200 rpm).

• Equilibrate the samples for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium is reached.

• After equilibration, visually confirm the presence of undissolved solid.

• Separate the solid and liquid phases by centrifugation (e.g., 10,000 rpm for 15 minutes).

• Carefully withdraw an aliquot of the clear supernatant and filter it through a syringe filter to remove any remaining solid particles.

• Accurately dilute the filtered supernatant with a suitable solvent (e.g., the mobile phase for HPLC analysis) to a concentration within the calibrated range of the analytical method.

• Quantify the concentration of glycine benzyl ester hydrochloride in the diluted sample using a validated HPLC-UV method.

• Calculate the original solubility in mg/mL or mol/L, accounting for the dilution factor.

Protocol 2: pH-Solubility Profile

Objective: To determine the solubility of glycine benzyl ester hydrochloride as a function of pH at a constant temperature.

Materials:

• Same as Protocol 1

• A series of buffers covering the desired pH range (e.g., pH 2 to 10). Use buffers with low ionic strength to minimize the common ion effect.

Procedure:

• Follow steps 1-10 of Protocol 1, but use the different pH buffers as the solvents.

• After determining the concentration in each buffer, measure the final pH of the saturated solution, as it may differ slightly from the initial buffer pH.

• Plot the solubility (on a logarithmic scale) against the final measured pH to generate the pH-solubility profile.

Analytical Quantification

Accurate quantification of the dissolved solute is critical. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for this purpose.

HPLC Quantification Workflow.

Data Presentation and Interpretation

The collected solubility data should be presented in a clear and concise manner to facilitate interpretation and comparison.

Tabulated Solubility Data

Table 1: Solubility of Glycine Benzyl Ester Hydrochloride in Various Solvents at 25 °C (Hypothetical Data)

Solvent	Solubility (mg/mL)	Solubility (mol/L)
Water	> 200	> 0.99
Methanol	150	0.74
Ethanol	85	0.42
DMSO	> 200	> 0.99
DMF	180	0.89
Acetonitrile	25	0.12
Isopropanol	40	0.20

Table 2: pH-Solubility Profile of Glycine Benzyl Ester Hydrochloride at 25 °C (Hypothetical Data)

Final pH	Solubility (mg/mL)	log(Solubility) (mol/L)
2.0	250	-0.09
4.0	245	-0.10
6.0	230	-0.13
7.0	150	-0.21
8.0	50	-0.60
9.0	10	-1.30
10.0	5	-1.60

Graphical Representation

A plot of log(Solubility) versus pH is essential for visualizing the pH-solubility profile and estimating the pKa of the ionizable group. The temperature dependence of solubility should be visualized by plotting solubility against temperature.

Conclusion

This technical guide outlines a comprehensive and scientifically rigorous approach to determining the solubility profile of glycine benzyl ester hydrochloride. By combining a strong theoretical understanding with meticulous experimental execution, researchers can generate high-quality, reliable solubility data. This information is indispensable for guiding decisions in process chemistry, formulation development, and preclinical studies, ultimately enabling the successful application of this important chemical entity.

References

• Avdeef, A. (2007).
• Avdeef, A., Berger, C. M., & Brownell, C. (2000). pH-Metric solubility. 2: Correlation between the acid-base titration and the saturation shake-flask solubility-pH methods. Pharmaceutical Research, 17(1), 85-89.

• ChemBK. (2024, April 9). Benzyl glycine methyl ester hydrochloride (HPLC). Retrieved from [Link]

• Dalton, J. B., & Schmidt, C. L. A. (1935). The solubilities of certain amino acids in water, the densities of their solutions at 25°, and the calculated heats of solution and the partial molal volumes. Journal of Biological Chemistry, 109(1), 241-248.
• Datta, A., Hossain, A., Guin, P. S., & Roy, S. (2020). Solubility Data of Glycine in Water and Justification of Literature Results. Asian Journal of Chemistry, 32(7), 1567-1574.
• Google Patents. (n.d.). A kind of preparation method of high-purity glycine ester hydrochloride.
• He, Y., & Li, S. (2011). Measurement and accurate interpretation of the solubility of pharmaceutical salts. Journal of Pharmaceutical Sciences, 100(8), 3063-3078.

• LibreTexts Chemistry. (2023, January 29). Temperature Effects on Solubility. Retrieved from [Link]

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Benzyl 2-aminoacetate molecular weight and formula

An In-Depth Technical Guide to Benzyl 2-Aminoacetate (Glycine Benzyl Ester) for Advanced Research and Pharmaceutical Development

Executive Summary

Benzyl 2-aminoacetate, commonly known as glycine benzyl ester, is a pivotal synthetic intermediate in the fields of medicinal chemistry, organic synthesis, and material science. Its unique structure, featuring a free amine and a benzyl-protected carboxylic acid, makes it an exceptionally versatile building block. This guide provides a comprehensive overview of its core molecular attributes, synthesis protocols, strategic applications in drug development, and essential handling procedures. By elucidating the causality behind its utility—primarily the strategic role of the benzyl protecting group—this document serves as a technical resource for researchers, scientists, and drug development professionals aiming to leverage this compound in their work.

Core Molecular and Physicochemical Profile

Benzyl 2-aminoacetate is an ester derivative of the amino acid glycine. The molecular formula is C₉H₁₁NO₂, with a precise molecular weight of 165.19 g/mol .[1][2][3] This compound is frequently utilized in its free base form or as a more stable hydrochloride salt for improved handling and shelf-life. The key physicochemical properties are summarized below for both forms, as understanding their differences is critical for experimental design.

Table 1: Physicochemical Properties of Benzyl 2-Aminoacetate and its Hydrochloride Salt

Property	Benzyl 2-aminoacetate (Free Base)	Benzyl 2-aminoacetate HCl (Salt)	Source(s)
IUPAC Name	benzyl 2-aminoacetate	benzyl 2-aminoacetate;hydrochloride	[1][3][4]
Synonyms	Glycine benzyl ester, H-Gly-OBzl	Glycine benzyl ester hydrochloride	[1][2]
CAS Number	1738-68-7	2462-31-9	[1][4]
Molecular Formula	C₉H₁₁NO₂	C₉H₁₂ClNO₂	[1][4]
Molecular Weight	165.19 g/mol	201.65 g/mol	[1][4]
Appearance	Varies (often an oil or low-melting solid)	White crystalline solid	N/A
Melting Point	Not well-defined	~232 °C (with decomposition)	[1]
Boiling Point	~245-309 °C (Predicted)	Not applicable	[1]
Storage	Inert atmosphere, store in freezer, under -20°C	Dry, cool, well-ventilated place	[2][5][6]

Molecular Structure Visualization

The structure consists of a central glycine backbone where the carboxylic acid is esterified with benzyl alcohol. This configuration protects the carboxyl group, leaving the primary amine as a reactive nucleophile for further synthetic transformations.

Caption: Chemical structure of Benzyl 2-aminoacetate.

The Synthetic Landscape: Preparation and Purification

The most prevalent laboratory-scale synthesis of benzyl 2-aminoacetate is the Fischer-Speier esterification. This acid-catalyzed reaction between glycine and benzyl alcohol is a classic, reliable method.[1]

Expert Rationale for Method Selection

The choice of Fischer-Speier esterification is deliberate. The reaction is driven to completion by the continuous removal of water, a byproduct, typically through azeotropic distillation using a Dean-Stark apparatus. The use of an acid catalyst, such as p-toluenesulfonic acid (p-TsOH), is critical; it protonates the carbonyl oxygen of glycine, significantly increasing the electrophilicity of the carbonyl carbon and making it susceptible to nucleophilic attack by benzyl alcohol. While other solvents have been used historically, toluene is often preferred for its effective water azeotrope and safer profile compared to alternatives like benzene.[7]

Experimental Protocol: Fischer-Speier Esterification

This protocol provides a self-validating workflow with checkpoints for reaction monitoring and purification.

Materials:

• Glycine

• Benzyl alcohol

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dean-Stark apparatus, reflux condenser, heating mantle

Procedure:

• Setup: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• Charging Reactants: To the flask, add glycine (1.0 eq), benzyl alcohol (1.5-2.0 eq), p-toluenesulfonic acid (0.1 eq), and enough toluene to suspend the reactants.

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. The reaction is typically complete when water ceases to collect (usually 4-8 hours).

• Monitoring (Self-Validation): The reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the glycine spot (which often remains at the baseline).

• Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to neutralize the acid catalyst), water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude product is often purified by vacuum distillation or column chromatography on silica gel to yield pure benzyl 2-aminoacetate. For many applications, conversion to the hydrochloride salt via treatment with HCl in a non-polar solvent (like diethyl ether) provides a stable, crystalline solid that is easier to handle and purify by recrystallization.[1]

Synthesis Workflow Diagram

Caption: Standard laboratory synthesis workflow for Benzyl 2-aminoacetate.

Strategic Applications in Drug Discovery and Organic Synthesis

The utility of benzyl 2-aminoacetate stems almost entirely from the strategic function of the benzyl ester as a protecting group for the carboxylic acid.

• Peptide Synthesis and Peptidomimetics: In peptide synthesis, it serves as a C-terminal protected glycine unit. The free amine can participate in peptide bond formation, while the benzyl-protected carboxyl group is unreactive. The benzyl group is stable to the basic and mildly acidic conditions often used for N-terminal deprotection (e.g., Fmoc and Boc strategies), providing excellent orthogonality. Its derivatives are also used to create peptidomimetics—molecules that mimic peptide structures but with improved metabolic stability and bioavailability.[1]

• Precursor for Glycine Derivatives: The true power of this reagent is its role as a glycine equivalent. The benzyl group can be cleanly and efficiently removed under mild conditions via catalytic hydrogenation (H₂ gas with a Palladium catalyst).[1] This deprotection step yields the free carboxylic acid without disturbing other sensitive functional groups, making it a cornerstone in the synthesis of complex pharmaceuticals, agrochemicals, and functional materials.[1]

• Building Block for Heterocyclic Scaffolds: Many active pharmaceutical ingredients (APIs) are built upon heterocyclic cores. Benzyl 2-aminoacetate provides a versatile two-carbon, one-nitrogen (C₂N) synthon that can be incorporated into various ring systems, serving as a foundational piece for constructing diverse molecular architectures.[1]

• Emerging Therapeutic Research: While the compound itself is primarily a building block, its derivatives are actively being investigated for therapeutic properties. Research has shown that certain modifications can lead to compounds with potential anti-inflammatory or antimicrobial activities, making it a valuable scaffold for lead discovery programs in medicinal chemistry.[1]

Safety, Handling, and Storage

Proper handling of benzyl 2-aminoacetate and its salts is essential for laboratory safety. The hydrochloride salt, in particular, is classified as a skin and eye irritant and may cause respiratory irritation upon inhalation.[4][8]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors.[6][8] Avoid contact with skin, eyes, and clothing.[6]

• Storage: The free base is best stored under an inert atmosphere in a freezer (-20°C) to prevent degradation.[5] The hydrochloride salt is more stable and should be kept in a tightly closed container in a dry, cool place.[6]

• Spills: In case of a spill, absorb the material with an inert absorbent and dispose of it as chemical waste.

Conclusion

Benzyl 2-aminoacetate is more than a simple chemical; it is a strategic tool for chemical innovation. Its molecular formula (C₉H₁₁NO₂) and molecular weight (165.19 g/mol ) define its composition, but its value lies in its functionality as a benzyl-protected glycine. This protection strategy grants chemists precise control over reactivity, enabling the construction of complex peptides, intricate heterocyclic drugs, and novel materials. A thorough understanding of its properties, synthesis, and handling is therefore indispensable for any researcher or scientist operating at the forefront of drug discovery and chemical synthesis.

References

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• SciSpace. An overview on synthetic methods of benzyl acetate. [Link]

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• National Institutes of Health (NIH). Novel N-benzyl-2-oxo-1,2-dihydrofuro [3,4-d]pyrimidine-3(4H)-carboxamide as anticancer agent.... [Link]

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Commercial availability of high-purity H-Gly-OBzl

An In-Depth Technical Guide to the Commercial Availability and Quality Assessment of High-Purity Glycine Benzyl Ester (H-Gly-OBzl)

Glycine Benzyl Ester (H-Gly-OBzl), a pivotal building block in synthetic organic chemistry, is indispensable for the construction of complex peptide sequences in pharmaceutical research and development.[1] Its utility is contingent upon high purity, as contaminants can introduce deleterious side reactions, complicate purification processes, and ultimately compromise the integrity of the final active pharmaceutical ingredient (API).[2] This technical guide, authored from the perspective of a Senior Application Scientist, provides an in-depth exploration of the commercial landscape of H-Gly-OBzl, common synthetic routes, robust purification strategies, and comprehensive analytical methodologies for purity verification. We will delve into the nuances of its commercially available salt forms, primarily the hydrochloride (HCl) and p-toluenesulfonate (TosOH) salts, offering practical insights to guide researchers, scientists, and drug development professionals in the judicious selection and application of this critical reagent.

Introduction: The Strategic Importance of H-Gly-OBzl in Peptide Synthesis

The benzyl ester of glycine serves as a cornerstone in peptide synthesis, primarily by protecting the C-terminal carboxylic acid of the glycine residue. This protection strategy is fundamental to modern peptide chemistry, enabling the sequential and controlled formation of peptide bonds. The benzyl group is favored for its relative stability under various reaction conditions and its susceptibility to removal under specific, non-harsh conditions, typically through catalytic hydrogenation.

H-Gly-OBzl is commercially available predominantly as its hydrochloride (H-Gly-OBzl·HCl) or p-toluenesulfonate (H-Gly-OBzl·TosOH) salt.[3] This salt formation is crucial as it protects the amino group, preventing self-polymerization and enhancing the compound's stability and shelf-life.[1][4] The choice between the HCl and TosOH salt can have practical implications for a synthesis workflow, primarily concerning solubility in organic solvents and the nature of the byproduct formed during the neutralization step.[3]

Commercial Availability and Supplier Landscape

A multitude of chemical suppliers offer H-Gly-OBzl salts, with purity levels typically ranging from 97% to upwards of 99%.[][6][7][8] For applications in drug development and cGMP manufacturing, sourcing from reputable suppliers who provide a comprehensive Certificate of Analysis (CoA) is paramount. The CoA should detail the purity as determined by a quantitative method like HPLC, and provide data from other analytical techniques such as NMR for structural confirmation and melting point for a general purity assessment.

Supplier Type	Typical Purity Offered	Common Salt Forms	Key Considerations for Sourcing
Research Chemicals Suppliers (e.g., Sigma-Aldrich, Thermo Scientific)	≥97%[7][8]	HCl, TosOH	Wide availability in various pack sizes. Suitable for research and early-stage development.
Specialized Amino Acid and Peptide Reagent Suppliers (e.g., BOC Sciences, Chem-Impex)	≥98% to ≥99%[][6]	HCl, TosOH	Often provide higher purity grades and may offer custom synthesis and bulk quantities.
cGMP Manufacturers (e.g., NINGBO INNO PHARMCHEM CO.,LTD.)	≥99%	HCl, TosOH	Stringent quality control, detailed documentation (CoA), and scalability for clinical and commercial production.[1]

Synthesis of High-Purity H-Gly-OBzl: The Fischer-Speier Esterification

The industrial synthesis of H-Gly-OBzl salts is predominantly achieved through the Fischer-Speier esterification. This acid-catalyzed reaction involves the direct esterification of glycine with benzyl alcohol.[9] The use of p-toluenesulfonic acid is common as it serves as both the catalyst and the salt-forming agent for the final product.[9]

Reaction Mechanism and Critical Parameters

The reaction proceeds by protonation of the carboxylic acid of glycine by the strong acid catalyst (e.g., p-toluenesulfonic acid or HCl gas). This enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the hydroxyl group of benzyl alcohol. The reaction is reversible, and the removal of water is crucial to drive the equilibrium towards the formation of the ester.[9] This is typically achieved by azeotropic distillation using a solvent like toluene with a Dean-Stark apparatus.[9][10]

Caption: Fischer-Speier esterification of glycine with benzyl alcohol.

Step-by-Step Synthesis Protocol (H-Gly-OBzl·TosOH)

This protocol is adapted from established industrial procedures.[10]

• Apparatus Setup: Equip a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• Reactant Charging: Charge the flask with glycine, p-toluenesulfonic acid monohydrate, benzyl alcohol, and toluene. A typical molar ratio is 1:1.1:5 (Glycine:TsOH:Benzyl Alcohol) to use benzyl alcohol as both reactant and solvent.[9][10]

• Azeotropic Reflux: Heat the mixture to reflux. Water generated during the esterification will be collected in the Dean-Stark trap. The reaction is monitored until no more water is produced, which typically takes several hours.[9]

• Crystallization and Isolation: Upon completion, cool the reaction mixture, often in an ice bath, to induce crystallization of the product.[9]

• Purification: Collect the crude product by filtration and wash with a non-polar solvent like diethyl ether or acetone to remove unreacted benzyl alcohol and other impurities.[9][10]

• Drying: Dry the purified white crystalline solid under vacuum to yield the final H-Gly-OBzl·TosOH.

Purification of H-Gly-OBzl to High Purity

Achieving the high purity required for pharmaceutical applications often necessitates further purification of the crude product. The two primary methods are recrystallization and column chromatography.[11]

Recrystallization

Recrystallization is an effective technique for removing small amounts of impurities, provided a suitable solvent system is identified.[11] The principle relies on the difference in solubility of the desired compound and the impurities in a solvent at different temperatures.

Experimental Protocol: Recrystallization

• Solvent Selection: A mixed solvent system, such as ethanol/ethyl ether or toluene/cyclohexane, can be effective.[11][12] The goal is to find a solvent in which the product is soluble at elevated temperatures but sparingly soluble at low temperatures, while impurities remain soluble at low temperatures.

• Dissolution: Dissolve the crude H-Gly-OBzl salt in a minimal amount of the hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration.[11]

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.[11]

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold solvent.

• Drying: Dry the crystals under vacuum.

Column Chromatography

For mixtures with impurities of similar solubility to the product, silica gel column chromatography is a more powerful purification method. The separation is based on the differential adsorption of the components of the mixture to the stationary phase (silica gel) as they are passed through the column with a mobile phase.

Caption: Decision workflow for the purification of H-Gly-OBzl.

Analytical Methods for Quality Control and Purity Validation

A multi-pronged analytical approach is essential to confirm the identity, purity, and quality of H-Gly-OBzl.[2]

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for quantifying the purity of H-Gly-OBzl and detecting trace impurities.[2][13] A reversed-phase HPLC method is typically employed.

Parameter	Typical Condition	Rationale
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)	Provides good separation for moderately polar compounds.
Mobile Phase	Gradient of Water (A) and Acetonitrile (B), both with 0.1% TFA or Formic Acid	The gradient allows for the elution of compounds with a range of polarities. The acid improves peak shape.
Detection	UV at 220 nm or 254 nm[2][13]	The benzyl and tosylate groups provide strong UV chromophores, enabling sensitive detection.[13]
Flow Rate	1.0 mL/min	A standard flow rate for analytical separations.
Column Temp.	30 °C	Ensures reproducible retention times.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for structural confirmation and can also be used for quantitative analysis (qNMR) against a certified internal standard.[2] The spectrum should show characteristic peaks for the glycine, benzyl, and (if applicable) tosyl protons with the correct integrations.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound.[2] Electrospray ionization (ESI) in positive ion mode is a common technique, which will show the protonated molecular ion [M+H]⁺.[13]

Caption: Comprehensive analytical workflow for H-Gly-OBzl quality control.

Conclusion

The commercial availability of high-purity H-Gly-OBzl is critical for the success of research and manufacturing campaigns in the pharmaceutical industry. A thorough understanding of the available commercial grades, the underlying synthesis and purification methodologies, and the analytical techniques for quality control empowers scientists to make informed decisions. By employing a robust analytical workflow combining HPLC, NMR, and MS, researchers can ensure the identity and purity of their starting materials, thereby mitigating risks and enhancing the probability of a successful synthesis of their target peptide.

References

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The Advent and Evolution of a Peptidomimetic Workhorse: A Technical Guide to Glycine Benzyl Ester

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Discovery, History, and Application of Glycine Benzyl Ester as a Foundational Reagent in Synthetic Chemistry.

This in-depth technical guide provides a comprehensive overview of glycine benzyl ester, a pivotal reagent in the fields of peptide synthesis and pharmaceutical development. From its early discovery as a protected form of the simplest amino acid to its modern applications as a key building block for complex molecules, this document traces the historical context, explores the evolution of its synthesis, and offers detailed technical protocols for its preparation and use.

Introduction: The Genesis of a Reagent - The Need for Protection

In the nascent stages of peptide chemistry, pioneers like Emil Fischer grappled with the challenge of selectively forming peptide bonds.[1] The bifunctional nature of amino acids, possessing both a nucleophilic amino group and an electrophilic carboxylic acid group, necessitated the development of "protecting groups" to temporarily block one reactive site while the other was engaged in a desired transformation. The dawn of modern peptide synthesis was heralded by the groundbreaking work of Max Bergmann and Leonidas Zervas in 1932 with the introduction of the carbobenzoxy (Cbz) group for N-terminal protection.[2] This innovation paved the way for the controlled, stepwise assembly of amino acid chains.

While the amino group received early attention, the protection of the C-terminal carboxylic acid was equally crucial to prevent unwanted side reactions and enable solution-phase peptide coupling. This is where the concept of esterification, particularly with benzyl alcohol, emerged as a robust strategy. The benzyl ester group offered a stable shield for the carboxyl functionality under the conditions required for peptide bond formation and could be subsequently removed under mild conditions, a principle that remains central to modern synthetic strategies.

The Discovery and Early Synthesis of Glycine Benzyl Ester

While the exact first synthesis of glycine benzyl ester is not definitively documented in a single landmark paper, its emergence is intrinsically linked to the broader development of methods for preparing benzyl esters of various amino acids. A pivotal early contribution was made by Herbert K. Miller and Heinrich Waelsch in their 1952 paper published in the Journal of the American Chemical Society .[1] Their work provided a foundational method for the preparation of amino acid benzyl esters, laying the groundwork for the widespread adoption of this protecting group strategy.

Later, in 1965, a notable publication by Ravindra P. Patel and Steven Price in The Journal of Organic Chemistry further detailed the synthesis of α-amino acid benzyl esters, solidifying their importance in the synthetic chemist's toolkit.[3]

The primary method for synthesizing glycine benzyl ester, which has been refined over decades but remains fundamentally unchanged, is the Fischer-Speier esterification . This acid-catalyzed reaction between glycine and benzyl alcohol is an equilibrium process. To drive the reaction towards the formation of the ester, the water produced as a byproduct must be removed.[4]

The Cornerstone of Synthesis: Fischer-Speier Esterification

The mechanism of the Fischer-Speier esterification involves the protonation of the carboxylic acid's carbonyl oxygen by a strong acid catalyst, typically p-toluenesulfonic acid (p-TsOH). This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the hydroxyl group of benzyl alcohol. The subsequent elimination of a water molecule yields the desired ester.[4]

To overcome the equilibrium limitation, the reaction is commonly performed in a non-polar solvent, such as toluene or cyclohexane, which forms an azeotrope with water. By using a Dean-Stark apparatus, the water-azeotrope is continuously removed from the reaction mixture, thus shifting the equilibrium towards the product and ensuring a high yield of glycine benzyl ester.[4]

The resulting glycine benzyl ester is often isolated as a stable salt, most commonly the p-toluenesulfonate (tosylate) or hydrochloride salt, which improves its handling and storage characteristics.[4][5]

The Evolution of Synthetic Methodologies

While the foundational Fischer-Speier esterification with azeotropic distillation remains a widely used and scalable method, advancements in chemical technology have led to the development of more rapid and efficient protocols.

Conventional Heating with Azeotropic Distillation

This classical and robust method is the industrial standard for large-scale production.[6]

Experimental Protocol: Synthesis of Glycine Benzyl Ester Tosylate (Conventional Method) [4]

• Apparatus Setup: A round-bottom flask is equipped with a Dean-Stark apparatus and a reflux condenser.

• Reactant Charging: To the flask, add glycine (1.0 eq), p-toluenesulfonic acid monohydrate (1.05 eq), benzyl alcohol (excess), and toluene.

• Azeotropic Dehydration: The mixture is heated to reflux. The toluene-water azeotrope is collected in the Dean-Stark trap, effectively removing water from the reaction. The reaction is monitored until no more water is collected (typically 5-6 hours).[4]

• Crystallization and Isolation: Upon completion, the reaction mixture is cooled, often in an ice-water bath, to induce crystallization of the glycine benzyl ester tosylate salt.[4]

• Purification: The crude product is collected by filtration and washed with a non-polar solvent, such as diethyl ether or hexane, to remove unreacted benzyl alcohol and other impurities.[4]

• Drying: The purified white crystalline solid is dried under vacuum to yield the final product.

Microwave-Assisted Synthesis

The application of microwave irradiation has been shown to significantly accelerate the synthesis of amino acid benzyl esters.[7] This method offers a substantial reduction in reaction time compared to conventional heating.

Experimental Protocol: Microwave-Assisted Synthesis of Glycine Benzyl Ester Tosylate [7]

• Reactant Mixture: In a microwave-safe reaction vessel, combine glycine (1.0 eq), p-toluenesulfonic acid (1.0 eq), and benzyl alcohol (excess).

• Microwave Irradiation: The sealed vessel is subjected to microwave irradiation at a specified power and for a short duration (e.g., minutes).

• Work-up and Purification: After the reaction is complete, the product is isolated and purified using similar crystallization and washing techniques as described in the conventional method.

Comparative Analysis of Synthetic Methods

Parameter	Conventional Heating with Azeotropic Distillation	Microwave-Assisted Synthesis
Reaction Time	5 - 6 hours[4]	Minutes[7]
Typical Yield	85 - 95%[8]	Good to excellent[7]
Scalability	Highly scalable for industrial production[6]	Generally used for smaller scale laboratory synthesis
Energy Consumption	Higher due to prolonged heating	Lower due to shorter reaction times
Equipment	Standard laboratory glassware with Dean-Stark trap	Specialized microwave reactor

Glycine Benzyl Ester in Action: A Versatile Reagent

The utility of glycine benzyl ester stems from its dual nature: the benzyl ester provides robust protection for the carboxylic acid, while the free amino group is available for peptide bond formation.

A Cornerstone of Peptide Synthesis

In solution-phase peptide synthesis, N-protected amino acids are coupled with C-terminally protected amino acid esters. Glycine benzyl ester serves as an ideal C-terminal starting material. The benzyl ester group is stable to the conditions used for the removal of many common N-protecting groups, such as the Boc group (acid-labile) and the Fmoc group (base-labile).[2]

Experimental Workflow: Dipeptide Synthesis using Glycine Benzyl Ester

Caption: Workflow for the synthesis of a dipeptide using glycine benzyl ester.

The removal of the benzyl ester protecting group is typically achieved through catalytic hydrogenation . This mild and efficient method involves treating the protected peptide with hydrogen gas in the presence of a palladium catalyst (e.g., palladium on carbon, Pd/C). The reaction cleaves the benzyl C-O bond, liberating the free carboxylic acid and producing toluene as a benign byproduct.

A Key Intermediate in Pharmaceutical Synthesis

Beyond its role in fundamental peptide chemistry, glycine benzyl ester is a critical intermediate in the synthesis of several active pharmaceutical ingredients (APIs). A prominent example is its use in the manufacture of Racecadotril , an antidiarrheal drug.[9][10] In the synthesis of Racecadotril, glycine benzyl ester is coupled with a substituted propionyl chloride derivative in a key amide bond-forming step.[9]

Conclusion and Future Outlook

From its conceptual origins in the early days of peptide chemistry to its current status as a readily available and versatile reagent, glycine benzyl ester has played a significant and enduring role in the advancement of organic synthesis. The evolution of its preparation, from classical Fischer esterification to rapid microwave-assisted methods, reflects the broader progress in synthetic methodology. Its continued application in both academic research and industrial-scale pharmaceutical production underscores its importance as a fundamental building block. As the demand for complex peptides and novel therapeutics continues to grow, the utility of glycine benzyl ester as a reliable and efficient synthetic tool is assured.

References

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Benzyl 2-aminoacetate as a Carboxyl Protecting Group for Glycine

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Role of Carboxyl Protection in Synthesis

In the intricate field of peptide synthesis and the development of complex organic molecules, the selective masking and unmasking of reactive functional groups is a cornerstone of success. Uncontrolled reactivity, particularly when dealing with bifunctional molecules like amino acids, leads to a mixture of undesired products, including polymerization. For glycine, the simplest amino acid, both its amino (-NH₂) and carboxylic acid (-COOH) groups are reactive. To orchestrate a specific reaction, such as forming a peptide bond at the amino terminus, the carboxyl group must be temporarily rendered inert. This is achieved through the use of a "protecting group."[1]

The benzyl ester is a widely employed protecting group for carboxylic acids, valued for its general stability across a range of reaction conditions and, crucially, its susceptibility to removal under specific, mild conditions that do not compromise the integrity of the target molecule.[2][3][4] By converting the carboxylic acid of glycine to its benzyl ester, we form benzyl 2-aminoacetate. This protected building block allows for precise manipulations at the amino group before the carboxylic acid is regenerated in a final, clean deprotection step. This document provides a detailed guide to the synthesis, application, and removal of the benzyl protecting group for glycine.

Part 1: Synthesis of Glycine Benzyl Ester (Protection Protocol)

The most common and efficient method for preparing benzyl 2-aminoacetate is the Fischer-Speier esterification. This acid-catalyzed reaction between glycine and benzyl alcohol is driven to completion by the continuous removal of water.[5][6] The product is typically isolated as a stable crystalline salt, such as the p-toluenesulfonate (tosylate) or hydrochloride salt, which improves handling and solubility.[6][7][][9]

Causality of Experimental Design:

• Acid Catalyst (p-TsOH): p-Toluenesulfonic acid (p-TsOH) serves a dual purpose. It protonates the carbonyl oxygen of glycine's carboxyl group, significantly increasing the electrophilicity of the carbonyl carbon.[6] This activation makes it susceptible to nucleophilic attack by the hydroxyl group of benzyl alcohol. Secondly, it forms a stable, crystalline salt with the resulting amino ester, simplifying its isolation and purification from the reaction mixture.[6]

• Azeotropic Water Removal: The esterification is an equilibrium reaction. To drive it towards the product side, the water generated must be removed.[6][10] Solvents like cyclohexane or toluene form a low-boiling azeotrope with water.[10][11] Using a Dean-Stark apparatus allows for the physical separation of this water, ensuring a high yield of the desired ester.[6] Using safer solvents like cyclohexane is preferred over hazardous options like benzene or carbon tetrachloride.[7][12]

Visual Workflow: Fischer-Speier Esterification

Caption: Workflow for the synthesis of Glycine Benzyl Ester p-Toluenesulfonate.

Protocol 1: Synthesis of Glycine Benzyl Ester p-Toluenesulfonate

This protocol is adapted from established Fischer-Speier esterification procedures.[6][10][12]

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Amount (per 0.1 mol Glycine)	Molar Eq.	Notes
Glycine	75.07	7.51 g (0.1 mol)	1.0	Must be dry.
p-Toluenesulfonic acid monohydrate	190.22	22.83 g (0.12 mol)	1.2	Catalyst and salt former.
Benzyl Alcohol	108.14	54.07 g (0.5 mol)	5.0	Acts as reactant and solvent.
Cyclohexane	84.16	~60 mL	-	Azeotroping solvent.[10]

| Ethyl Acetate | 88.11 | ~160 mL | - | For precipitation.[10] |

Procedure:

• Apparatus Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark apparatus, and a reflux condenser.

• Reactant Charging: To the flask, add glycine (7.51 g, 0.1 mol), p-toluenesulfonic acid monohydrate (22.83 g, 0.12 mol), benzyl alcohol (54.07 g, 0.5 mol), and cyclohexane (~60 mL).[10]

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with cyclohexane. Continue refluxing for approximately 4-6 hours, or until no more water is collected, and the reaction mixture becomes a clear solution.[6][10]

• Crystallization: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

• Precipitation: Add ethyl acetate (~160 mL) to the cooled reaction mixture and stir vigorously for 1 hour. The product, glycine benzyl ester p-toluenesulfonate, will precipitate as a white solid.[10]

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethyl acetate or diethyl ether to remove residual benzyl alcohol.

• Drying: Dry the white crystalline solid under vacuum to yield the final product.

Part 2: Deprotection of the Benzyl Ester Group

The key advantage of the benzyl ester is its facile cleavage back to the carboxylic acid under conditions that are orthogonal to many other protecting groups (e.g., Boc or Fmoc). The most effective methods involve the hydrogenolysis of the benzylic C-O bond.[2][3]

Method 1: Catalytic Hydrogenolysis

This is the most common and often cleanest method for benzyl ester deprotection, yielding the deprotected acid and toluene as the only byproduct.[2][13]

Mechanism: The reaction proceeds on the surface of a palladium catalyst. Hydrogen gas (H₂) is adsorbed onto the catalyst surface, where it cleaves the weak C-O bond at the benzylic position.

Visual Workflow: Catalytic Hydrogenolysis

Caption: Workflow for the deprotection of a benzyl ester via catalytic hydrogenolysis.

Protocol 2: Deprotection via Catalytic Hydrogenolysis

Procedure:

• Preparation: In a round-bottom flask, dissolve the glycine benzyl ester salt (1 equivalent) in a suitable solvent such as methanol, ethanol, or ethyl acetate to a concentration of approximately 0.1 M.[2]

• Catalyst Addition: Under an inert atmosphere (e.g., Argon or Nitrogen), carefully add 10% Palladium on carbon (Pd/C). The typical catalyst loading is 10 mol% relative to the substrate.[2]

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask. Evacuate the flask under vacuum and backfill with hydrogen from the balloon. Repeat this vacuum-backfill cycle three times to ensure the reaction atmosphere is saturated with hydrogen.[2]

• Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous stirring is essential for efficient mass transfer to the catalyst surface.

• Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected glycine.

Method 2: Catalytic Transfer Hydrogenation

This method is a safer and more convenient alternative for laboratories not equipped for handling hydrogen gas. It uses a hydrogen donor molecule in solution to generate hydrogen in situ.[2][3] Common donors include formic acid, ammonium formate, and cyclohexene.[14][15]

Protocol 3: Deprotection via Catalytic Transfer Hydrogenation

Procedure:

• Preparation: Dissolve the glycine benzyl ester salt (1 equivalent) in a suitable solvent (e.g., methanol or ethanol).

• Reagent Addition: Add 10% Palladium on carbon (Pd/C, ~10-20% by weight) to the stirred solution. Then, add the hydrogen donor, such as ammonium formate (approx. 5 equivalents), in one portion.[3]

• Reaction: The reaction can be run at room temperature or gently heated (e.g., to reflux) to increase the rate.[3]

• Monitoring & Workup: Monitor the reaction and perform the workup (filtration through Celite® and solvent evaporation) as described in Protocol 2.

Comparison of Deprotection Methods

Feature	Catalytic Hydrogenolysis	Catalytic Transfer Hydrogenation	Acid-Catalyzed Cleavage
Reagents	H₂ gas, Pd/C catalyst[2]	H-donor (e.g., NH₄⁺HCOO⁻, HCOOH), Pd/C catalyst[2][14]	Strong acid (e.g., HBr/AcOH, TFA)[2][3]
Conditions	Room temp, 1 atm H₂	Room temp to reflux	Room temp to elevated temp
Advantages	Very clean byproducts (toluene). Highly efficient.	Avoids handling of flammable H₂ gas. Convenient for lab scale.[2]	Useful if molecule is sensitive to hydrogenation.
Disadvantages	Requires specialized equipment for handling H₂ gas safely. Catalyst can be pyrophoric.	May require heating. Donor/byproducts must be removed.	Harsh conditions. Benzyl esters are relatively stable to acid.[16] Risk of side reactions on sensitive substrates.[2]
Troubleshooting	Incomplete reaction: use fresh catalyst, increase H₂ pressure, or switch to a more active catalyst like Pearlman's catalyst (Pd(OH)₂/C).[2]	Incomplete reaction: increase temperature, add more H-donor or fresh catalyst.	Not generally recommended for standard benzyl esters unless other methods fail.

Conclusion

The benzyl ester is an effective and reliable choice for the carboxyl protection of glycine. Its straightforward installation via Fischer esterification and, most notably, its clean and efficient removal by catalytic hydrogenolysis or transfer hydrogenation make it a valuable tool in the arsenal of synthetic chemists. The protocols outlined herein provide a robust framework for researchers, scientists, and drug development professionals to confidently employ this strategy in their synthetic endeavors, from fundamental peptide chemistry to the construction of complex pharmaceutical intermediates.[5][]

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• YouTube. (2022, October 21). BENZYL SYNTHESIS. #ncchem. Available at: [Link]

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• 9. CN105061283B - The preparation method of amino-acid benzyl ester hydrochloride - Google Patents [patents.google.com]
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• 11. CN105503665A - Preparation method of glycine benzyl ester toluene-4-sulfonate - Google Patents [patents.google.com]
• 12. One-step preparation of enantiopure L- or D-amino acid benzyl esters avoiding the use of banned solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Benzyl Ethers [organic-chemistry.org]
• 14. chemistry.mdma.ch [chemistry.mdma.ch]
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• 16. connectsci.au [connectsci.au]

Application Notes &amp; Protocols: A Researcher's Guide to the Catalytic Hydrogenation for Deprotection of Glycine Benzyl Ester

Abstract: The benzyl ester is a cornerstone protecting group for carboxylic acids in peptide synthesis and broader organic chemistry, prized for its general stability and facile removal via catalytic hydrogenation. This guide provides an in-depth exploration of the deprotection of Glycine Benzyl Ester, a fundamental building block. We will delve into the mechanistic underpinnings of palladium-catalyzed hydrogenolysis, present detailed, field-proven protocols for both classical hydrogenation and transfer hydrogenation, and offer comprehensive safety procedures and troubleshooting advice to empower researchers in achieving clean, efficient, and safe deprotection.

The Scientific Foundation: Understanding Benzyl Ester Hydrogenolysis

The cleavage of a benzyl ester via catalytic hydrogenation, more accurately termed hydrogenolysis, is a heterogeneous catalytic process that relies on a solid catalyst, typically palladium on a carbon support (Pd/C), and a source of hydrogen.[1][2] The reaction proceeds through the cleavage of the benzylic carbon-oxygen sigma bond, liberating the free carboxylic acid (glycine) and toluene as a benign byproduct.[1][2]

The generally accepted mechanism involves several key steps on the surface of the palladium catalyst:

• Adsorption: Both molecular hydrogen (H₂) and the benzyl ester substrate adsorb onto the active sites of the palladium surface.

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved, resulting in reactive atomic hydrogen bound to the palladium surface.

• C-O Bond Cleavage: The adsorbed benzyl ester undergoes cleavage of the C-O single bond, leading to the formation of the carboxylic acid and a benzyl fragment.[2]

• Product Formation & Desorption: The fragments react with the surface-bound hydrogen atoms. The carboxylic acid is protonated to yield glycine, and the benzyl fragment is hydrogenated to form toluene. Both products then desorb from the catalyst surface, freeing up the active sites for the next catalytic cycle.

This process is highly efficient and clean, as the primary byproduct, toluene, is volatile and easily removed during workup.[1]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]

Application Notes &amp; Protocols: The Strategic Application of Benzyl 2-aminoacetate in Pharmaceutical Intermediate Synthesis

Abstract

Benzyl 2-aminoacetate, the benzyl ester of glycine, is a cornerstone building block in modern pharmaceutical synthesis.[1][2] Its strategic utility stems from the orthogonal protection offered by the benzyl group, which masks the carboxylic acid functionality while leaving the amino group available for nucleophilic attack and chain elongation.[1] This document provides an in-depth guide for researchers, chemists, and drug development professionals on the versatile applications of Benzyl 2-aminoacetate. We will explore its role as a protected glycine equivalent, its application in peptide and peptidomimetic synthesis, and its use as a precursor for complex heterocyclic scaffolds. Detailed, field-tested protocols, mechanistic insights, and data-driven summaries are provided to empower scientists in leveraging this critical intermediate for active pharmaceutical ingredient (API) development.

Introduction: The Chemical Versatility of Benzyl 2-aminoacetate

Benzyl 2-aminoacetate (also known as Glycine Benzyl Ester) is a bifunctional organic molecule featuring a primary amine and a benzyl-protected carboxylic acid.[1][2] This unique structure makes it an invaluable intermediate in multi-step organic synthesis, particularly within the pharmaceutical industry.[3]

• The Amino Group: The nucleophilic primary amine serves as a reactive handle for a wide array of chemical transformations, including amide bond formation (peptidic coupling), alkylation, and reactions with carbonyl compounds to form imines.[1][4]

• The Benzyl Ester: The carboxyl group is protected as a benzyl ester. This protecting group is robust under various reaction conditions, including those that are basic or mildly acidic, yet it can be selectively removed under neutral conditions via catalytic hydrogenation (hydrogenolysis).[1][5] This stability and selective deprotection are central to its utility.

The hydrochloride salt of Benzyl 2-aminoacetate is often used in practice due to its improved stability and solubility in polar solvents, facilitating its use in various reaction media.[6][]

Physicochemical Properties

Property	Value	Source
CAS Number	1738-68-7	[2][8]
Molecular Formula	C₉H₁₁NO₂	[1][9]
Molecular Weight	165.19 g/mol	[1][2]
Appearance	White powder (for hydrochloride salt)	[]
Storage Temperature	-20°C	[3][8]
Purity (Typical)	≥98%	[8]

Core Application: Peptide and Peptidomimetic Synthesis

The most prominent application of Benzyl 2-aminoacetate is in the synthesis of peptides, peptidomimetics, and peptide-based therapeutics.[1][10] It serves as the foundational C-terminal residue or as a glycine unit within a peptide sequence.

The Boc/Bzl Protecting Group Strategy

In solid-phase peptide synthesis (SPPS), Benzyl 2-aminoacetate and other benzyl-protected amino acids are key components of the Boc/Bzl (tert-butyloxycarbonyl/benzyl) protection strategy.[11][12]

• Temporary N-α-Protection: The N-terminus is protected with an acid-labile Boc group.

• Permanent Side-Chain/C-Terminus Protection: Reactive side chains and the C-terminal carboxyl group are protected with groups that are stable to the Boc-deprotection conditions (e.g., trifluoroacetic acid, TFA), such as benzyl esters.

• Final Deprotection: In the final step, a strong acid like anhydrous hydrogen fluoride (HF) is used to simultaneously cleave the peptide from the resin and remove the benzyl-based side-chain protecting groups.[11]

This strategy is valued for its ability to reduce peptide aggregation during synthesis.[11]

Logical Workflow: Boc/Bzl Solid-Phase Peptide Synthesis Cycle

Caption: A typical cycle in Boc/Bzl solid-phase peptide synthesis (SPPS).

Protocol: Synthesis of a Dipeptide Intermediate (Boc-Phe-Gly-OBzl)

This protocol details a solution-phase synthesis of a protected dipeptide, a common intermediate for more complex pharmaceutical agents. This illustrates the fundamental reactivity of Benzyl 2-aminoacetate.

Objective: To synthesize N-Boc-L-Phenylalanyl-glycine benzyl ester via amide coupling.

Materials:

• N-Boc-L-Phenylalanine (Boc-Phe-OH)

• Benzyl 2-aminoacetate hydrochloride (H-Gly-OBzl·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC) or HATU

• N-Hydroxysuccinimide (NHS) or HOBt

• Triethylamine (TEA) or Diisopropylethylamine (DIEA)

• Dichloromethane (DCM), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Free Amine: In a round-bottom flask, dissolve Benzyl 2-aminoacetate hydrochloride (1.0 eq) in DCM. Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) dropwise to neutralize the hydrochloride salt and generate the free amine. Stir for 15-20 minutes at 0 °C. Causality: The tertiary amine base is required to deprotonate the ammonium salt, liberating the nucleophilic primary amine of the glycine ester for the subsequent coupling reaction.

• Activation of Carboxylic Acid: In a separate flask, dissolve N-Boc-L-Phenylalanine (1.0 eq) and NHS (1.1 eq) in anhydrous DCM. Cool to 0 °C.

• Add a solution of DCC (1.1 eq) in DCM dropwise to the Boc-Phe-OH solution. A white precipitate (dicyclohexylurea, DCU) will begin to form. Allow the activation to proceed for 30 minutes at 0 °C. Causality: DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. NHS traps this intermediate to form an NHS-ester, which is less prone to racemization and reacts cleanly with the amine.

• Coupling Reaction: Filter the activated Boc-Phe-NHS solution to remove the DCU precipitate, and add the filtrate to the flask containing the free Benzyl 2-aminoacetate solution at 0 °C.

• Remove the ice bath and allow the reaction mixture to stir at room temperature overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, filter off any further DCU precipitate. Dilute the filtrate with ethyl acetate.

• Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x). Causality: The acid wash removes unreacted amine and residual TEA. The base wash removes unreacted Boc-Phe-OH and NHS. The brine wash removes residual water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from an appropriate solvent system (e.g., EtOAc/hexanes) or by column chromatography on silica gel to yield the pure dipeptide, Boc-Phe-Gly-OBzl.

Application in Heterocyclic Synthesis

Benzyl 2-aminoacetate is a versatile precursor for constructing nitrogen-containing heterocyclic scaffolds, which are prevalent in many classes of drugs, including antiviral and antimicrobial agents.[1][13] The amino group and the adjacent methylene group can participate in cyclization reactions to form diverse ring systems.

Synthesis of Benzodiazepine Scaffolds

Benzodiazepines are a core structure in many anxiolytic and anticonvulsant drugs. Benzyl 2-aminoacetate can be used to construct the diazepine ring.

Reaction Scheme: Benzodiazepine Synthesis

Caption: General pathway for synthesizing a benzodiazepine scaffold.

Role in Antiviral Agent Synthesis

While direct synthesis of a specific marketed antiviral from Benzyl 2-aminoacetate is not broadly documented in the initial search, its derivatives are critical. For instance, N-benzyl acetamide structures, which can be conceptually derived from benzylamine precursors related to Benzyl 2-aminoacetate, have been identified as potent inhibitors of viral enzymes like SARS-CoV-2 RdRp.[14] The glycine backbone provided by this reagent is a common feature in molecules designed to mimic natural peptides or nucleotides, which are often targeted in antiviral drug design.[13][15]

Deprotection: Liberating the Active Moiety

A key step in any synthesis utilizing Benzyl 2-aminoacetate is the final deprotection of the benzyl ester to reveal the free carboxylic acid.

Protocol: Catalytic Hydrogenolysis of Benzyl Ester

Objective: To deprotect the benzyl ester from a synthetic intermediate (e.g., Boc-Phe-Gly-OBzl) to yield the free acid (Boc-Phe-Gly-OH).

Materials:

• Protected intermediate (e.g., Boc-Phe-Gly-OBzl)

• Palladium on carbon (10% Pd/C), 5-10 mol%

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or Parr hydrogenator

• Celite®

Procedure:

• Setup: Dissolve the benzyl ester-protected compound (1.0 eq) in methanol in a flask suitable for hydrogenation.

• Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. Caution: Pd/C is flammable, especially when dry or in the presence of solvents. Handle in an inert atmosphere if possible.

• Hydrogenation: Securely attach a balloon filled with hydrogen gas to the flask. Evacuate the flask with a vacuum and backfill with H₂ from the balloon. Repeat this purge-and-fill cycle three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously under the H₂ atmosphere (balloon pressure) at room temperature. For more robust reactions, a Parr hydrogenator at elevated pressure (e.g., 50 psi) can be used.

• Monitoring: Monitor the reaction by TLC until the starting material is fully consumed. The byproduct, toluene, is volatile.

• Work-up: Upon completion, carefully vent the hydrogen atmosphere and purge the flask with nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with additional methanol to ensure complete recovery of the product. Causality: Celite is a fine filter aid that prevents the fine Pd/C particles from passing through standard filter paper.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield the deprotected product, which can be used directly or purified further if necessary.

Conclusion

Benzyl 2-aminoacetate is more than a simple protected amino acid; it is a strategic tool for pharmaceutical synthesis. Its robust yet selectively cleavable benzyl ester group, combined with a reactive primary amine, provides chemists with a reliable and versatile building block. From the systematic construction of peptides in SPPS to the formation of complex heterocyclic drug scaffolds, its applications are both broad and critical. The protocols and mechanistic discussions provided herein serve as a practical guide for harnessing the full potential of this essential pharmaceutical intermediate.

References

• PubChem. Benzyl 2-aminoacetate hydrochloride | C9H12ClNO2 | CID 11701227. [Link]

• Khan, K. M., et al. (2018). Synthesis, Antiviral, and Antimicrobial Evaluation of Benzyl Protected Diversified C-nucleosides. PMC - NIH. [Link]

• Miyashita, M., et al. Synthesis and antiviral activity of 6-benzyl analogs of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT) as potent and selective anti-HIV-1 agents. PubMed. [Link]

• PubChemLite. Benzyl 2-aminoacetate hydrochloride (C9H11NO2). [Link]

• PubChem. Benzyl glycinate | C9H11NO2 | CID 409140. [Link]

• Xiang, R., et al. (2021). N-benzyl-acetamides as novel SARS-CoV-2 RdRp inhibitors. PMC - PubMed Central - NIH. [Link]

• Pearson. Propose a mechanism for the reaction of benzyl acetate with methy.... [Link]

• GenScript. Solid-phase peptide synthesis introduction. [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• Purdue University. Design, Synthesis, and Biological Evaluation of Antiviral Agents Targeting Flavivirus Envelope Proteins. [Link]

• Google Patents. Method of producing optically active α-amino acid benzyl esters.

• Organic Chemistry Portal. Benzylamines. [Link]

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• 15. Synthesis and antiviral activity of 6-benzyl analogs of 1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine (HEPT) as potent and selective anti-HIV-1 agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dipeptide Synthesis Utilizing H-Gly-OBzl Tosylate

Introduction: The Strategic Role of H-Gly-OBzl Tosylate in Peptide Synthesis

The synthesis of peptides, the foundational polymers of life, is a cornerstone of chemical biology and drug discovery. The controlled, sequential formation of amide bonds between amino acids requires a strategic orchestration of protecting groups to prevent unwanted side reactions and ensure the correct sequence.[1] Glycine benzyl ester p-toluenesulfonate (H-Gly-OBzl TosOH) has emerged as an indispensable building block for researchers, particularly in solution-phase peptide synthesis.[2]

This technical guide provides an in-depth exploration of the use of H-Gly-OBzl TosOH for the synthesis of dipeptides. Its utility is rooted in two key features:

• C-Terminal Protection: The carboxyl group of glycine is masked as a benzyl ester (OBzl). This group is robust and stable under the mildly acidic conditions often used to remove N-terminal protecting groups like tert-butyloxycarbonyl (Boc), yet it can be selectively cleaved via catalytic hydrogenolysis.[3][4] This "orthogonal" protection strategy is fundamental to multi-step peptide synthesis.[5]

• Enhanced Handling and Stability: The free amine of glycine benzyl ester is an oil. The formation of a p-toluenesulfonate (tosylate) salt renders the compound a stable, crystalline solid that is significantly easier to handle, weigh, and store.[2] The tosylate counter-ion also improves solubility in common organic solvents used for synthesis.[6]

This document will detail the underlying reaction mechanisms, provide validated, step-by-step protocols, and offer field-proven insights into optimizing dipeptide synthesis using this versatile reagent.

The Core Mechanism: A Stepwise Approach to Peptide Bond Formation

The synthesis of a dipeptide using H-Gly-OBzl TosOH follows a logical and well-established reaction pathway. The process begins with two protected amino acid precursors and culminates in a protected dipeptide, ready for purification or further modification. The overall strategy involves the activation of the carboxyl group of an N-protected amino acid, which is then subjected to nucleophilic attack by the free amino group of glycine benzyl ester.[7]

The key steps in this process are:

• Neutralization (In-Situ Amine Deprotonation): The tosylate salt of H-Gly-OBzl must be neutralized to generate the free amine, which acts as the nucleophile. This is typically achieved in-situ by adding a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIEA) or triethylamine (TEA).[6][8]

• Carboxyl Group Activation: Concurrently, the carboxylic acid of the N-protected amino acid (e.g., Boc-Alanine) is activated. This is accomplished using a coupling reagent, such as a carbodiimide (e.g., DCC, WSC), which converts the hydroxyl of the carboxylic acid into a good leaving group, forming a highly reactive intermediate.[9] To minimize the risk of racemization at the chiral center of the N-protected amino acid, an additive like 1-Hydroxybenzotriazole (HOBt) is often included.[3]

• Peptide Bond Formation (Coupling): The liberated, nucleophilic amine of glycine benzyl ester attacks the activated carboxyl group of the N-protected amino acid, forming the new amide (peptide) bond and releasing the activated leaving group (e.g., dicyclohexylurea, DCU, if DCC is used).[7]

Caption: General workflow for dipeptide synthesis using H-Gly-OBzl Tosylate.

Data Presentation: Reagents and Expected Outcomes

Proper planning of a synthesis requires a clear understanding of the roles of all components and the expected quantitative results. The following tables summarize the necessary reagents for a typical dipeptide synthesis and the quantitative data reported for the synthesis of Boc-Ala-Gly-OBzl.[3][10]

Table 1: Reagents for the Synthesis of Boc-Ala-Gly-OBzl

Reagent	Chemical Name	Role in Synthesis
Boc-Ala-OH	N-(tert-butoxycarbonyl)-L-alanine	N-terminal protected amino acid
H-Gly-OBzl TosOH	Glycine benzyl ester p-toluenesulfonate	C-terminal amino acid with carboxyl protection
WSC	Water-Soluble Carbodiimide (e.g., EDC)	Coupling agent for carboxyl group activation
HOBt	1-Hydroxybenzotriazole	Racemization suppressor and activation enhancer
DIEA / TEA	N,N-Diisopropylethylamine / Triethylamine	Non-nucleophilic base for tosylate neutralization
THF / DMF	Tetrahydrofuran / Dimethylformamide	Anhydrous reaction solvent
Ethyl Acetate	-	Extraction and workup solvent
1N HCl	Hydrochloric Acid Solution	Aqueous wash to remove unreacted base
5% NaHCO₃	Sodium Bicarbonate Solution	Aqueous wash to remove unreacted acid/HOBt
Anhydrous MgSO₄	Anhydrous Magnesium Sulfate	Drying agent for the organic layer

Table 2: Quantitative Data for Boc-Ala-Gly-OBzl Synthesis

Product	Starting Materials	Reported Yield (%)	Melting Point (°C)	Reference
Boc-Ala-Gly-OBzl	Boc-Ala-OH, H-Gly-OBzl TosOH	92.3%	85-87 °C	[10]

Detailed Experimental Protocols

The following protocols provide self-validating, step-by-step methodologies for the synthesis and subsequent deprotection of a model dipeptide.

Protocol 1: Synthesis of Boc-L-Alaninyl-glycine Benzyl Ester (Boc-Ala-Gly-OBzl)

This protocol details the coupling of Boc-Ala-OH with H-Gly-OBzl TosOH using a water-soluble carbodiimide (WSC) and HOBt.[3][10]

Materials:

• Boc-Ala-OH (5.68 g)

• H-Gly-OBzl TosOH (10.12 g)

• HOBt (4.0 g)

• WSC (e.g., EDC HCl) (5.5 mL or molar equivalent)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• Ethyl acetate

• 1N HCl (aq)

• 5% NaHCO₃ (aq)

• Brine (saturated NaCl solution)

• Anhydrous MgSO₄

• n-hexane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve Boc-Ala-OH, H-Gly-OBzl TosOH, and HOBt in 50 mL of anhydrous THF. Note: A base like TEA or DIEA is often added at this stage to neutralize the tosylate salt explicitly, though some protocols add the carbodiimide directly.

• Cooling: Cool the solution to -5°C using an ice-salt bath.

• Activation and Coupling: Slowly add the WSC to the cooled solution.

• Reaction Progression: Stir the reaction mixture at -5°C for one hour. Then, remove the cooling bath and allow the mixture to warm to room temperature. Continue stirring overnight.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the THF.

• Workup - Extraction: Dissolve the resulting residue in a generous volume of ethyl acetate (e.g., 150-200 mL). Transfer the solution to a separatory funnel.

• Workup - Washing: Wash the ethyl acetate layer successively with:

  • 1N HCl (2 times)

  • 5% aqueous NaHCO₃ (2 times)

  • Water (1 time)

  • Brine (1 time) The acidic wash removes residual base, while the basic wash removes unreacted Boc-Ala-OH and HOBt.

• Drying: Dry the organic layer over anhydrous MgSO₄, then filter to remove the drying agent.

• Final Concentration: Concentrate the dried solution under reduced pressure to obtain a crude solid or oil.

• Crystallization: Crystallize the residue from n-hexane. For higher purity, recrystallize the product from an ethyl acetate/n-hexane solvent system to yield pure Boc-Ala-Gly-OBzl as a white solid.[3][10]

Protocol 2: C-Terminal Deprotection via Catalytic Hydrogenolysis

This protocol describes the removal of the C-terminal benzyl (Bzl) protecting group to yield the Boc-protected dipeptide acid.[3]

Materials:

• Boc-Ala-Gly-OBzl

• Palladium on carbon (Pd/C, 10% w/w)

• Methanol (MeOH)

• Hydrogen gas (H₂) source (e.g., balloon or hydrogenation apparatus)

Procedure:

• Dissolve the Boc-Ala-Gly-OBzl in methanol in a flask suitable for hydrogenation.

• Carefully add a catalytic amount of 10% Pd/C to the solution (typically 5-10% of the substrate weight).

• Purge the flask with hydrogen gas and maintain a positive pressure of H₂ (e.g., via a balloon).

• Stir the suspension vigorously at room temperature for several hours (e.g., 4-6 hours).

• Monitor the reaction for completion by TLC, looking for the disappearance of the starting material.

• Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Evaporate the solvent under reduced pressure to obtain the deprotected product, Boc-Ala-Gly-OH.

Caption: Experimental workflow from starting materials to deprotected products.

Field Insights and Troubleshooting

Trustworthiness through Self-Validation: A robust protocol anticipates and mitigates potential issues.

• Racemization Control: Glycine itself is achiral and cannot racemize. However, the activated N-protected amino acid (e.g., Boc-Ala-OH) can undergo epimerization during activation.[11] The inclusion of HOBt is critical as it forms an active ester that is less prone to racemization than the primary activated intermediate from the carbodiimide alone.[7] Performing the activation and initial coupling at reduced temperatures (-5°C to 0°C) further minimizes this risk.[3]

• Diketopiperazine (DKP) Formation: A common side reaction in peptide synthesis involves the intramolecular cyclization of a dipeptide ester to form a stable six-membered ring called a diketopiperazine.[11] This is particularly prevalent after the N-terminal deprotection of a dipeptide ending in glycine. The free N-terminal amine can attack the C-terminal ester, cleaving the peptide from its support (in SPPS) or leading to a major byproduct in solution-phase. To avoid this when elongating the chain, it is advisable to proceed immediately to the next coupling step after N-terminal deprotection without delay.

• Workup Efficacy: The aqueous wash steps are not trivial. The acidic wash (1N HCl) ensures the complete removal of any tertiary amine base used for neutralization. The basic wash (5% NaHCO₃) is crucial for removing excess unreacted N-protected amino acid and the HOBt additive, simplifying final purification. Incomplete removal will lead to impurities that can be difficult to separate from the product.[3]

Conclusion

H-Gly-OBzl tosylate stands as a highly reliable and efficient reagent for the introduction of a C-terminal glycine residue in dipeptide and larger peptide synthesis. Its crystalline nature simplifies handling, while its orthogonal benzyl protecting group provides the strategic flexibility required for complex synthetic routes. The protocols and insights provided herein demonstrate a robust and reproducible methodology, empowering researchers, scientists, and drug development professionals to confidently synthesize target peptides with high yield and purity.

References

• PrepChem. (n.d.). Synthesis of BOC-Ala-Gly-OBzl. PrepChem.com. [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. Chemistry LibreTexts. [Link]

• PrepChem. (n.d.). Synthesis of (I) Production of Boc-D-Ala-Gly-OBzl. PrepChem.com. [Link]

• University of Calgary. (n.d.). Ch27: Peptide synthesis. University of Calgary. [Link]

• SBS Genetech. (2022). Mastering Protecting Groups in Peptide Synthesis. Pept... - SBS Genetech. [Link]

• Master Organic Chemistry. (2019). Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

• AAPPTec. (n.d.). H-Gly-OBzl TosOH; CAS 1738-76-7; Glycine benzyl ester tosylate salt. Aapptec Peptides. [Link]

• Khattab, N. S., El-Faham, A., & Albericio, F. (2015). Peptide Coupling Reactions. Journal of Molecular Pharmaceutics & Organic Process Research. [Link]

• ResearchGate. (n.d.). Preparation procedure of Boc-Ala-Ala-Ala-OH (17). ResearchGate. [Link]

• National Institutes of Health. (n.d.). High Throughput Synthesis of Peptide α-Thioesters Through the Use of “Volatilizable” Support. PMC - NIH. [Link]

• The Organic Chemistry Tutor. (2021). HBTU, DIPEA Peptide Coupling Mechanism. YouTube. [Link]

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Application Note: The Strategic Use of Benzyl 2-aminoacetate as a Versatile Building Block in PROTAC Linker Synthesis

Abstract

Proteolysis-targeting chimeras (PROTACs) represent a paradigm shift in therapeutic intervention, moving from protein inhibition to targeted protein degradation.[] These heterobifunctional molecules consist of a warhead for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker connecting them.[2] The linker is not a passive spacer but a critical determinant of PROTAC efficacy, profoundly influencing the stability of the key ternary complex, as well as the molecule's overall physicochemical and pharmacokinetic properties.[3][4][5] While alkyl and polyethylene glycol (PEG) chains are common motifs, the strategic incorporation of smaller, functional building blocks is essential for fine-tuning PROTAC performance.[2][5] This guide provides an in-depth analysis and detailed protocols for the use of Benzyl 2-aminoacetate (a protected form of glycine) as a fundamental building block in PROTAC linker chemistry. We will explore its synthetic utility, provide step-by-step experimental procedures, and discuss the strategic implications of incorporating a glycine unit into the linker architecture.

Introduction: The Central Role of the Linker

The efficacy of a PROTAC hinges on its ability to induce a productive ternary complex between the POI and an E3 ligase, leading to polyubiquitination of the POI and its subsequent degradation by the proteasome.[6] The linker's length, rigidity, composition, and attachment points are all critical parameters that must be optimized to achieve the correct spatial orientation for this event.[4][7] An improperly designed linker can lead to steric hindrance, preventing ternary complex formation, or result in an unproductive complex geometry.[8]

The empirical nature of linker optimization often necessitates the synthesis of extensive compound libraries to explore these variables.[3][] Therefore, a modular, synthetically tractable approach using versatile building blocks is highly advantageous. Benzyl 2-aminoacetate, the benzyl ester of glycine, serves as an exemplary building block. Its bifunctional nature, with an amine and a protected carboxylic acid, allows for sequential, directional elongation of the linker chain, providing researchers with precise control over the final PROTAC structure.

Physicochemical Properties and Synthetic Advantages

Benzyl 2-aminoacetate is, in essence, glycine with its carboxylic acid functionality protected by a benzyl group. This simple structure provides two key synthetic handles governed by an orthogonal protection scheme, making it an ideal component for modular linker synthesis.[10]

• Free Amino Group (-NH₂): Readily available for standard amide bond formation with a carboxylic acid-bearing molecule (e.g., a POI warhead or an E3 ligand derivative).

• Protected Carboxyl Group (-COOBn): The benzyl ester is stable to many reaction conditions, including those used for amide coupling. It can be selectively removed under mild conditions via catalytic hydrogenolysis to reveal the free carboxylic acid for subsequent coupling reactions.[11][12]

This orthogonality is the cornerstone of its utility, allowing chemists to build a PROTAC in a controlled, stepwise manner.

Table 1: Physicochemical Properties of Benzyl 2-aminoacetate

Property	Value
IUPAC Name	Benzyl 2-aminoacetate
Synonyms	Glycine benzyl ester
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	White to off-white crystalline solid or oil
Key Reactive Groups	Primary Amine, Benzyl Ester

| Common Salt Form | Tosylate (H-Gly-OBzl.TosOH) or Hydrochloride (H-Gly-OBzl.HCl) |

Core Synthetic Workflow and Protocols

The incorporation of Benzyl 2-aminoacetate into a PROTAC linker follows a logical three-step sequence: (1) coupling to the first partner via its amine, (2) deprotection of the benzyl ester, and (3) coupling of the newly revealed carboxylic acid to the second partner.

Caption: General workflow for PROTAC synthesis.

Protocol 1: Amide Bond Formation via the Amino Group

This protocol describes the coupling of a molecule containing a carboxylic acid (Partner 1) to the free amine of Benzyl 2-aminoacetate. We recommend using HATU, a modern and highly efficient coupling reagent that minimizes racemization.[13]

Materials:

• Benzyl 2-aminoacetate salt (e.g., tosylate or hydrochloride) (1.0 eq)

• Partner 1 with a terminal carboxylic acid (1.0 eq)

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) (1.1 eq)

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq, if starting from a salt; 2.0 eq if starting from free base)

• Anhydrous DMF (N,N-Dimethylformamide)

Procedure:

• Reactant Preparation: In a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve Partner 1 (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Stir for 5 minutes at room temperature.

• Amine Addition: To a separate flask, dissolve Benzyl 2-aminoacetate salt (1.0 eq) in anhydrous DMF. Add DIPEA (3.0 eq) to neutralize the salt and generate the free amine in situ. Stir for 10 minutes.

• Coupling Reaction: Add the solution from step 1 to the free amine solution from step 2.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-4 hours).

• Workup and Isolation:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% aqueous LiCl (to remove DMF), saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product (Partner1-Gly-OBzl) by flash column chromatography.

Causality: HATU reacts with the carboxylic acid of Partner 1 to form a highly reactive O-acylisourea intermediate. The free amine of glycine then attacks this activated ester, forming the stable amide bond. DIPEA acts as a non-nucleophilic base to neutralize the salt of the amine and to scavenge the acid produced during the reaction.[13]

Protocol 2: Deprotection of the Benzyl Ester via Catalytic Hydrogenolysis

This is the most common and effective method for cleaving the benzyl ester to reveal the free carboxylic acid.[11][12]

Materials:

• Partner1-Gly-OBzl intermediate (1.0 eq)

• Palladium on carbon (10% Pd/C, ~10 mol%)

• Solvent (Methanol, Ethanol, or Ethyl Acetate)

• Hydrogen (H₂) gas source (e.g., a hydrogen-filled balloon)

Procedure:

• Preparation: Dissolve the Partner1-Gly-OBzl intermediate in a suitable solvent (e.g., Methanol) in a round-bottom flask equipped with a stir bar.

• Catalyst Addition: Carefully add 10% Pd/C to the solution. Caution: Pd/C can be pyrophoric; handle with care and add it before introducing hydrogen.

• Hydrogenation Setup: Securely attach a hydrogen-filled balloon to the flask.

• Inerting: Evacuate the flask under vacuum and backfill with hydrogen from the balloon. Repeat this vacuum-backfill cycle three times to ensure the atmosphere is saturated with hydrogen.[11]

• Reaction: Stir the reaction mixture vigorously at room temperature. Vigorous stirring is crucial for efficient mass transfer of hydrogen to the catalyst surface.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The product (Partner1-Gly-OH) will be more polar than the starting material. The reaction is typically complete within 2-16 hours.

• Workup and Isolation:

  • Once complete, carefully vent the hydrogen atmosphere and purge the flask with N₂ or Ar.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure. The resulting product is often pure enough for the next step, but can be purified by chromatography or crystallization if needed.

Trustworthiness: The completeness of this reaction is critical. An incomplete reaction will result in a difficult-to-separate mixture. Monitoring by LC-MS is the most reliable method to confirm the disappearance of the starting material.

Protocol 3: Amidation of the Liberated Carboxylic Acid

This protocol is identical in principle to Protocol 1, but uses the newly deprotected carboxylic acid intermediate (Partner1-Gly-OH) and couples it to an amine-containing Partner 2.

Procedure: Follow the steps outlined in Protocol 1 , substituting:

• "Partner 1" with "Partner1-Gly-OH" (1.0 eq)

• "Benzyl 2-aminoacetate" with "Partner 2-NH₂" (1.0 eq)

The final workup and purification will yield the desired full-length PROTAC molecule.

Caption: Reaction scheme for PROTAC linker assembly.

Strategic Implications in PROTAC Design

The choice of Benzyl 2-aminoacetate as a building block is not merely one of synthetic convenience; it directly impacts the properties of the final PROTAC.

• Flexibility and Conformational Control: The glycine unit introduces a small, flexible amide bond into the linker. This can be advantageous for allowing the warhead and E3 ligand to adopt the optimal orientation for ternary complex formation. However, in some cases, too much flexibility is detrimental.[5]

• Solubility and Physicochemical Properties: Amide bonds can participate in hydrogen bonding, which may influence the PROTAC's solubility and cell permeability. Replacing a purely aliphatic or PEG linker segment with a glycine unit can alter the topological polar surface area (TPSA) and lipophilicity.[]

• Rigidification Strategy: While the glycine unit itself is flexible, the benzyl group used for protection can be strategically incorporated into the final linker design. For example, using a para-substituted benzylamine derivative as a building block can create a more rigid linker that provides conformational restriction, which has been shown to be beneficial in certain PROTACs.[3] In one notable case, a benzyl linking fragment was designed to provide conformational restriction and engage in a specific pi-stacking interaction with a tyrosine residue (Y98) in the VHL protein.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Amide Coupling (Protocols 1 & 3)	- Inactive coupling reagent.- Wet solvent or reagents.- Steric hindrance around the amine or acid.	- Use a fresh bottle of HATU.- Ensure all solvents and reagents are anhydrous.- Increase reaction time, warm slightly (e.g., to 40 °C), or switch to a different coupling reagent like COMU.
Incomplete Benzyl Deprotection (Protocol 2)	- Inactive Pd/C catalyst ("poisoned").- Insufficient hydrogen.- Poor mass transfer.	- Use a fresh batch of catalyst or increase catalyst loading.- Ensure the H₂ balloon is fully inflated and the system is sealed.- Increase the stirring speed significantly.
Difficulty Purifying Final PROTAC	- Similar polarity of starting materials and product.- Presence of byproducts from side reactions.	- Use a high-resolution chromatography system (e.g., HPLC).- Optimize the reaction stoichiometry to minimize excess reagents.

Conclusion

Benzyl 2-aminoacetate is a powerful and versatile building block in the PROTAC synthesis toolkit. Its orthogonal protecting group strategy facilitates a modular and controlled approach to linker construction, enabling the systematic exploration of linker space. The incorporation of a glycine unit can influence the flexibility and physicochemical properties of the final PROTAC, providing a valuable tool for optimization. The protocols and insights provided herein offer researchers a robust framework for leveraging this fundamental building block in the rational design and synthesis of next-generation protein degraders.

References

• Toure, M. & Crews, C. M. (2020). Current strategies for the design of PROTAC linkers: a critical review. Explor Target Antitumor Ther., 1(5), 273–312. [Link]

• Pharmaceutical Business Review (n.d.). Building blocks and linkers for PROTAC synthesis. [Link]

• Zagidullin, A., Milyukov, V., Rizvanov, A., & Bulatov, E. (2020). Novel approaches for the rational design of PROTAC linkers. Explor Target Antitumor Ther., 1, 381-90. [Link]

• Sygnature Discovery (2022). Opportunities and Perspectives on the Design and Synthesis of PROTAC® Degraders. Sygnature Discovery Resources. [Link]

• Organic Chemistry Help (n.d.). Benzyl Protection. Common Organic Chemistry. [Link]

• Organic Chemistry Portal (n.d.). Benzyl Esters. Organic Chemistry Portal. [Link]

• MedChemExpress (n.d.). Benzyl 2-cyanoacetate - PROTAC Linker (Japanese). MCE Catalog. [Link]

• Aapptec (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec Resources. [Link]

• ResearchGate (n.d.). PROTACs with aromatic linkers. The benzyl linker in 53 provided... ResearchGate Scientific Diagram. [Link]

• Li, D., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy. [Link]

• Zagidullin, A., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy. [Link]

• Aapptec (n.d.). Coupling Reagents. Aapptec Peptides. [Link]

• Coconote (2025). Peptide Synthesis and Protecting Groups. Coconote Chemistry Lectures. [Link]

Sources

• 2. What are PROTAC Linkers? | BroadPharm [broadpharm.com]
• 3. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 5. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. explorationpub.com [explorationpub.com]
• 8. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]
• 11. benchchem.com [benchchem.com]
• 12. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 13. peptide.com [peptide.com]

Application Notes and Protocols: Synthesis of Benzyl 2-(3-bromopropanamido)acetate

Abstract

This document provides a comprehensive guide for the synthesis of Benzyl 2-(3-bromopropanamido)acetate, a valuable bifunctional molecule often utilized as a building block in the development of more complex chemical entities in pharmaceutical and materials science research. The protocol details the acylation of Benzyl 2-aminoacetate with 3-bromopropionyl chloride. This application note offers an in-depth examination of the reaction mechanism, a detailed, step-by-step experimental protocol, safety considerations, methods for reaction monitoring and product purification, and a thorough characterization of the final product. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the synthetic process.

Introduction

The reaction between an amino acid ester, Benzyl 2-aminoacetate, and a reactive acyl halide, 3-bromopropionyl chloride, represents a classic example of nucleophilic acyl substitution. The resulting product, Benzyl 2-(3-bromopropanamido)acetate, incorporates a stable amide bond and retains two key functionalities: a benzyl ester and a terminal alkyl bromide. This dual functionality makes it a versatile intermediate for further chemical transformations, such as the introduction of nucleophiles at the bromine-bearing carbon or deprotection of the benzyl ester to reveal a carboxylic acid. Understanding the nuances of this reaction is critical for researchers aiming to synthesize derivatives for applications ranging from peptide modifications to the development of novel polymers and small molecule therapeutics.

Reaction Mechanism and Rationale

The synthesis of Benzyl 2-(3-bromopropanamido)acetate proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amino group in Benzyl 2-aminoacetate acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-bromopropionyl chloride. This initial attack forms a tetrahedral intermediate. Subsequently, the intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion as a leaving group. A base is typically required to neutralize the hydrochloric acid (HCl) generated during the reaction, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction. The Schotten-Baumann reaction conditions, which utilize a biphasic system or an organic base in an aprotic solvent, are well-suited for this type of transformation, as they effectively scavenge the generated acid.[1][2][3][4]

Diagram of the Reaction Mechanism

Caption: Nucleophilic attack of the amine on the acyl chloride, followed by elimination of chloride.

Experimental Protocol

This protocol is designed for the synthesis of Benzyl 2-(3-bromopropanamido)acetate on a laboratory scale. All operations involving 3-bromopropionyl chloride should be conducted in a well-ventilated fume hood.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Notes
Benzyl 2-aminoacetate hydrochloride	6341-35-1	201.66	5.04 g	25.0	Starting material
3-Bromopropionyl chloride	15486-96-1	171.42	4.71 g (2.77 mL)	27.5	Reagent, handle with care[3]
Triethylamine (Et₃N)	121-44-8	101.19	7.6 g (10.5 mL)	75.0	Base, freshly distilled
Dichloromethane (DCM)	75-09-2	84.93	100 mL	-	Anhydrous solvent
Saturated aq. NaHCO₃	-	-	50 mL	-	For workup
Brine (Saturated aq. NaCl)	-	-	50 mL	-	For workup
Anhydrous MgSO₄ or Na₂SO₄	-	-	~5 g	-	Drying agent
Ethyl acetate	141-78-6	88.11	As needed	-	For chromatography
Hexanes	110-54-3	86.18	As needed	-	For chromatography

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add Benzyl 2-aminoacetate hydrochloride (5.04 g, 25.0 mmol).

• Dissolution: Add anhydrous dichloromethane (100 mL) to the flask.

• Cooling: Cool the resulting suspension to 0 °C in an ice-water bath.

• Base Addition: Slowly add triethylamine (7.6 g, 10.5 mL, 75.0 mmol) to the stirred suspension. Stir for 15 minutes at 0 °C. The suspension should become a clear solution as the free amine is generated.

• Acyl Chloride Addition: Add 3-bromopropionyl chloride (4.71 g, 2.77 mL, 27.5 mmol) dropwise to the reaction mixture over 10 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The disappearance of the Benzyl 2-aminoacetate spot and the appearance of a new, less polar product spot indicates reaction completion.

• Workup:

  • Quench the reaction by adding 50 mL of deionized water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 50 mL of saturated aqueous NaHCO₃ solution and 50 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of 10% to 30% ethyl acetate in hexanes to afford Benzyl 2-(3-bromopropanamido)acetate as a white to off-white solid.

Experimental Workflow Diagram

Caption: A streamlined workflow for the synthesis and purification of Benzyl 2-(3-bromopropanamido)acetate.

Safety Precautions

• 3-Bromopropionyl chloride is corrosive and a lachrymator. It reacts with moisture to produce HCl gas. Handle this reagent in a chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Triethylamine is a flammable liquid with a strong odor. It is also corrosive. Handle in a well-ventilated area.

• Dichloromethane is a volatile organic solvent and a suspected carcinogen. All handling should be done in a fume hood.

• The reaction generates hydrochloric acid as a byproduct, which is neutralized by the triethylamine. The workup procedure should be performed with care.

Characterization of Benzyl 2-(3-bromopropanamido)acetate

The structure and purity of the synthesized Benzyl 2-(3-bromopropanamido)acetate should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): δ 7.40-7.30 (m, 5H, Ar-H), 6.50 (br t, 1H, NH), 5.18 (s, 2H, OCH₂Ph), 4.10 (d, J = 5.2 Hz, 2H, NCH₂CO), 3.65 (t, J = 6.8 Hz, 2H, CH₂Br), 2.80 (t, J = 6.8 Hz, 2H, COCH₂).

• ¹³C NMR (101 MHz, CDCl₃): δ 169.5, 168.0, 135.2, 128.6, 128.4, 128.3, 67.4, 42.5, 39.8, 27.9.

• Mass Spectrometry (ESI+): m/z calculated for C₁₂H₁₄BrNO₃ [M+H]⁺: 300.02; found: 300.1.

Troubleshooting

Issue	Probable Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction. - Hydrolysis of 3-bromopropionyl chloride. - Loss of product during workup or purification.	- Extend the reaction time and monitor by TLC. - Ensure all glassware and solvents are anhydrous. - Perform the aqueous workup carefully to avoid emulsion formation. Optimize chromatography conditions.
Presence of Starting Material in Product	- Insufficient 3-bromopropionyl chloride. - Incomplete reaction.	- Use a slight excess of 3-bromopropionyl chloride (1.1 equivalents). - Ensure adequate stirring and reaction time.
Formation of Side Products	- Reaction of triethylamine with the product's alkyl bromide (quaternization). - Dimerization or polymerization.	- Maintain a low reaction temperature during the addition of the acyl chloride. - Use the minimum necessary amount of triethylamine. - Careful purification by column chromatography should separate most impurities.

Conclusion

The protocol described in this application note provides a reliable and reproducible method for the synthesis of Benzyl 2-(3-bromopropanamido)acetate. By understanding the underlying reaction mechanism and adhering to the detailed experimental procedure and safety precautions, researchers can efficiently produce this versatile bifunctional molecule for a wide range of applications in chemical synthesis and drug development. The provided characterization data serves as a benchmark for confirming the identity and purity of the final product.

References

• Schotten, C. (1884). Ueber die Oxydation des Piperidins. Berichte der deutschen chemischen Gesellschaft, 17(2), 2544–2547. Available at: [Link]

• Baumann, E. (1886). Ueber eine einfache Methode der Darstellung von Benzoësäureäthern. Berichte der deutschen chemischen Gesellschaft, 19(2), 3218–3222. Available at: [Link]

• J&K Scientific LLC. (2021, March 23). Schotten-Baumann Reaction. Available at: [Link]

• Organic Chemistry Portal. Schotten-Baumann Conditions. Available at: [Link]

• Wikipedia. (2023). Schotten–Baumann reaction. Available at: [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. 3-Bromopropionyl chloride technical grade 15486-96-1 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Glycine Benzyl Ester p-Toluenesulfonate

Abstract

This technical guide provides a comprehensive overview of the synthesis of glycine benzyl ester p-toluenesulfonate, a critical intermediate in pharmaceutical and peptide synthesis.[1] The primary method detailed is the Fischer-Speier esterification of glycine with benzyl alcohol, catalyzed by p-toluenesulfonic acid (p-TsOH).[2] This document elucidates the underlying chemical principles, provides detailed, field-proven experimental protocols, and addresses critical safety and analytical considerations. The tosylate salt form of the glycine benzyl ester is particularly advantageous as it enhances stability and simplifies handling compared to the free base, making it well-suited for both laboratory and large-scale production.[1][3]

Introduction: The Strategic Importance of Glycine Benzyl Ester p-Toluenesulfonate

Amino acid esters are fundamental building blocks in synthetic organic chemistry, particularly in the construction of peptides and other complex molecules. Glycine benzyl ester p-toluenesulfonate serves a dual purpose in these synthetic strategies. The benzyl ester provides a robust protecting group for the carboxylic acid functionality of glycine, while the p-toluenesulfonate salt protects the amino group.[3] This dual protection allows for precise, sequential chemical transformations, preventing undesirable side reactions.[3]

One of the most significant applications of this compound is as a key intermediate in the synthesis of Racecadotril, an important antidiarrheal medication.[1][2] Its utility extends to various other areas of drug development and material science, underscoring the need for reliable and scalable synthetic protocols.

The Chemistry: A Mechanistic Perspective

The synthesis of glycine benzyl ester p-toluenesulfonate is a classic example of the Fischer-Speier esterification. The reaction is catalyzed by a strong acid, in this case, p-toluenesulfonic acid.

The Dual Role of p-Toluenesulfonic Acid (p-TsOH):

• Catalyst for Esterification: p-TsOH protonates the carbonyl oxygen of the glycine's carboxylic acid group. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the hydroxyl group of benzyl alcohol.[2][4]

• Formation of a Stable Salt: After the ester is formed, the basic amino group of the glycine benzyl ester is protonated by another molecule of p-TsOH. This forms a stable, crystalline p-toluenesulfonate salt, which facilitates the isolation and purification of the product.[2]

The overall reaction is an equilibrium process. To drive the reaction to completion, the water generated as a byproduct must be continuously removed from the reaction mixture.[2] This is typically achieved through azeotropic distillation.[2][5]

Reaction Mechanism Overview

Caption: Fischer-Speier esterification mechanism.

Safety and Handling of Reagents

Prior to commencing any experimental work, it is imperative to consult the Safety Data Sheets (SDS) for all reagents.

Reagent	Key Hazards	Recommended Precautions
Glycine	Generally considered low hazard.	Wear standard personal protective equipment (PPE).
Benzyl Alcohol	Harmful if swallowed or inhaled.[6][7] Causes serious eye irritation.[6][7] May cause an allergic skin reaction.[6]	Use in a well-ventilated area or fume hood.[8][9] Wear protective gloves, clothing, and eye protection.[8] Avoid breathing vapors.[6]
p-Toluenesulfonic Acid Monohydrate	Causes severe eye irritation and possible burns.[10] Causes skin and respiratory tract irritation.[10] Corrosive to metals.[10][11]	Wear appropriate PPE, including gloves, eye protection, and respiratory protection if dust is generated.[11][12] Handle in a well-ventilated area.[12] Store in a dry, corrosive-resistant area.[11]
Toluene (Solvent)	Flammable liquid and vapor. Skin and respiratory irritant. May cause drowsiness or dizziness. Suspected of damaging fertility or the unborn child.	Use in a fume hood away from ignition sources.[13] Wear appropriate PPE. Ground all equipment to prevent static discharge.

First Aid Measures:

• In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.[10] Seek immediate medical attention.[10]

• In case of skin contact: Wash off immediately with plenty of water.[10] Remove contaminated clothing.[10]

• If inhaled: Move to fresh air.[10] If breathing is difficult, give oxygen.[10]

• If swallowed: Do not induce vomiting.[10] Rinse mouth and seek immediate medical attention.[12]

Experimental Protocol: Azeotropic Reflux Method

This protocol is a robust and widely adopted method for the synthesis of glycine benzyl ester p-toluenesulfonate. The use of a Dean-Stark apparatus is crucial for the efficient removal of water.

Materials and Equipment

Reagents	Molar Mass ( g/mol )
Glycine	75.07
p-Toluenesulfonic acid monohydrate	190.22
Benzyl alcohol	108.14
Toluene	92.14
Diethyl ether (for washing)	74.12

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Ice-water bath

• Büchner funnel and filtration flask

• Vacuum oven

Step-by-Step Procedure

• Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser. Ensure all glassware is dry.

• Reagent Charging: To the round-bottom flask, add the following reagents in the specified molar ratios. A typical ratio is approximately 1:1.0-1.1 for glycine to p-toluenesulfonic acid.[2]

Reagent	Molar Ratio	Example Quantity
Glycine	1.0	18.8 g
p-Toluenesulfonic acid monohydrate	1.05	48.5 g
Benzyl alcohol	(Excess)	100 mL
Toluene	(Solvent)	100 mL

• Azeotropic Dehydration (Optional but Recommended): A variation of this protocol involves first heating the p-toluenesulfonic acid and toluene to reflux to remove the water of hydration from the catalyst, which is collected in the Dean-Stark trap.[2] This pre-drying step can significantly improve reaction rates.[2] After this step, the flask is cooled before adding the glycine and benzyl alcohol.

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. The denser water will separate to the bottom of the trap, while the toluene will overflow back into the reaction flask.

• Monitoring the Reaction: Continue the reflux until no more water is collected in the Dean-Stark trap. This typically takes between 5 to 6 hours.[2][14] The reaction mixture should become a clear solution.

• Crystallization and Isolation: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. Then, place the flask in an ice-water bath to induce crystallization of the product.[2]

• Purification: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the crystalline solid with a solvent in which the product has low solubility, such as cold diethyl ether, to remove unreacted benzyl alcohol and other impurities.[2]

• Drying: Dry the purified white crystalline solid in a vacuum oven to a constant weight.

Experimental Workflow Diagram

Caption: Synthesis and purification workflow.

Product Characterization

The final product should be a white crystalline solid.[2] To confirm the identity and purity of the synthesized glycine benzyl ester p-toluenesulfonate, the following analytical techniques are recommended:

• Melting Point: The literature melting point is typically in the range of 132-136°C. A sharp melting point range is indicative of high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR should be performed to confirm the chemical structure. The resulting spectra can be compared with reference spectra for verification.[15]

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for determining the purity of the final product.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic functional groups present in the molecule, such as the ester carbonyl, the sulfonate group, and the aromatic rings.

Troubleshooting and Field-Proven Insights

• Low Yield:

  • Incomplete Water Removal: Ensure the Dean-Stark apparatus is functioning correctly and that the reflux is maintained for a sufficient duration. The presence of water will inhibit the forward reaction.

  • Impure Reagents: Use anhydrous solvents and ensure the p-toluenesulfonic acid is of high quality. The monohydrate form is commonly used, and its water content is accounted for in the reaction stoichiometry.

• Product is an Oil or Does Not Crystallize:

  • Excess Benzyl Alcohol: Ensure the product is thoroughly washed with a suitable solvent like diethyl ether to remove residual benzyl alcohol, which can inhibit crystallization.

  • Insufficient Cooling: Allow adequate time for crystallization in the ice-water bath. Gentle scratching of the inside of the flask with a glass rod can sometimes initiate crystallization.

• Racemization Concerns: While glycine is achiral, for the esterification of chiral amino acids, the choice of solvent and reaction temperature is critical to prevent racemization. High-boiling solvents like toluene can sometimes lead to racemization with prolonged heating. For sensitive substrates, lower boiling azeotropic solvents such as cyclohexane may be considered, although this may require longer reaction times.[16][17]

Conclusion

The Fischer-Speier esterification of glycine with benzyl alcohol using p-toluenesulfonic acid as a catalyst is a reliable and scalable method for the synthesis of glycine benzyl ester p-toluenesulfonate. By carefully controlling the reaction conditions, particularly the removal of water, and following proper purification procedures, this important pharmaceutical intermediate can be obtained in high yield and purity. The protocols and insights provided in this guide are intended to equip researchers and drug development professionals with the necessary knowledge for the successful synthesis and application of this versatile compound.

References

• An In-depth Technical Guide to the Synthesis of Glycine Benzyl Ester Tosylate Salt - Benchchem. (n.d.).
• Safety Data Sheet: Benzyl alcohol - Carl ROTH. (n.d.).
• Material Safety Data Sheet - p-Toluenesulfonic acid monohydrate - Cole-Parmer. (n.d.).
• Safety Data Sheet (SDS) Benzyl Alcohol. (n.d.).
• Application Notes and Protocols: Large-Scale Synthesis of Glycine Benzyl Ester Tosylate - Benchchem. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Safety Data Sheet: Benzyl alcohol - Carl ROTH. (n.d.).
• Safety Data Sheet: benzyl alcohol - Chemos GmbH&Co.KG. (n.d.).
• p-Toluenesulfonic acid SDS, 104-15-4 Safety Data Sheets - ECHEMI. (n.d.).
• p-TOLUENESULFONIC ACID MONOHYDRATE - Integra Chemical Company. (n.d.).
• Safety Data Sheet: benzyl alcohol - Valudor Products. (n.d.).
• SYNTHESIS OF GLYCINE ESTERS/AMIDES AS POTENTIAL BIODEGRADABLE ENGINE OIL ADDITIVES Stanislav G. Bayryamov - Journal of Chemical Technology and Metallurgy. (2019, July 30).
• General method to prepare amino acids benzyl esters and to isolate them... - ResearchGate. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 6).
• l-Amino acid benzyl esters salts prepared by Fischer–Speier... - ResearchGate. (n.d.).
• glycine ethyl ester hydrochloride - Organic Syntheses Procedure. (n.d.).
• WO1998049133A1 - Process for esterification of amino acids and peptides - Google Patents. (n.d.).
• Sourcing Amino Acid Derivatives: The Value of Glycine Benzyl Ester p-Toluenesulfonate Salt - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.).
• Preparation of enantiopure methionine, arginine, tryptophan, and proline benzyl esters in green ethers by Fischer-Speier reaction - PubMed. (n.d.).
• CN105503665A - Preparation method of glycine benzyl ester toluene-4-sulfonate - Google Patents. (n.d.).
• Esterification of Glycine - Chemistry Stack Exchange. (2020, March 6).
• Fischer Esterification-Typical Procedures - OperaChem. (2024, January 5).
• US5118815A - Method for crystallization of amino acids - Google Patents. (n.d.).
• A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst - ResearchGate. (n.d.).
• A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst | Semantic Scholar. (2013, September 1).
• A Mild and Convenient Procedure for the Esterification of Amino Acids. (n.d.).
• Esterification of Glycine - ECHEMI. (n.d.).
• CN101891638A - Method for producing glycine and glycine ester hydrochloride - Google Patents. (n.d.).
• Synthesis of N-(2-methoxyethyl)glycine benzyl ester p-toluenesulfonate - PrepChem.com. (n.d.).
• Mastering Esterification with p-Toluenesulfonic Acid: A Supplier's Guide. (n.d.).
• What is Benzyl glycinate hydrochloride and its applications? - FAQ - Guidechem. (n.d.).
• GLYCINE-BENZYLESTER-TOSYLATE-SALT - Optional[1H NMR] - Spectrum - SpectraBase. (n.d.).
• Glycine Benzyl Ester p-Toluenesulfonate 1738-76-7 | Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.).
• A Convenient Synthesis of Amino Acid Methyl Esters - PMC - NIH. (n.d.).
• Microwave-Assisted Facile and Rapid Esterification of Amino Acids I: Esterification of L-Leucine from Batch to Flow Processes and Scale-Up - Scirp.org. (n.d.).

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• 5. journal.uctm.edu [journal.uctm.edu]
• 6. carlroth.com [carlroth.com]
• 7. chemos.de [chemos.de]
• 8. archpdfs.lps.org [archpdfs.lps.org]
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• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. fishersci.com [fishersci.com]
• 12. integraclear.com [integraclear.com]
• 13. echemi.com [echemi.com]
• 14. CN105503665A - Preparation method of glycine benzyl ester toluene-4-sulfonate - Google Patents [patents.google.com]
• 15. dev.spectrabase.com [dev.spectrabase.com]
• 16. researchgate.net [researchgate.net]
• 17. Preparation of enantiopure methionine, arginine, tryptophan, and proline benzyl esters in green ethers by Fischer-Speier reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cornerstone of Innovation: A Guide to the Synthesis of Unnatural Amino Acids Using Glycine Benzyl Ester

Introduction: The Versatility of a Humble Building Block

In the landscape of modern drug discovery and chemical biology, unnatural amino acids (UAAs) represent a pivotal class of molecules.[1][][3] Their incorporation into peptides and other molecular scaffolds can confer enhanced metabolic stability, novel biological activity, and unique conformational properties.[4][5] The synthesis of these custom-designed building blocks is a cornerstone of medicinal chemistry, and at the heart of many of these syntheses lies a simple, yet powerful, starting material: glycine benzyl ester (H-Gly-OBzl).

This technical guide provides an in-depth exploration of the application of H-Gly-OBzl in the synthesis of α-unnatural amino acids. We will move beyond simple procedural lists to dissect the underlying chemical principles, offering field-proven insights into experimental design and optimization. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile tool for the creation of novel molecular entities.

Core Principle: The Glycine Anion Equivalent

The strategic power of using H-Gly-OBzl stems from its role as a precursor to a nucleophilic glycine anion equivalent. The α-protons of glycine are not sufficiently acidic for direct deprotonation and alkylation without significant side reactions. The key to unlocking this reactivity is the transient protection of the amino group as a Schiff base, most commonly with benzophenone.[6][7][8]

This dual-protection strategy, with the amine masked as an imine and the carboxylic acid as a benzyl ester, achieves several critical objectives:

• α-Proton Acidification: The electron-withdrawing imine functionality significantly increases the acidity of the α-protons, facilitating their removal by a suitable base.[7]

• Prevention of Self-Condensation: The protected amine cannot act as a nucleophile, preventing unwanted side reactions.

• Controlled Mono-alkylation: The resulting Schiff base of the mono-alkylated product is considerably less acidic than the starting glycine imine, which effectively prevents over-alkylation.[6]

• Stable, Yet Removable Protection: The benzyl ester is robust enough to withstand the basic conditions of alkylation but can be readily cleaved under mild, orthogonal conditions (catalytic hydrogenolysis).[9][10]

The overall synthetic workflow can be visualized as a three-stage process: Schiff Base Formation, α-Alkylation, and Deprotection.

Sources

• 1. Reprogramming natural proteins using unnatural amino acids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07028B [pubs.rsc.org]
• 3. Highlights in synthesis - unnatural amino acids - BioAscent | Integrated Drug Discovery Services [bioascent.com]
• 4. researchgate.net [researchgate.net]
• 5. Photoinduced C(sp3)-H Functionalization of Glycine Derivatives: Preparation of Unnatural α-Amino Acids and Late-Stage Modification of Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. O'Donnell Amino Acid Synthesis [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 9. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 10. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Benzyl 2-aminoacetate Synthesis

Welcome to the technical support center for the synthesis of Benzyl 2-aminoacetate (also known as Glycine Benzyl Ester). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and improve the yield and purity of this important synthetic building block. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your experimental success.

Troubleshooting Guide: Addressing Common Synthesis Issues

This section addresses specific problems you might encounter during the synthesis of Benzyl 2-aminoacetate.

Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?

Answer:

Low yields in the synthesis of Benzyl 2-aminoacetate can stem from several factors, often related to the equilibrium nature of the esterification reaction and the stability of the product. Here’s a systematic approach to troubleshooting:

• Incomplete Water Removal: The Fischer-Speier esterification of glycine with benzyl alcohol is a reversible reaction that produces water as a byproduct.[1][2] To drive the equilibrium towards the product, efficient removal of this water is critical.[1]

  • Recommendation: Employ azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene or cyclohexane.[1] Ensure the apparatus is set up correctly and that the azeotrope is effectively removing water. The reaction is typically complete when no more water is collected in the Dean-Stark trap.[1]

• Suboptimal Catalyst Concentration or Activity: An acid catalyst is essential to protonate the carbonyl oxygen of glycine, making it more susceptible to nucleophilic attack by benzyl alcohol.[1]

  • Recommendation: If using a catalyst like p-toluenesulfonic acid (p-TsOH), ensure it is fresh and not hydrated. The molar ratio of glycine to the acid catalyst is crucial and should be optimized.[1] Modern catalytic systems, such as those employing tetrabutylammonium iodide or niobium pentachloride, can offer higher efficiency and selectivity, potentially leading to improved yields.[3]

• Reaction Temperature and Duration: Insufficient heating can lead to a slow and incomplete reaction. Conversely, excessively high temperatures or prolonged reaction times can lead to degradation of the starting materials or the product.[3]

  • Recommendation: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC). For conventional heating methods, reflux temperatures are typically employed.[1][3] Microwave-assisted synthesis can significantly reduce reaction times and potentially improve yields by providing rapid and uniform heating.[3]

• Purity of Starting Materials: Impurities in glycine or benzyl alcohol can interfere with the reaction.

  • Recommendation: Use high-purity, anhydrous reagents whenever possible. Pre-drying the reactants can sometimes improve reaction rates.[1]

Question 2: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

Answer:

Side product formation is a common challenge that can complicate purification and reduce the overall yield. The primary side reactions in Benzyl 2-aminoacetate synthesis are:

• Dipeptide Formation (Glycylglycine Benzyl Ester): Since glycine has both an amino and a carboxylic acid group, it can react with itself to form a dipeptide. This is more likely if the amino group is not protected.

  • Recommendation: The most effective way to prevent this is by protecting the amino group of glycine before the esterification reaction. Common protecting groups for the amino group include benzyloxycarbonyl (Z or Cbz) and tert-butoxycarbonyl (Boc).[4][5] After the esterification, the protecting group can be removed.

• Formation of Benzyl Benzoate: This can occur if there is any benzoic acid present as an impurity in the benzyl alcohol, which can then be esterified.

  • Recommendation: Ensure the purity of your benzyl alcohol.

• Unwanted Reactions of the Amino Group: The free amino group can participate in side reactions, especially under harsh acidic conditions.

  • Recommendation: As mentioned above, protecting the amino group is the best strategy. Alternatively, forming the hydrochloride or tosylate salt of the amino ester can help to stabilize it and prevent side reactions.[1]

Question 3: I'm struggling with the purification of my final product. What are the recommended purification techniques?

Answer:

Effective purification is crucial for obtaining Benzyl 2-aminoacetate of the desired purity. The choice of method depends on the scale of the synthesis and the nature of the impurities.

• Crystallization: This is the most common and effective method for purifying Benzyl 2-aminoacetate, particularly when it is in its salt form (e.g., hydrochloride or tosylate).[1][3]

  • Protocol: After the reaction is complete, the mixture is typically cooled, often in an ice-water bath, to induce crystallization.[1] The crude product can then be recrystallized from a suitable solvent system, such as ethanol and ethyl ether.[6] Careful control of crystallization conditions is important as different polymorphic forms can exist.[3]

• Chromatography: For smaller scale syntheses or when impurities are difficult to remove by crystallization, column chromatography can be employed.[3]

  • Recommendation: The choice of stationary phase (e.g., silica gel) and mobile phase will depend on the polarity of the product and impurities.

• Advanced Techniques: For achieving very high purity, techniques like metal-assisted and microwave-accelerated evaporative crystallization have shown high efficiency and selectivity.[3]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of Benzyl 2-aminoacetate.

Question 4: What is the role of protecting groups in the synthesis of Benzyl 2-aminoacetate?

Answer:

Protecting groups are essential in peptide synthesis and are highly relevant to the synthesis of amino acid esters like Benzyl 2-aminoacetate.[4][7] Amino acids are bifunctional molecules, containing both a nucleophilic amino group and an electrophilic carboxylic acid group.[4] During the esterification of the carboxylic acid, the unprotected amino group of one glycine molecule can react with the activated carboxylic acid of another, leading to the formation of dipeptides and other oligomers.[7]

To prevent these unwanted side reactions, the amino group is temporarily "protected" by converting it into a less reactive derivative.[4][5] This allows the esterification reaction to proceed selectively at the carboxylic acid group. After the desired ester is formed, the protecting group is removed to yield the final product. Common protecting groups for the amino group include benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc).[4][5] The benzyl group itself can be considered a protecting group for the carboxylic acid, which can be removed by methods like hydrogenation.[3]

Question 5: What are the different catalytic systems available for Benzyl 2-aminoacetate synthesis, and what are their advantages?

Answer:

Several catalytic systems can be used for the synthesis of Benzyl 2-aminoacetate, ranging from traditional methods to more modern and efficient approaches.

Catalyst System	Description	Advantages	Disadvantages
Strong Mineral Acids (e.g., H₂SO₄, HCl)	The classical Fischer-Speier esterification method.[1][3]	Readily available and inexpensive.	Can lead to charring and other side reactions; harsh conditions.[8]
p-Toluenesulfonic Acid (p-TsOH)	A strong organic acid that is often used as a catalyst.[1]	Solid, easy to handle; forms a stable salt with the product, aiding in purification.[1]	Can require azeotropic removal of water.[1]
Thionyl Chloride (SOCl₂)	Reacts with the alcohol to form an anhydrous source of HCl in situ.[6][9][10]	Convenient for generating anhydrous acidic conditions.[9][10]	Thionyl chloride is corrosive and requires careful handling.
Trimethylchlorosilane (TMSCl)	Used as a reagent to facilitate esterification.[3][9][10]	Can lead to high yields under mild conditions.[3]	Used in stoichiometric amounts, not as a catalyst.[10]
Modern Catalytic Systems (e.g., NbCl₅, Tetrabutylammonium iodide)	These offer enhanced selectivity and efficiency.[3]	Better control over reaction parameters, minimization of side reactions.[3]	May be more expensive or less readily available.
Enzymatic Catalysis (e.g., Lipases)	Utilizes enzymes to catalyze the esterification.[3]	High stereoselectivity, mild reaction conditions, environmentally friendly.[3]	Enzymes can be expensive and may have limited stability.

Question 6: How should I properly store Benzyl 2-aminoacetate to ensure its stability?

Answer:

The stability of Benzyl 2-aminoacetate is influenced by temperature, humidity, and pH.[3] To ensure its long-term stability, it is recommended to store it at temperatures below -20°C.[3] The ester linkage is susceptible to hydrolysis, especially under humid conditions and at non-neutral pH.[3] Storing it as a crystalline hydrochloride salt can enhance its thermal stability.[3] It should be kept in a tightly sealed container to protect it from moisture.

Experimental Workflow and Diagrams

General Experimental Workflow for Fischer-Speier Esterification

The following diagram illustrates a typical workflow for the synthesis of Benzyl 2-aminoacetate via Fischer-Speier esterification with azeotropic water removal.

Caption: Troubleshooting flowchart for low yield in Benzyl 2-aminoacetate synthesis.

References

• University of Calgary. Ch27 : Peptide synthesis. [Link]

• CUSABIO. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. [Link]

• Química Organica.org. Peptide Synthesis - Group Protection. [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• PubChem. Benzyl 2-aminoacetate hydrochloride | C9H12ClNO2 | CID 11701227. [Link]

• PubChem. Benzyl glycinate | C9H11NO2 | CID 409140. [Link]

• Chemistry Stack Exchange. (2020, March 6). Esterification of Glycine. [Link]

• YouTube. (2023, September 20). How to Make Esters through Esterification | Examples Explained![Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Buy Benzyl 2-aminoacetate | 1738-68-7 [smolecule.com]
• 4. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 5. peptide.com [peptide.com]
• 6. Benzyl glycinate hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 7. Peptide Synthesis - Group Protection [quimicaorganica.org]
• 8. benchchem.com [benchchem.com]
• 9. echemi.com [echemi.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Preventing side reactions during H-Gly-OBzl coupling

Welcome to the technical support center for peptide synthesis utilizing Glycine Benzyl Ester (H-Gly-OBzl). This resource is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot the complexities of coupling reactions involving this crucial building block. As Senior Application Scientists, we provide not only protocols but also the underlying scientific principles to empower you to resolve experimental challenges.

Troubleshooting Guide: Preventing Side Reactions

This guide addresses specific issues you may encounter during the coupling of H-Gly-OBzl, focusing on the most common side reactions: diketopiperazine (DKP) formation and racemization.

Problem 1: Low Yield of the Desired Peptide Accompanied by a Major Byproduct

Symptoms:

• A significant byproduct is observed in your LC-MS or HPLC analysis with a mass corresponding to the diketopiperazine of the first two amino acids.[1]

• The overall yield of your target peptide is substantially lower than expected.[1]

• You may observe premature cleavage of the peptide from the solid support if you are performing solid-phase peptide synthesis (SPPS).[1]

Primary Cause: Diketopiperazine (DKP) Formation

Diketopiperazine formation is a prevalent side reaction, especially when a dipeptide with an N-terminal glycine is formed.[1][2] The deprotected N-terminal amine of the dipeptide can intramolecularly attack the C-terminal ester, leading to the formation of a stable six-membered ring (the diketopiperazine) and truncation of the peptide chain.[1][3] This is particularly problematic when proline or glycine are one of the first two residues in the peptide sequence.[2]

Visualizing the Mechanism of Diketopiperazine Formation

Caption: Mechanism of diketopiperazine (DKP) formation.

Solutions & Mitigation Strategies:

1. For Solid-Phase Peptide Synthesis (SPPS): Resin Selection

• Strategy: Utilize a 2-chlorotrityl chloride (2-CTC) resin.

• Rationale: The steric bulk of the 2-chlorotrityl group on the resin physically hinders the intramolecular cyclization required for DKP formation.[4][5]

• Protocol:

  • Swell the 2-chlorotrityl chloride resin in dichloromethane (DCM) for 1 hour.

  • Dissolve the first Fmoc-protected amino acid (e.g., Fmoc-Gly-OH) in DCM.

  • Add N,N-Diisopropylethylamine (DIPEA) to the amino acid solution.

  • Add the amino acid solution to the swollen resin and shake for 1-2 hours.

  • "Cap" any remaining reactive sites on the resin by adding methanol and shaking for 30 minutes.

  • Wash the resin thoroughly with DCM and DMF before proceeding with the next coupling cycle.

2. Dipeptide Coupling Strategy

• Strategy: Synthesize the first two amino acids as a dipeptide unit in solution phase first, and then couple this dipeptide to the resin or the rest of the peptide chain.

• Rationale: This approach bypasses the vulnerable stage where a dipeptide is attached to the resin, which is where DKP formation is most likely to occur.[5][6]

• Protocol (Solution-Phase Dipeptide Synthesis):

  • Dissolve the N-protected amino acid (e.g., Boc-Ala-OH), H-Gly-OBzl.TosOH, and a racemization suppressor like 1-Hydroxybenzotriazole (HOBt) in a suitable solvent such as Tetrahydrofuran (THF).[7]

  • Cool the solution to -5°C.[7]

  • Add a coupling agent, for example, a water-soluble carbodiimide (WSC).[7]

  • Stir the reaction at a low temperature for an hour before allowing it to warm to room temperature and react overnight.[7]

  • Perform a standard aqueous workup to isolate the protected dipeptide.[7]

3. Modification of Deprotection Conditions (for Fmoc-SPPS)

• Strategy: Modify the Fmoc-deprotection conditions.

• Rationale: The basic conditions required for Fmoc group removal can catalyze DKP formation. Using a milder base or reducing the reaction temperature can slow down this side reaction.[5]

• Protocol:

  • Instead of the standard 20% piperidine in DMF, consider using 5% piperazine in NMP.[6]

  • Alternatively, carry out the deprotection step at a reduced temperature (e.g., 10-15°C) to minimize the rate of intramolecular cyclization.[5]

Problem 2: Presence of Diastereomeric Impurities in the Final Product

Symptoms:

• Chiral HPLC or NMR analysis indicates the presence of diastereomers.[8]

• The biological activity of your synthesized peptide is lower than expected.[8]

Primary Cause: Racemization

While glycine itself is achiral and cannot racemize, the chiral amino acid being activated for coupling to H-Gly-OBzl can undergo racemization (epimerization).[1][9] This occurs when the activated carboxylic acid forms an oxazolone intermediate, which can lead to a loss of stereochemical integrity.[10] The choice of coupling reagents, additives, and base significantly influences the extent of racemization.[1][11]

Troubleshooting Workflow for Racemization

Caption: A step-by-step guide to troubleshooting racemization.

Solutions & Mitigation Strategies:

1. Use of Additives

• Strategy: Incorporate additives like 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) into your coupling reaction.

• Rationale: These additives react with the activated amino acid to form an active ester intermediate. This intermediate is less prone to racemization than the initial activated species and reacts efficiently with the amine component.[10][12][13] HOBt is particularly effective at inhibiting racemization.[12]

• Protocol (Using HBTU/HOBt):

  • In a separate vial, dissolve the Fmoc-protected amino acid (2-5 eq.), HBTU (1.9-4 eq.), and HOBt (2-5.5 eq.) in DMF.[10]

  • Add DIPEA (4-8 eq.) to the mixture and allow it to pre-activate for 2-5 minutes.[10]

  • Add this pre-activated solution to the deprotected resin-bound peptide.[10]

  • Agitate the mixture for 10-60 minutes at room temperature.[10]

2. Choice of Coupling Reagent

• Strategy: Select a coupling reagent known to minimize racemization.

• Rationale: Different coupling reagents have varying tendencies to cause racemization.[14] Uronium/aminium salt-based reagents like HBTU and HATU, when used with HOBt or HOAt, are very efficient and suppress racemization.[15][16] Phosphonium salt-based reagents like PyBOP are also excellent choices.[16][17]

• Comparison of Common Coupling Reagents:

Coupling Reagent	Class	Advantages	Considerations
DCC/DIC	Carbodiimide	Inexpensive and effective.[18]	Byproduct (DCU) can be difficult to remove; higher risk of racemization without additives.[15][18]
HBTU/TBTU	Uronium/Aminium	High coupling efficiency, rapid reactions, low racemization with HOBt.[12][15][18]	Requires a base for activation.[9]
HATU	Uronium/Aminium	More reactive than HBTU, excellent for difficult couplings.[16]	More expensive than HBTU.[16]
PyBOP	Phosphonium	High reactivity, non-carcinogenic byproducts.[16]	Solutions in DMF have moderate stability.

3. Control of Base and Temperature

• Strategy: Use a weaker base and control the reaction temperature.

• Rationale: The presence of a strong, non-nucleophilic base like DIPEA is necessary for many coupling reactions, but an excess can promote racemization.[9][19] Using a weaker base such as N-methylmorpholine (NMM) or ensuring stoichiometric amounts of DIPEA can be beneficial.[17] Additionally, performing the coupling at lower temperatures (e.g., 0°C) can reduce the rate of racemization.[8]

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the tosylate (TosOH) or hydrochloride (HCl) salt on H-Gly-OBzl?

A1: H-Gly-OBzl as a free amine is an oil and can be difficult to handle and store. The p-toluenesulfonate (tosylate) or hydrochloride salt forms a stable, crystalline solid that is easier to weigh and handle.[20][21] Before the coupling reaction, this salt must be neutralized with a non-nucleophilic base like DIPEA to generate the free amine in situ.[21][22]

Q2: Can I use H-Gly-OBzl in solid-phase peptide synthesis (SPPS)?

A2: Yes, H-Gly-OBzl is a versatile building block for both solution-phase and solid-phase peptide synthesis.[7][22] In SPPS, it is typically used to load the first glycine residue onto the resin, for example, a Merrifield resin.[22]

Q3: What is the role of the benzyl (Bzl) protecting group?

A3: The benzyl ester protects the C-terminal carboxylic acid of glycine.[21] This protecting group is stable under the mildly acidic conditions often used for the removal of N-terminal Boc protecting groups, making it compatible with the Boc/Bzl protection strategy.[21] The benzyl group can be removed at the end of the synthesis, typically by catalytic hydrogenolysis or strong acid cleavage.[7][21]

Q4: Are there alternatives to HBTU/HOBt for coupling?

A4: Yes, there is a wide array of coupling reagents available. For instance, EDC (a water-soluble carbodiimide) is often used, especially in aqueous solutions.[16][18] Reagents based on Oxyma Pure, like COMU, are newer alternatives that often perform better than HOBt-based reagents. The choice of reagent depends on factors like the specific amino acids being coupled, the scale of the synthesis, and cost considerations.[18]

Q5: How do I monitor the progress of my coupling reaction?

A5: In solid-phase synthesis, the completion of the coupling reaction is typically monitored using a qualitative ninhydrin (Kaiser) test.[22] A negative test (the beads remain colorless or yellow) indicates that all the free amines have reacted. In solution-phase synthesis, Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to monitor the disappearance of the starting materials and the appearance of the product.[21]

References

• The Role of HOBt and HBTU in Peptide Coupling Reactions. (URL: )
• Application Notes and Protocols for H-Gly-OBzl.TosOH in Solution-Phase Peptide Synthesis - Benchchem. (URL: )
• Coupling Reagents - Aapptec Peptides. (URL: )
• Peptide Coupling Reagents Guide - Sigma-Aldrich. (URL: )
• Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups. (URL: )
• Application Notes and Protocols for Enzymatic Peptide Synthesis Utilizing H-Gly-OBzl.TosOH - Benchchem. (URL: )
• Racemization during peptide couplings using the mixed anhydride, N-hydroxysuccinimide ester, 8-hydroxyquinoline ester, and acyl azide methods | Journal of the American Chemical Society. (URL: )
• Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology. (URL: )
• Peptide Coupling Reagents | AAPPTec. (URL: )
• Application Notes and Protocols for H-Gly-OBzl.TosOH in Solid-Phase Peptide Synthesis - Benchchem. (URL: )
• Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acyl
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. (URL: )
• A Comparative Guide to H-Gly-OBzl.TosOH and H-Gly-OBzl.HCl in Peptide Synthesis - Benchchem. (URL: )
• H-Gly-OBzl.TosOH: A Technical Guide for Researchers - Benchchem. (URL: )
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (URL: )
• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzep
• HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - Organic & Biomolecular Chemistry (RSC Publishing). (URL: )
• Prevention of Diketopiperazine Formation in Peptide Synthesis by a Simultaneous Deprotection-Coupling Procedure: Entrap - RSC Publishing. (URL: )
• Application Notes and Protocols: Standard HBTU/HOBt Coupling Protocol for Fmoc Amino Acids - Benchchem. (URL: )
• HBTU - Wikipedia. (URL: )
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC - NIH. (URL: )
• Diketopiperazine-mediated peptide formation in aqueous solution - PubMed. (URL: )
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (URL: )
• Common side reactions involving H-Gly-OBzl.TosOH in peptide synthesis - Benchchem. (URL: )
• Technical Support Center: Prevention of Diketopiperazine (DKP) Formation with D-Amino Acids - Benchchem. (URL: )
• Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis | ACS Omega - ACS Public
• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Aapptec. (URL: )
• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPD
• Theoretical study of the mechanism of 2,5- diketopiperazine formation during pyrolysis of proline | Request PDF - ResearchG
• Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives. (URL: )
• Technical Support Center: Diketopiperazine Formation in Peptides with N-Methylleucine - Benchchem. (URL: )
• Webinar: SPPS Tips: Strategies for Minimizing Side-Reactions - Gyros Protein Technologies. (URL: )
• Amino acids and peptides. XVIII. Dipeptide formation during the synthesis of Z-Asp(OBzl). (URL: )
• Troubleshooting guide for peptide coupling reactions with hindered amino acids - Benchchem. (URL: )
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (URL: )
• Peptide Synthesis in Aqueous Solution. V.¹. (URL: )
• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent | Request PDF - ResearchG
• Introduction to Peptide Synthesis - PMC - NIH. (URL: )
• What do you do when your peptide synthesis fails? - Biotage. (URL: )
• Peptide synthesis - Wikipedia. (URL: )
• common side reactions with H-Thr-Obzl.HCl and how to prevent them - Benchchem. (URL: )

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Technical Support Center: Purification of Crude Benzyl 2-Aminoacetate

Welcome to the Technical Support Center for the purification of crude Benzyl 2-aminoacetate (Glycine Benzyl Ester). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for the purification of this critical synthetic intermediate. Drawing upon established chemical principles and field-proven insights, this document aims to be a comprehensive resource for overcoming common challenges encountered during the purification process.

Introduction: The Chemistry of Benzyl 2-Aminoacetate and Its Impurities

Benzyl 2-aminoacetate is a widely used building block in peptide synthesis and medicinal chemistry.[1][2] Its synthesis, most commonly achieved through the Fischer-Speier esterification of glycine with benzyl alcohol, is an equilibrium-driven reaction that can result in a crude product containing a variety of impurities.[1] Understanding the nature of these impurities is the first step toward devising an effective purification strategy.

Common Impurities in Crude Benzyl 2-Aminoacetate:

• Unreacted Starting Materials: Glycine and benzyl alcohol are often present in the crude reaction mixture.

• Side-Reaction Byproducts:

  • Dibenzyl ether: Formed from the acid-catalyzed self-condensation of benzyl alcohol.

  • Peptide Impurities: Di- and tri-peptides of glycine benzyl ester can form if the reaction conditions are not carefully controlled.[3]

• Residual Catalyst: Acid catalysts such as p-toluenesulfonic acid or sulfuric acid may remain.

• Solvent Residues: Solvents used in the reaction or initial work-up steps.

The purification strategy chosen will depend on the form of the final product (free base or a salt) and the nature and quantity of the impurities. This guide will cover the most common purification techniques: recrystallization, column chromatography, distillation, and acid-base extraction.

Frequently Asked Questions (FAQs)

Q1: My crude product is an oil, but I expected a solid. What should I do?

A1: Benzyl 2-aminoacetate free base is an oil at room temperature. However, it is often isolated as a more stable and crystalline hydrochloride (HCl) or tosylate (TosOH) salt.[4] If you have the free base, you can proceed with purification techniques suitable for oils, such as column chromatography or vacuum distillation. If a solid product is desired, you can form a salt by treating a solution of the free base in an organic solvent (e.g., diethyl ether or ethyl acetate) with a solution of HCl in a suitable solvent or with solid p-toluenesulfonic acid.

Q2: How do I choose between isolating the free base versus a salt?

A2: The choice depends on your downstream application and desired physical properties.

• Salts (HCl, TosOH): Are typically white crystalline solids with higher melting points and better stability.[4] They are often preferred for long-term storage and are readily handled for weighing and dispensing. The tosylate salt often exhibits better solubility in organic solvents commonly used in peptide synthesis.[4]

• Free Base: Is an oil and may be required for specific reaction conditions where the presence of an acidic counter-ion is undesirable. It is generally less stable than its salt forms.

Q3: What are the best analytical techniques to assess the purity of my Benzyl 2-aminoacetate?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): A quick and effective method to monitor reaction progress and the effectiveness of purification steps.[5]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity and can be used to resolve closely related impurities. Chiral HPLC can be employed to determine enantiomeric excess if applicable.[1][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the structure of the desired product and can be used to identify and quantify impurities if their signals are resolved.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Confirms the molecular weight of the product and helps in the identification of unknown impurities.

Troubleshooting Purification Techniques

This section provides detailed protocols and troubleshooting guides for the primary methods of purifying Benzyl 2-aminoacetate.

Recrystallization

Recrystallization is the most common and often most effective method for purifying Benzyl 2-aminoacetate, particularly when it is in a salt form.

Experimental Protocol: Recrystallization of Benzyl 2-aminoacetate Hydrochloride

• Solvent Selection: A common and effective solvent system is a mixture of a polar solvent in which the salt is soluble at high temperatures (e.g., ethanol, methanol) and a non-polar anti-solvent in which it is insoluble (e.g., diethyl ether, hexane).[7]

• Dissolution: Dissolve the crude Benzyl 2-aminoacetate hydrochloride in a minimal amount of the hot polar solvent (e.g., ethanol) with gentle heating and stirring.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add the anti-solvent (e.g., diethyl ether) to the hot solution until it becomes slightly cloudy.

• Cooling: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold anti-solvent.

• Drying: Dry the purified crystals under vacuum to remove residual solvents.

Troubleshooting Recrystallization

Problem	Potential Cause	Recommended Solution
Product "Oils Out" Instead of Crystallizing	The melting point of the impure solid is lower than the boiling point of the solvent. The solution is too concentrated or cooled too quickly.	- Add more of the primary (polar) solvent to the hot mixture and allow it to cool more slowly. - Try a different solvent system with a lower boiling point. - If an oil forms, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound to induce crystallization.
No Crystals Form Upon Cooling	Too much solvent was used. The solution is not sufficiently supersaturated.	- Gently heat the solution to evaporate some of the solvent and then allow it to cool again. - Add more of the anti-solvent to the cooled solution.
Low Recovery of Pure Product	Too much solvent was used, leaving a significant amount of product in the mother liquor. The product is partially soluble in the wash solvent.	- Concentrate the mother liquor and attempt a second recrystallization. - Ensure the wash solvent is ice-cold to minimize dissolution of the product.
High Concentration of Impurities	Recrystallization may not be sufficient for highly impure samples.	- Consider a preliminary purification step, such as an acid-base extraction or column chromatography, to remove the bulk of the impurities before recrystallization.[8]

Logical Workflow for Recrystallization Troubleshooting

Caption: Troubleshooting workflow for recrystallization.

Column Chromatography

Column chromatography is highly effective for purifying the free base of Benzyl 2-aminoacetate or for separating it from closely related impurities.

Experimental Protocol: Silica Gel Column Chromatography of Benzyl 2-aminoacetate (Free Base)

• TLC Analysis: First, determine a suitable mobile phase using TLC. A good solvent system will give the product an Rf value of approximately 0.3-0.5.[9] A common mobile phase for compounds of this polarity is a mixture of hexane and ethyl acetate.[5]

• Column Packing: Prepare a slurry of silica gel in the least polar component of your mobile phase (e.g., hexane) and pack it into a glass column.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase) and adsorb it onto a small amount of silica gel. Load this onto the top of the packed column.

• Elution: Begin elution with a low polarity mobile phase (e.g., 100% hexane) to elute non-polar impurities like dibenzyl ether. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the product.

• Fraction Collection and Analysis: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Troubleshooting Column Chromatography

Problem	Potential Cause	Recommended Solution
Poor Separation of Product and Impurities	Inappropriate mobile phase polarity.	- Optimize the mobile phase using TLC. A lower polarity mobile phase will generally provide better separation.[5] - Consider using a different solvent system (e.g., dichloromethane/methanol for more polar compounds).
Column Overloading	Too much sample was loaded onto the column.	- Use a larger column or load less material.
Product is "Streaking" on the Column/TLC	The compound may be too polar for the chosen mobile phase, or it may be interacting strongly with the silica gel. The sample may be acidic or basic.	- Increase the polarity of the mobile phase. - Add a small amount of a modifier to the mobile phase, such as triethylamine (0.1-1%) for basic compounds or acetic acid (0.1-1%) for acidic compounds.
Low Recovery of Product	The product may be irreversibly adsorbed onto the silica gel.	- If the product is very polar, consider using a different stationary phase, such as alumina. - Elute with a much more polar solvent at the end of the chromatography to wash out any remaining product.

Diagram of Elution in Column Chromatography

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Navigating the Nuances of Benzyl 2-aminoacetate: A Technical Support Guide to Stability and Degradation

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Benzyl 2-aminoacetate. As a Senior Application Scientist, I've witnessed firsthand the challenges and triumphs of working with this versatile yet sensitive compound. This guide is designed to be your go-to resource, moving beyond simple protocols to explain the "why" behind the "how." We'll delve into the intricacies of Benzyl 2-aminoacetate's stability, troubleshoot common degradation issues, and provide you with the knowledge to ensure the integrity of your experiments and the reliability of your results.

Part 1: Understanding the Core Stability Issues

Benzyl 2-aminoacetate, also known as glycine benzyl ester, is a valuable building block in peptide synthesis and the development of peptidomimetics and other pharmaceuticals.[1][][3] Its utility stems from the benzyl protecting group on the carboxylic acid, which can be selectively removed under specific conditions.[4] However, the very features that make it useful also render it susceptible to degradation if not handled and stored correctly.

The primary stability concerns revolve around its ester and amino functionalities, making it prone to hydrolysis, self-condensation, and other degradation pathways. These issues are often exacerbated by improper storage conditions such as elevated temperatures, moisture, and inappropriate pH.

Key Factors Influencing Stability:

• Temperature: Elevated temperatures can accelerate degradation. The recommended storage temperature for Benzyl 2-aminoacetate is typically -20°C.[5] While the hydrochloride salt form exhibits greater thermal stability with a melting point between 128-140°C, the free base is more sensitive.[1][]

• Moisture: The presence of water can lead to hydrolysis of the ester bond, yielding glycine and benzyl alcohol. It is crucial to store the compound in a tightly sealed container in a dry environment.[6][7]

• pH: The stability of Benzyl 2-aminoacetate in aqueous solutions is highly pH-dependent.[1] Alkaline conditions, in particular, can catalyze the hydrolysis of the ester linkage.[8]

• Light: While less documented for this specific compound, exposure to light can be a contributing factor to the degradation of many organic molecules. It is good practice to store it protected from light.[7]

Part 2: Troubleshooting Guide - A Deeper Dive into Common Problems

This section addresses specific issues you might encounter during your experiments, providing not just solutions but also the scientific reasoning behind them.

Scenario 1: Inconsistent Reaction Yields or Complete Reaction Failure

Question: I'm using Benzyl 2-aminoacetate in a peptide coupling reaction, but my yields are consistently low and sometimes the reaction fails to proceed. I've checked all my other reagents. Could the Benzyl 2-aminoacetate be the problem?

Answer: Yes, degraded Benzyl 2-aminoacetate is a common culprit for such issues. The primary cause is often the presence of impurities arising from improper storage or handling.

Troubleshooting Steps & Explanations:

• Assess the Purity of Your Starting Material: Before starting any reaction, it's crucial to confirm the purity of your Benzyl 2-aminoacetate.

  • What to do: Run a simple analytical test like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) on your stored compound. Compare the chromatogram to that of a fresh, unopened vial if available.

  • Why it works: These techniques will separate the parent compound from its degradation products, giving you a clear picture of its integrity.[9][10] The presence of multiple spots on a TLC plate or extra peaks in an HPLC chromatogram is a red flag.

• Identify Potential Degradation Products: The most common degradation products are glycine and benzyl alcohol from hydrolysis, and diketopiperazine from self-condensation.

  • What to do: If you have access to Nuclear Magnetic Resonance (NMR) spectroscopy, you can look for characteristic peaks of the potential impurities. For example, the benzyl CH₂ group of Benzyl 2-aminoacetate appears around 5.25 ppm in ¹H NMR.[1] The appearance of signals corresponding to free benzyl alcohol would indicate hydrolysis.

  • Why it works: NMR provides detailed structural information, allowing for the definitive identification of contaminants.

• Implement Strict Storage Protocols: Prevention is always better than cure.

  • What to do: Always store Benzyl 2-aminoacetate at -20°C in a desiccated, airtight container.[5] Before use, allow the vial to warm to room temperature for at least 60 minutes before opening to prevent condensation of atmospheric moisture onto the cold solid.

  • Why it works: Low temperatures slow down the rate of all chemical reactions, including degradation. A dry environment minimizes the risk of hydrolysis.

Scenario 2: Unexpected Side Products in Your Reaction Mixture

Question: I'm observing an unexpected, highly polar side product in my reaction that is difficult to separate from my desired product. What could it be?

Answer: This is a classic sign of self-condensation of Benzyl 2-aminoacetate, leading to the formation of 2,5-diketopiperazine (glycine anhydride). This side reaction is particularly prevalent when the free base form of Benzyl 2-aminoacetate is used, especially in solution and at elevated temperatures.

Troubleshooting Steps & Explanations:

• Understand the Mechanism: Two molecules of Benzyl 2-aminoacetate can react with each other. The amino group of one molecule attacks the ester carbonyl of another, leading to the formation of a dipeptide ester which can then cyclize to form the stable six-membered diketopiperazine ring, releasing two molecules of benzyl alcohol.

  Caption: Logical workflow for mitigating self-condensation of Benzyl 2-aminoacetate.

• Use the Salt Form: The hydrochloride or p-toluenesulfonate (tosylate) salt of Benzyl 2-aminoacetate is significantly more stable and less prone to self-condensation.[][3][11]

  • What to do: Whenever possible, use the hydrochloride or tosylate salt in your experimental setup. The free base can then be generated in situ just before the coupling reaction by the addition of a non-nucleophilic base (e.g., N,N-diisopropylethylamine - DIPEA).

  • Why it works: The protonated amino group in the salt form is not nucleophilic and therefore cannot initiate the self-condensation reaction.

• Control Reaction Temperature:

  • What to do: If you must use the free base, keep the reaction temperature as low as possible to minimize the rate of the self-condensation side reaction.

  • Why it works: As with most chemical reactions, the rate of self-condensation is temperature-dependent.

Part 3: Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Benzyl 2-aminoacetate?

A1: The choice of solvent depends on the subsequent reaction. For storage of stock solutions, it is generally not recommended to store them for long periods. If a stock solution must be prepared, use a dry, aprotic solvent and store it at -20°C. For reactions, solvents like dichloromethane (DCM) or dimethylformamide (DMF) are common, but always ensure they are anhydrous.

Q2: How can I purify Benzyl 2-aminoacetate that has started to degrade?

A2: Purification can be challenging. If hydrolysis is the main issue, the resulting glycine is highly polar and might be removed by washing an organic solution of your compound with water. However, this may not be efficient. Recrystallization of the salt form can be an effective method for purification. It is often more practical and time-efficient to purchase a fresh batch of high-purity material.

Q3: Is there a difference in stability between the free base and the hydrochloride salt of Benzyl 2-aminoacetate?

A3: Yes, a significant difference. The hydrochloride salt is a crystalline solid that is more stable to storage and less prone to self-condensation than the free base, which is often an oil or low-melting solid.[1][] The salt form is generally recommended for long-term storage.

Q4: Can I use Benzyl 2-aminoacetate that has slightly changed color?

A4: A change in color is often an indicator of degradation and the presence of impurities. While it might still be usable for some non-critical applications, for sensitive reactions like peptide synthesis where purity is paramount, it is strongly advised to use fresh, colorless material.

Part 4: Experimental Protocols

Protocol 1: In-situ Generation of Benzyl 2-aminoacetate Free Base from its Hydrochloride Salt for Peptide Coupling

This protocol describes the standard procedure for using the more stable hydrochloride salt in a typical peptide coupling reaction.

Materials:

• Benzyl 2-aminoacetate hydrochloride

• N-protected amino acid

• Coupling reagent (e.g., HBTU, HATU)

• Non-nucleophilic base (e.g., DIPEA)

• Anhydrous DMF or DCM

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-protected amino acid and the coupling reagent in the anhydrous solvent.

• Stir the solution for 5-10 minutes to allow for the activation of the carboxylic acid.

• In a separate flask, dissolve the Benzyl 2-aminoacetate hydrochloride in a minimal amount of anhydrous solvent.

• Add the non-nucleophilic base (typically 2-3 equivalents relative to the hydrochloride salt) to the solution of Benzyl 2-aminoacetate hydrochloride to neutralize the HCl and generate the free base.

• Immediately add the freshly prepared solution of Benzyl 2-aminoacetate free base to the activated N-protected amino acid solution.

• Allow the reaction to proceed at the appropriate temperature, monitoring its progress by TLC or HPLC.

Why this protocol is self-validating: By starting with the stable hydrochloride salt and generating the reactive free base only at the moment it is needed, you minimize the opportunity for self-condensation and other degradation pathways to occur, thus ensuring the integrity of your starting material and the reliability of your reaction outcome.

Caption: Major degradation pathways of Benzyl 2-aminoacetate.

Quantitative Data Summary

Parameter	Condition	Observation	Reference
Storage Temperature	Long-term	Recommended at -20°C	[5]
Melting Point (HCl salt)	Solid state	128-140 °C	[1][]
pH Stability	Aqueous solution	Prone to hydrolysis in alkaline conditions	[1][8]

This guide provides a comprehensive framework for understanding and mitigating the stability issues associated with Benzyl 2-aminoacetate. By applying these principles, you can enhance the reproducibility of your experiments and the quality of your research.

References

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• Sigma-Aldrich.
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• PubMed. Analytical techniques used to study the degradation of proteins and peptides: physical instability.
• Chemspace.
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Topic: How to Avoid Racemization When Using H-Gly-OBzl in Peptide Synthesis

Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

Welcome to our technical support center. This guide is designed to provide you, as a senior application scientist, with in-depth, field-proven insights into a critical challenge in peptide synthesis: racemization, with a specific focus on scenarios involving Glycine Benzyl Ester (H-Gly-OBzl).

This is not a rigid manual. Instead, consider this a dynamic resource to troubleshoot and optimize your peptide synthesis protocols, ensuring the highest standards of scientific integrity and stereochemical purity in your work.

Troubleshooting Guide: A Proactive Approach to Racemization

Racemization in peptide synthesis is the loss of stereochemical integrity at the α-carbon of an amino acid, leading to a mixture of diastereomers that can be difficult to separate and can compromise the biological activity of your peptide.[1][2] While Glycine itself is achiral and cannot racemize, the activated chiral amino acid being coupled to it can undergo epimerization.[3]

Here, we address common issues in a question-and-answer format to help you navigate these challenges.

Question 1: I've detected significant racemization in my peptide sequence containing a Glycine residue introduced via H-Gly-OBzl. What's the most likely cause?

Answer: The primary culprit is almost always the activation and coupling step of the amino acid preceding the glycine residue. Several factors during this crucial stage can promote racemization. The most common mechanism involves the formation of a planar oxazolone (or azlactone) intermediate from the activated N-protected amino acid.[4][5][6] This planar structure allows for the loss of stereochemistry at the alpha-carbon. A secondary, but still significant, mechanism is the direct abstraction of the alpha-proton by a base, leading to a planar enolate intermediate.[7]

Let's break down the contributing factors:

• The Coupling Reagent: Carbodiimides like DCC and DIC, when used alone, are notorious for inducing significant racemization.[8]

• The Base: The strength and steric hindrance of the base used play a pivotal role.[9] Strong, non-sterically hindered bases can readily abstract the α-proton, accelerating racemization.[7][10]

• Reaction Temperature: Elevated temperatures increase the rate of most chemical reactions, including racemization.[10][11]

• Solvent Polarity: More polar solvents can favor racemization.[12]

Question 2: How can I proactively minimize racemization when coupling an amino acid to a glycine benzyl ester?

Answer: A multi-faceted approach is essential. Here’s a prioritized strategy:

1. Optimize Your Coupling Cocktail:

• Use Additives with Carbodiimides: Never use a carbodiimide coupling reagent alone. Always incorporate racemization-suppressing additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma Pure).[5][8][13] These additives react with the activated amino acid to form an active ester that is less prone to racemization.[8] HOAt and Oxyma are generally considered more effective than HOBt.[9][14]

• Consider Phosphonium and Aminium/Uronium Reagents: Reagents like HBTU, HATU, and PyBOP are generally efficient and cause less racemization than carbodiimides alone, especially when used with additives.[10][14] For particularly challenging couplings, COMU has shown excellent results with minimal racemization.[15][16]

2. Judicious Choice and Use of Base:

• Opt for Weaker, Sterically Hindered Bases: N-methylmorpholine (NMM) or 2,4,6-collidine (TMP) are preferable to stronger bases like N,N-diisopropylethylamine (DIEA) or triethylamine (TEA).[9][10]

• Use the Stoichiometric Amount: Employ the minimum amount of base necessary for the reaction. Excess base significantly increases the risk of racemization.[5]

3. Control Your Reaction Conditions:

• Lower the Temperature: Perform the coupling reaction at 0 °C or room temperature whenever possible.[5][10] For microwave-assisted synthesis, reducing the temperature can also limit racemization.[8]

• Solvent Choice: If your starting materials' solubility allows, consider using less polar solvents to potentially reduce racemization.[12]

Question 3: Are certain amino acids more prone to racemization when being coupled to H-Gly-OBzl?

Answer: Yes, absolutely. Histidine (His) and Cysteine (Cys) are notoriously susceptible to racemization during peptide coupling.[5][17] Serine (Ser) can also be problematic under suboptimal conditions.[14][18] When coupling these sensitive residues, it is imperative to employ the optimized conditions discussed above.

Diagram: The Two Primary Mechanisms of Racemization

Below is a diagram illustrating the two main pathways that lead to the loss of stereochemical integrity during peptide synthesis.

Caption: Primary mechanisms of racemization in peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: Does the tosylate (TosOH) or hydrochloride (HCl) salt of H-Gly-OBzl affect racemization?

A1: The counter-ion itself does not directly participate in the racemization mechanism. However, the choice between H-Gly-OBzl·TosOH and H-Gly-OBzl·HCl can indirectly influence the reaction. The tosylate salt generally has better solubility in common organic solvents used for peptide synthesis.[19] This improved solubility can lead to a more homogeneous reaction mixture, potentially resulting in cleaner and more efficient coupling, which can indirectly help minimize side reactions like racemization by ensuring the reaction proceeds smoothly.

Q2: I am performing a fragment condensation where a peptide segment is coupled to a C-terminal glycine benzyl ester. Is this more prone to racemization?

A2: Yes, fragment condensation is significantly more prone to racemization than stepwise single amino acid coupling. The activated C-terminal amino acid of the peptide fragment is highly susceptible to racemization. In this scenario, it is crucial to use coupling reagents and conditions specifically designed for low-racemization fragment condensation. Additives like HOBt or HOAt are essential.[17] Copper (II) chloride (CuCl₂) in combination with HOBt has also been reported to suppress racemization during solution-phase segment coupling.[17]

Q3: How can I detect and quantify racemization in my final peptide product?

A3: Several analytical techniques can be employed:

• Chiral Chromatography: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) using a chiral stationary phase can separate diastereomeric peptides, allowing for their quantification.[20]

• NMR Spectroscopy: In some cases, the diastereomers may have distinct signals in the NMR spectrum, which can be used for quantification.[2]

• Enzymatic Digestion: Using enzymes that are specific for L-amino acids can help determine the extent of racemization.

• Mass Spectrometry: While mass spectrometry cannot distinguish between isomers directly, it can be used in conjunction with deuterium labeling to identify racemized residues.[21]

Experimental Protocols

Protocol 1: General Procedure for Low-Racemization Coupling to H-Gly-OBzl

This protocol provides a starting point for minimizing racemization during the coupling of an Fmoc-protected amino acid to H-Gly-OBzl in solution-phase synthesis.

• Preparation of the Free Amine:

  • In a round-bottom flask, dissolve H-Gly-OBzl·TosOH (1.0 eq) in anhydrous DMF.

  • Add a weak, sterically hindered base such as N-methylmorpholine (NMM) (1.1 eq) to the solution.

  • Stir the mixture at room temperature for 15-20 minutes to generate the free amine of glycine benzyl ester.

• Activation of the Carboxylic Acid:

  • In a separate flask, dissolve the Fmoc-protected amino acid (1.0 eq) and a coupling additive such as Oxyma Pure (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add a carbodiimide coupling reagent such as Diisopropylcarbodiimide (DIC) (1.0 eq) to the solution.

  • Stir the mixture at 0 °C for 5-10 minutes to pre-activate the carboxylic acid.

• Coupling Reaction:

  • Add the activated Fmoc-amino acid solution to the flask containing the free glycine benzyl ester.

  • Allow the reaction to proceed at 0 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 2-4 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Work-up and Purification:

  • Filter the reaction mixture to remove any precipitated urea byproduct.

  • Perform a standard aqueous work-up to remove excess reagents and byproducts.

  • Purify the resulting dipeptide by flash chromatography or crystallization.

Quantitative Data Summary

The choice of coupling reagent and additives significantly impacts the level of racemization. The following table summarizes the percentage of D-isomer formation for the coupling of a model Fmoc-amino acid to a peptide-resin, highlighting the effectiveness of various reagent combinations.

Coupling Reagent	Additive	Base	% D-Isomer (Epimerization)
DIC	None	DIEA	High
DIC	HOBt	DIEA	Moderate
DIC	HOAt	DIEA	Low
DIC	Oxyma	DIEA	Very Low[18]
HATU	-	DIEA	Low
COMU	-	TMP	Negligible[16]

Note: The exact percentage of racemization can vary depending on the specific amino acid, solvent, and temperature.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. Racemization in peptide synthesis. A laboratory experiment for senior undergraduates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bachem.com [bachem.com]
• 14. benchchem.com [benchchem.com]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. luxembourg-bio.com [luxembourg-bio.com]
• 17. peptide.com [peptide.com]
• 18. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. cat-online.com [cat-online.com]
• 21. Identification of racemization sites using deuterium labeling and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing the Solubility of Benzyl 2-aminoacetate Hydrochloride

Welcome to the technical support guide for managing the solubility of Benzyl 2-aminoacetate hydrochloride (also known as Glycine benzyl ester hydrochloride). This document is designed for researchers, chemists, and drug development professionals who utilize this versatile intermediate in their work. We understand that solubility challenges with this salt are a common bottleneck in synthetic workflows. This guide provides in-depth, field-proven insights and actionable protocols to overcome these issues, ensuring the efficiency and success of your experiments.

Core Concepts: Why is Benzyl 2-aminoacetate Hydrochloride Solubility Challenging?

Benzyl 2-aminoacetate hydrochloride is a salt, composed of a protonated amino ester cation and a chloride anion. Its solubility is governed by the high lattice energy of this ionic crystal structure. Overcoming this energy requires a solvent that can effectively solvate both the cation and the anion.

• The Problem with Common Aprotic Solvents: Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Ethyl Acetate (EtOAc) have low dielectric constants. They are poor at stabilizing the separated chloride anion and the ammonium cation, resulting in very low solubility.

• The Role of the Benzyl Group: The benzyl group adds significant lipophilic character, which helps solubility in some organic media compared to simpler amino acid esters, but the dominant factor remains the ionic nature of the hydrochloride salt.[1]

This inherent conflict—an ionic salt needing to dissolve in an organic medium for a reaction—is the primary source of experimental difficulty.

Solubility Profile at a Glance

For effective experimental design, a quantitative understanding of solubility is crucial. The following table summarizes the solubility of Benzyl 2-aminoacetate hydrochloride in various common laboratory solvents.

Solvent Category	Solvent Name	Formula	Solubility (Qualitative)	Notes & Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Excellent (>2 mg/mL)[1]	Highly polar, effectively solvates both ions. Often a solvent of last resort due to high boiling point.
Dimethylformamide (DMF)	C₃H₇NO	Good	Similar to DMSO, a strong solvent for polar compounds and salts.[2]
Polar Protic	Methanol (MeOH)	CH₃OH	High[1]	Can form hydrogen bonds with both the cation and anion, disrupting the crystal lattice.
Ethanol (EtOH)	C₂H₅OH	High[1]	Similar to methanol, but slightly less effective due to increased alkyl chain length.
2-Propanol (IPA)	C₃H₈O	Moderate	Often used for recrystallization of hydrochloride salts as solubility is lower than in MeOH/EtOH.[3]
Chlorinated	Dichloromethane (DCM)	CH₂Cl₂	Significant[1]	Moderate polarity allows some dissolution, but often insufficient for reaction concentrations.
Ester	Ethyl Acetate (EtOAc)	C₄H₈O₂	Significant[1]	Can be a useful solvent, especially for extractions or as an anti-solvent for precipitation.
Ether	Tetrahydrofuran (THF)	C₄H₈O	Poor	Low polarity makes it a poor solvent for the salt form. Often used to precipitate byproduct salts.[4]
Diethyl Ether (Et₂O)	C₄H₁₀O	Insoluble	Nonpolar. Frequently used as an anti-solvent to crash out hydrochloride salts.[3]
Hydrocarbon	Toluene / Hexane	C₇H₈ / C₆H₁₄	Insoluble	Nonpolar. Cannot overcome the salt's lattice energy.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered in the lab in a direct question-and-answer format.

Q1: My Benzyl 2-aminoacetate hydrochloride won't dissolve in my reaction solvent (e.g., DCM, THF, Acetonitrile). What are my options?

This is the most frequent challenge. Direct dissolution is often impractical. The recommended solution is to generate the more soluble "free amine" form in situ.

Root Cause: The high crystal lattice energy of the salt prevents dissolution in moderately polar or nonpolar aprotic solvents required for many subsequent reactions (e.g., peptide couplings, acylations).

Solution: In Situ Free-Basing

The most robust strategy is to convert the hydrochloride salt to its free amine form (Benzyl 2-aminoacetate) directly in the reaction flask. This is achieved by adding a suitable organic base. The free amine is an oily liquid that is readily soluble in a wide range of organic solvents. The base you add is converted into its own hydrochloride salt, which often precipitates and can sometimes be filtered off.

Protocol 1: In Situ Free-Basing with Triethylamine (TEA)

This protocol is suitable for most applications where the subsequent reagents are not sensitive to a tertiary amine base.

Materials:

• Benzyl 2-aminoacetate hydrochloride (1.0 eq)

• Anhydrous reaction solvent (e.g., DCM, THF, DMF)

• Triethylamine (TEA, Et₃N) or Diisopropylethylamine (DIPEA) (1.05 - 1.1 eq)

• Inert atmosphere setup (e.g., Nitrogen or Argon balloon)

Procedure:

• To a dry reaction flask under an inert atmosphere, add Benzyl 2-aminoacetate hydrochloride.

• Add the desired anhydrous organic solvent (e.g., DCM) to create a slurry.

• While stirring vigorously, add the tertiary base (TEA or DIPEA) dropwise at room temperature. A typical molar ratio is 1.05 equivalents of base to 1.0 equivalent of the amino acid salt.[4]

• Stir the mixture for 15-30 minutes. You may observe the solid hydrochloride salt dissolving as the free amine is formed. Simultaneously, a new precipitate, triethylammonium chloride (TEA·HCl), may form.[5]

• The resulting solution/suspension containing the soluble free amine is now ready for the next step of your synthesis (e.g., addition of an acylating agent).

Causality Explained: The tertiary amine (pKa of TEA·H⁺ ≈ 10.7) is basic enough to deprotonate the ammonium group of the amino acid ester salt (pKa ≈ 7-8). This equilibrium shift generates the neutral, organic-soluble free amine and the tertiary amine hydrochloride salt.[6] The byproduct salt, TEA·HCl, is poorly soluble in solvents like THF or ether and can sometimes be removed by filtration, but is notably soluble in DCM.[4][5]

Caption: In Situ Free-Basing Workflow.

Q2: I performed the free-basing, but now I have a different salt (TEA·HCl) in my reaction. How do I remove it?

The method of removal depends on the properties of your desired product.

Solution A: Aqueous Workup (for water-insoluble products) If your final product is stable to water and resides in a water-immiscible solvent (like DCM or EtOAc), a simple aqueous wash is highly effective.

• Transfer the reaction mixture to a separatory funnel.

• Wash the organic layer with a mild acid solution (e.g., 1N HCl or saturated NH₄Cl solution) to remove any excess TEA.[4][7]

• Wash with water or brine to remove the bulk of the TEA·HCl salt.[7]

• Dry the organic layer (e.g., over Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Solution B: Filtration (for specific solvents) If the reaction is performed in a solvent where TEA·HCl is insoluble, such as THF or diethyl ether, the salt can be removed by direct filtration.

• After the reaction is complete, cool the mixture if necessary to maximize precipitation.

• Filter the mixture through a pad of celite or a sintered glass funnel.

• Wash the filter cake with a small amount of the cold anhydrous solvent.

• The filtrate contains your product, free of the salt.

Q3: Can I use heat to dissolve the salt? I'm worried about adding a base.

Gentle heating can be attempted but carries significant risks.

Root Cause: Increasing kinetic energy can help overcome the lattice energy, but Benzyl 2-aminoacetate can be thermally labile.

Potential Issues:

• Decomposition: Amino acid esters can undergo self-condensation or other degradation pathways at elevated temperatures.

• Safety: If a reaction proceeds unexpectedly upon dissolution at high temperatures, it can become exothermic and difficult to control.

Recommendation:

• Gentle warming to 30-40°C can be cautiously attempted in a highly polar solvent like DMF or DMSO.[8]

• Sonication is a safer alternative to heating for enhancing dissolution rates without high temperatures.

• For most synthetic applications, in situ free-basing remains the superior and more reliable method.

Q4: My compound "oils out" or forms a goo instead of dissolving or precipitating cleanly. What is happening?

This often occurs when the compound is not pure or when it is hygroscopic and has absorbed atmospheric moisture.[9][10]

Root Cause: Impurities can disrupt the crystal lattice, preventing clean crystallization. Water can form a hydrate, leading to a viscous liquid or oil instead of a free-flowing solid.

Solutions:

• Ensure Anhydrous Conditions: Use anhydrous solvents and perform experiments under an inert atmosphere to prevent moisture uptake.[9]

• Purify the Starting Material: If the salt is impure, consider recrystallizing it. A common solvent system for hydrochloride salt recrystallization is 2-Propanol/Diethyl Ether.[3]

• Trituration: If an oil forms, attempt to solidify it by adding a nonpolar solvent (like hexane or diethyl ether) and scratching the side of the flask with a glass rod to induce crystallization.

Decision Workflow for Solubility Management

To streamline your experimental approach, use the following decision tree.

Caption: Decision tree for solubility strategy.

References

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt? Available at: [Link]

• ResearchGate. (2014, November 27). How do I get rid of triethyl amine in a reaction? Available at: [Link]

• ResearchGate. (2018, April 10). How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? Available at: [Link]

• Sciencemadness Discussion Board. (2008, August 24). Converting to the hydrochloric salt for storage? Available at: [Link]

• Ananda, K., & Rai, K. M. L. (2001). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Indian Journal of Chemistry - Section B, 40B, 783-785. Available at: [Link]

• Reddit. (2018, August 3). Problem with hydrochloride salt formation/isolation. Available at: [Link]

• Reddit. (2021, June 2). Is it possible to synthesise amino acid esters and isolate them not as a hydrochloride salt i.e. as a free amine? Available at: [Link]

• Google Patents. (1941). US2237628A - Separation of tri-ethyl amine from reaction mixtures.

• Ageitos, J. M., et al. (2015). The Benzyl Ester Group of Amino Acid Monomers Enhances Substrate Affinity and Broadens the Substrate Specificity of the Enzyme Catalyst in Chemoenzymatic Copolymerization. Biomacromolecules, 16(12), 3875-3883. Available at: [Link]

• Ghadge, J. K., et al. (2016). Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using. Indian Journal of Pharmaceutical Sciences, 78(3), 409-413. Available at: [Link]

• ResearchGate. (2016, February 7). How to obtain and isolate free amino acids methyl esters from their hydrochloride salts? Available at: [Link]

• Chakraborty, J., et al. (2024). Exploring the solubility and intermolecular interactions of biologically significant amino acids l-serine and L-cysteine in binary mixtures of H2O + DMF, H2O + DMSO and H2O + ACN in temperature range from T = 288.15 K to 308.15 K. Biophysical Chemistry, 311, 107272. Available at: [Link]

• Google Patents. (2005). CN1683371A - Method for removing salt from hydrochloride-1-amido glycolyurea.

• ResearchGate. (2023, July 3). Why the peptide is not soluble in DMSO? Available at: [Link]

• Organic Chemistry Portal. Benzyl Esters. Available at: [Link]

• Sciencemadness.org. (2013, March 1). serine methyl ester HCl to freebase. Available at: [Link]

• An, G., et al. (2009). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 14(1), 443-449. Available at: [Link]

• ResearchGate. (2014, August 12). How can I remove triethylamine hydrochloride salt from the air and moisture sensitive reaction mixture? Available at: [Link]

• Synthonix. benzyl 2-aminoacetate hydrochloride - [B67680]. Available at: [Link]

• Google Patents. (2009). JP4356292B2 - Method for producing amino acid ester hydrochloride.

• PubChem. Benzyl 2-aminoacetate hydrochloride. Available at: [Link]

• Dey, B. P., & Lahiri, S. C. (1985). Solubilities of Amino Acids in Different Mixed Solvents. Indian Journal of Chemistry, 24A, 136-139. Available at: [Link]

• ResearchGate. Assessing solvent properties of amino acid-based ionic liquids and their DMSO solutions through solvatochromism. Available at: [Link]

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data. Available at: [Link]

Sources

• 1. Buy Benzyl 2-aminoacetate | 1738-68-7 [smolecule.com]
• 2. Exploring the solubility and intermolecular interactions of biologically significant amino acids l-serine and L-cysteine in binary mixtures of H2O + DMF, H2O + DMSO and H2O + ACN in temperature range from T = 288.15 K to 308.15 K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Sciencemadness Discussion Board - serine methyl ester HCl to freebase - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Sciencemadness Discussion Board - Converting to the hydrochloric salt for storage? - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. reddit.com [reddit.com]

Technical Support Center: Post-Synthesis Removal of p-Toluenesulfonic Acid

Welcome to the technical support center for post-synthesis purification. This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions regarding the removal of p-toluenesulfonic acid (p-TsOH) from reaction mixtures. As a strong, non-oxidizing organic acid, p-TsOH is a widely used catalyst in organic synthesis.[1][2] However, its complete removal is crucial for obtaining a pure final product. This guide is designed to provide both the "how" and the "why" behind various purification protocols, ensuring you can make informed decisions in your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is removing residual p-TsOH so important?

Residual p-TsOH can act as an unwanted acid catalyst in subsequent steps, potentially leading to side reactions, decomposition of the desired product, or affecting the product's stability and shelf-life. For pharmaceutical applications, its removal is a critical aspect of quality control to meet stringent purity requirements.

Q2: What are the primary methods for removing p-TsOH?

The most common methods leverage the distinct physical and chemical properties of p-TsOH. These include:

• Aqueous Workup (Basic Wash): This is the most prevalent and often the easiest method.[3]

• Column Chromatography: Effective for separating p-TsOH from non-polar to moderately polar compounds.

• Recrystallization: Ideal when the desired product is a solid with solubility properties that differ significantly from p-TsOH.

• Use of Acid Scavengers: Solid-supported bases can be used to selectively bind to the acid, which is then removed by simple filtration.

Q3: What are the key properties of p-TsOH that I should consider during purification?

Understanding the properties of p-TsOH is fundamental to designing an effective removal strategy. It is a white, hygroscopic solid that is highly soluble in water, alcohols, and other polar organic solvents.[4][5][6] It is a strong acid with a pKa of approximately -2.8 in water, making it about a million times stronger than benzoic acid.[4] Its high acidity means it readily reacts with bases to form salts.

Troubleshooting Guides

Issue 1: My product is sensitive to aqueous basic conditions.

• Possible Cause: The product contains base-labile functional groups, such as esters or certain protecting groups, that can be hydrolyzed or cleaved by strong bases like NaOH or even milder bases like sodium bicarbonate.

• Solution 1: Use of a Weakly Basic Wash. Instead of saturated sodium bicarbonate, consider using a very dilute solution of a weaker base, like a 1-2% aqueous solution of sodium bicarbonate, and carefully monitor the pH. Perform the wash at low temperatures (0-5 °C) to minimize reaction times and potential degradation.

• Solution 2: Use of Solid-Phase Scavengers. Employ a polymer-bound amine scavenger, such as aminomethyl polystyrene or a silica-supported amine. These scavengers react with the p-TsOH, and the resulting polymer-bound salt can be removed by simple filtration, avoiding an aqueous workup altogether.

• Solution 3: Column Chromatography. If the product is stable on silica or alumina, column chromatography can be used to directly separate the product from the highly polar p-TsOH. A polar solvent system will be required to elute the p-TsOH from the column after the product has been collected.

Issue 2: Residual acidity is detected even after a basic wash.

• Possible Cause 1: Incomplete Neutralization. The amount of base used was insufficient to neutralize all the p-TsOH. The organic solvent may also have some solubility for the un-neutralized acid.

• Solution 1: pH Confirmation and Repeated Washes. After washing with a basic solution, check the pH of the aqueous layer to ensure it is basic (pH > 8). If it is not, the wash should be repeated with fresh basic solution until the aqueous layer remains basic. Perform at least two to three washes to ensure complete removal.

• Possible Cause 2: Emulsion Formation. An emulsion may have formed during the extraction, trapping the aqueous base and preventing efficient phase separation and removal of the tosylate salt.

• Solution 2: Breaking the Emulsion. To break an emulsion, you can add brine (a saturated aqueous solution of NaCl). The increased ionic strength of the aqueous phase often helps to force the separation of the layers. In some cases, filtering the emulsified mixture through a pad of Celite can also be effective.

Issue 3: p-TsOH co-elutes with my product during column chromatography.

• Possible Cause: The desired product is highly polar, causing it to have a similar retention factor (Rf) to p-TsOH on the chromatography column.

• Solution 1: Perform a Basic Wash First. Before attempting chromatography, perform a basic aqueous wash as described previously. This converts the p-TsOH into its sodium salt. This salt is ionic and extremely polar, and it will remain at the baseline (Rf = 0) of a silica gel column, allowing for easy separation of your product.

• Solution 2: Use a Different Stationary Phase. If a basic wash is not feasible, consider using a different stationary phase for chromatography. For example, alumina (basic or neutral) might offer different selectivity compared to silica gel. Alternatively, reverse-phase chromatography could be an option if your product is sufficiently non-polar.

Data Presentation

Table 1: Solubility of p-Toluenesulfonic Acid and its Sodium Salt

Compound	Solvent	Solubility	Reference
p-Toluenesulfonic Acid (p-TsOH)	Water	67 g/100 mL	[4][7]
Ethanol	Soluble	[8]
Diethyl Ether	Soluble	[8]
Dichloromethane (DCM)	Poor solubility	[9]
Toluene	Insoluble	[1]
Sodium p-toluenesulfonate	Water	Highly soluble	[10][11]
Ethanol	Low solubility (max 2.5%)	[12]
Most Organic Solvents	Slightly soluble	[13]

Experimental Protocols

Protocol 1: Basic Aqueous Wash for p-TsOH Removal

• Dissolution: Ensure your crude product is fully dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer: Transfer the organic solution to a separatory funnel.

• First Wash: Add a volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution approximately equal to the volume of the organic layer.

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure buildup (CO₂ evolution).

• Separation: Allow the layers to fully separate. Drain the lower aqueous layer.

• pH Check (Optional but Recommended): Check the pH of the drained aqueous layer with pH paper to ensure it is basic (pH ≥ 8).

• Repeat: Repeat the wash (steps 3-5) one or two more times with fresh NaHCO₃ solution.

• Final Wash: Wash the organic layer with brine (saturated NaCl solution) to remove any residual dissolved water.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Removal of p-TsOH using a Scavenger Resin

• Dissolution: Dissolve the crude product containing p-TsOH in a suitable organic solvent.

• Add Scavenger: Add the solid-supported scavenger resin (e.g., aminomethyl polystyrene, ~2-3 equivalents relative to the p-TsOH) to the solution.

• Agitation: Stir the resulting suspension at room temperature. The required time can range from a few hours to overnight.

• Monitor Reaction: Monitor the disappearance of p-TsOH from the solution using a suitable analytical technique (e.g., TLC, LC-MS).

• Filtration: Once the reaction is complete, filter the mixture to remove the resin.

• Wash Resin: Wash the resin with a small amount of the organic solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the crude product, now free of p-TsOH.

Visualizations

Workflow and Decision-Making Diagrams

Caption: General workflow for the removal of p-TsOH.

Caption: Decision tree for selecting a p-TsOH removal method.

Caption: Chemical transformation during basic aqueous wash.

References

• p-Toluenesulfonic acid - Wikipedia. Available from: [Link]

• p-Toluenesulfonic acid - Solubility of Things. Available from: [Link]

• p-Toluenesulfonic Acid - ChemBK. Available from: [Link]

• Understanding p-Toluenesulfonic Acid (PTSA): Properties, Synthesis, and Key Applications - NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• p-Toluenesulfonic acid | C7H7SO3H | CID 6101 - PubChem. Available from: [Link]

• Sodium p-toluenesulfonate - Wikipedia. Available from: [Link]

• P-TOLUENESULFONIC ACID (PTSA) - Ataman Kimya. Available from: [Link]

• Sodium p-toluenesulfonate | C7H8O3S.Na | CID 24195884 - PubChem. Available from: [Link]

• p-Toluenesulfonic acid - Human Metabolome Database. Available from: [Link]

• US2353441A - Process for removing toluene from p-toluene sulphonic acid - Google Patents.

• Versatile Use of Para-Toluenesulfonic Acid in Organic Synthesis. A Review - Preprints.org. Available from: [Link]

• Preparation of p-toluenesulfonic acid - PrepChem.com. Available from: [Link]

• p. 943 - Organic Syntheses Procedure. Available from: [Link]

• Removal of p-toluenesulfonic acid from wastewater using a filtration-enhanced electro-Fenton reactor - RSC Publishing. Available from: [Link]

• Removal of p-toluenesulfonic acid from wastewater using a filtration-enhanced electro-Fenton reactor - NIH. Available from: [Link]

• P-TOLUENESULFONIC ANHYDRIDE - Organic Syntheses Procedure. Available from: [Link]

• P-TOLUENESULFONIC ACID (PTSA) Suppliers - toluenesulfonicacid-ptbba. Available from: [Link]

• Synthesis of C2-Iodoindoles via an Aromatic Finkelstein-Type Halide Exchange under Mild Conditions | Organic Letters - ACS Publications. Available from: [Link]

• HPLC Separation of Benzenesulfonic and p-Toluenesulfonic Acids on Newcrom BH Column. Available from: [Link]

• What is/are the alternative acid/s for Mehtanesulfonic acid? Which has similar effect or possibly properties. | ResearchGate. Available from: [Link]

• Unexpected problems with p-TsOH synthesis - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. Available from: [Link]

• Removal of p-toluenesulfonic acid from aqueous solution using magnetic resin with triethanolamine functionality | Request PDF - ResearchGate. Available from: [Link]

• Supported p-Toluenesulfonic Acid as a Highly Robust and Eco-Friendly Isocyanide Scavenger | Request PDF - ResearchGate. Available from: [Link]

• Recrystallization of para toluenesulfonic acid? - ResearchGate. Available from: [Link]

• Sulfonation: p-Toluenesulfonic Acid - YouTube. Available from: [Link]

• Solubilities of p-Toluenesulfonic Acid Monohydrate and Sodium p-Toluenesulfonate in Aqueous Sulfuric Acid Solutions and Its Application for Preparing Sodium p-Toluenesulfonate - ResearchGate. Available from: [Link]

• CN101845004B - Method for preparing p-toluenesulfonic acid by toluene sulfonation - Google Patents.

• p-Toluenesulfonic Acid Monohydrate Analyzed with HPLC - AppNote - MicroSolv. Available from: [Link]

• Supporting information Removal of p-toluenesulfonic acid from wastewater using a filtration- enhanced electro-Fenton reactor. Available from: [Link]

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• 4. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
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• 12. Sodium p-toluenesulfonate | 657-84-1 [chemicalbook.com]
• 13. kmchem.com [kmchem.com]

Technical Support Center: HPLC Methods for Assessing the Purity of H-Gly-OBzl

Welcome to the technical support center for the analysis of Glycine Benzyl Ester (H-Gly-OBzl). As a pivotal building block in peptide synthesis, confirming the purity of H-Gly-OBzl, which is commonly supplied as a tosylate (TosOH) or hydrochloride (HCl) salt, is critical for ensuring the quality and success of downstream applications in research and drug development.[1][2]

This guide provides field-proven insights and detailed protocols in a direct question-and-answer format. It is designed to help you set up a robust HPLC method, interpret your results, and troubleshoot common issues you may encounter during analysis.

Section 1: Frequently Asked Questions (FAQs) - Method Setup & Fundamentals

This section addresses the most common initial questions when developing a purity assessment method for H-Gly-OBzl.

Q1: What is the recommended starting HPLC column for H-Gly-OBzl analysis?

A1: For routine purity analysis of H-Gly-OBzl, a reversed-phase C18 column is the industry standard and the most highly recommended starting point.[3][4]

• Causality: H-Gly-OBzl possesses both polar (the free amine) and non-polar (the benzyl group) characteristics. A C18 stationary phase, with its long alkyl chains, provides sufficient hydrophobic retention for the benzyl moiety, allowing for effective separation from more polar impurities like free glycine or less polar impurities like synthesis by-products.[5][6] A standard dimension such as 4.6 x 150 mm or 4.6 x 250 mm with a 5 µm particle size is a robust choice for method development.[4][7]

Q2: How do I select an appropriate mobile phase system?

A2: A gradient elution using a buffered aqueous mobile phase (Solvent A) and an organic modifier (Solvent B) is optimal.

• Solvent A (Aqueous): Deionized water containing an acidic modifier. Common choices are 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid.[3][8]

  • Expertise & Experience: The acidic modifier serves two key purposes. First, it protonates the primary amine of H-Gly-OBzl, ensuring it is in a single ionic state. Second, it suppresses the ionization of free silanol groups on the silica-based C18 column, which dramatically reduces peak tailing and improves peak shape.

• Solvent B (Organic): Acetonitrile (ACN) containing the same concentration of the same acidic modifier as Solvent A.[3][8]

  • Expertise & Experience: ACN is favored over methanol for this application due to its lower viscosity (resulting in lower backpressure) and its superior UV transparency at lower wavelengths. Using a gradient that gradually increases the percentage of ACN allows for the elution of compounds across a range of polarities.[8]

Q3: What is the optimal UV detection wavelength for H-Gly-OBzl and its potential impurities?

A3: The choice of wavelength depends on the analytical goal. Two primary options are recommended:

• 254 nm: The benzyl group on H-Gly-OBzl contains an aromatic ring that provides a strong UV chromophore, making 254 nm an excellent choice for specifically detecting the main analyte and other aromatic impurities.[5][8]

• 214 nm or 220 nm: These lower wavelengths are ideal for detecting the peptide bond in potential di- or tri-peptide impurities (e.g., Gly-Gly-OBzl) that may form during synthesis or storage.[3] For a general-purpose purity method intended to detect a broad range of potential impurities, 220 nm is a very common and effective choice.[9]

Q4: How should I prepare my H-Gly-OBzl sample for analysis?

A4: Proper sample preparation is crucial for reproducible results and to prevent column damage.

• Protocol:

  • Prepare a stock solution by accurately weighing and dissolving the H-Gly-OBzl salt in a suitable solvent to a final concentration of approximately 1 mg/mL.[3][9]

  • The ideal solvent is the initial mobile phase (e.g., 95% Solvent A, 5% Solvent B). Alternatively, a 50:50 mixture of acetonitrile and water can be used.[9]

  • Ensure the sample is completely dissolved. Gentle warming to 37°C or brief sonication can aid dissolution, especially for the tosylate salt.[10]

  • Before injection, filter the sample solution through a 0.45 µm syringe filter to remove any particulates that could clog the column frit.[5]

Q5: What are the common impurities associated with H-Gly-OBzl that I should be looking for?

A5: Impurities can originate from the synthesis process or from degradation. A robust HPLC method should be able to resolve H-Gly-OBzl from:

• Starting Materials: Unreacted glycine and benzyl alcohol.[2]

• Synthesis By-products: Dipeptides or other oligomers formed by self-coupling of glycine.

• Degradation Products: The ester linkage is susceptible to hydrolysis, which would yield glycine and benzyl alcohol. Forced degradation studies under acidic, basic, and thermal stress can help identify and characterize potential degradants.[11][12]

Section 2: Recommended Experimental Protocol for Purity Assessment

This section provides a detailed, validated starting protocol for the reversed-phase HPLC analysis of H-Gly-OBzl. This method should serve as a self-validating system, and it is recommended to perform a system suitability test before sample analysis.

Table 1: HPLC Method Parameters for H-Gly-OBzl Purity

Parameter	Recommended Condition	Rationale
HPLC System	Standard HPLC with UV Detector	Widely available and suitable for this analysis.[3]
Column	C18, 4.6 x 150 mm, 5 µm	Provides good resolution and efficiency for this analyte.[7]
Mobile Phase A	0.1% TFA in HPLC-grade Water	Acid modifier improves peak shape and ensures consistent analyte ionization.[3]
Mobile Phase B	0.1% TFA in HPLC-grade Acetonitrile	ACN is a strong organic solvent for eluting the analyte and impurities.[3]
Gradient	5% to 95% B over 15 min, hold 3 min, return to 5% B over 1 min, equilibrate 6 min	A broad gradient ensures elution of compounds with a wide range of polarities.[8]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.[9]
Column Temp.	30 °C	Controlled temperature ensures retention time reproducibility.[8]
Detection	UV at 220 nm	Good general-purpose wavelength for detecting the analyte and potential peptide impurities.[9]
Injection Vol.	10 µL	A typical volume that avoids column overloading.[9]
Sample Conc.	1 mg/mL	Provides a strong signal without saturating the detector.[3]

Step-by-Step Experimental Workflow

• System Preparation:

  • Prepare fresh mobile phases A and B as described in Table 1. Filter and degas the solvents to prevent air bubbles in the system.[13]

  • Purge the pump lines with the respective mobile phases.

  • Install the C18 column and equilibrate the system with the initial mobile phase composition (95% A / 5% B) at 1.0 mL/min until a stable baseline is achieved.

• System Suitability Test (SST):

  • Trustworthiness: Before analyzing samples, perform at least five replicate injections of a standard H-Gly-OBzl solution (1 mg/mL).

  • Acceptance Criteria:

    • The relative standard deviation (RSD) of the retention time for the main peak should be ≤ 1.0%.

    • The RSD of the peak area should be ≤ 2.0%.

    • The peak asymmetry (tailing factor) should be between 0.9 and 1.5.

  • Failure to meet SST criteria indicates a problem with the system that must be resolved before proceeding (see Troubleshooting Guide).

• Sample Analysis:

  • Inject a blank (injection solvent) to ensure no carryover or system contamination.

  • Inject the prepared and filtered H-Gly-OBzl sample solution (1 mg/mL).

  • Record the chromatogram for the full duration of the run.

• Data Processing:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of H-Gly-OBzl using the area percent method:

    • % Purity = (Area of H-Gly-OBzl Peak / Total Area of All Peaks) * 100

Experimental Workflow Diagram

Caption: HPLC Purity Analysis Workflow for H-Gly-OBzl.

Section 3: Troubleshooting Guide

Even with a robust method, problems can arise. This guide addresses specific issues in a Q&A format to help you quickly identify the cause and implement a solution.

Q: My retention times are drifting or shifting between injections. What is the cause and how do I fix it?

A: Retention time drift is a common issue that compromises data integrity. The most frequent causes are:

• Cause 1: Inadequate Column Equilibration. If the column is not fully equilibrated to the initial gradient conditions between runs, retention times will shift, usually to earlier times.

  • Solution: Increase the column re-equilibration time at the end of your gradient method. A period of 5-10 column volumes is typically sufficient.[14]

• Cause 2: Mobile Phase Composition Change. Evaporation of the more volatile organic component (ACN) from the mobile phase reservoir will change its composition over time, leading to longer retention times.

  • Solution: Prepare fresh mobile phase daily. Keep solvent reservoirs loosely capped to minimize evaporation while preventing pressure buildup.[15]

• Cause 3: Unstable Column Temperature. Fluctuations in ambient temperature can affect retention.

  • Solution: Use a thermostatted column oven and ensure it is set to a stable temperature, such as 30 °C.[14]

• Cause 4: System Leaks. A leak anywhere in the system will cause a drop in pressure and an increase in retention times.

  • Solution: Systematically check all fittings from the pump to the detector for any signs of leakage (e.g., salt buildup from buffers). Tighten or replace fittings as needed.[15]

Q: My peaks are broad and show significant tailing. How can I improve the peak shape?

A: Poor peak shape reduces resolution and integration accuracy.

• Cause 1: Secondary Interactions. The primary amine of H-Gly-OBzl can interact with acidic silanol groups on the column packing, causing peak tailing.

  • Solution: Ensure your mobile phase has a sufficient concentration of an acidic modifier (like 0.1% TFA or Formic Acid). This suppresses silanol activity and sharpens the peak.

• Cause 2: Column Contamination or Degradation. Buildup of strongly retained sample components on the column inlet or degradation of the stationary phase will lead to broad peaks.

  • Solution: First, try flushing the column with a strong solvent (like 100% ACN). If this doesn't help, replace the guard column if one is in use. As a final step, the analytical column may need to be replaced.[15]

• Cause 3: Sample Overload. Injecting too much sample mass can saturate the stationary phase.

  • Solution: Dilute your sample and inject a smaller volume or lower concentration.[13]

• Cause 4: Extra-Column Volume. Excessive tubing length or diameter between the column and detector can cause peak broadening.

  • Solution: Minimize the length and use the narrowest internal diameter tubing possible between the column outlet and the detector flow cell.[14]

Q: My system backpressure is suddenly high or fluctuating. What should I check?

A: Pressure issues can indicate a blockage or a pump problem.

• Cause 1: Blockage in the System. The most common cause of high pressure is a blockage, typically at the column inlet frit.

  • Solution: Systematically isolate the source of the pressure. Disconnect the column and run the pump; if the pressure is normal, the column is blocked. Try back-flushing the column (if the manufacturer allows). If the pressure is still high without the column, the blockage is in the system tubing or injector. Replace the clogged component. Always filter your samples to prevent this.[13]

• Cause 2: Buffer Precipitation. If using a salt buffer (e.g., phosphate) and a high percentage of organic solvent, the buffer can precipitate and cause a blockage.

  • Solution: Ensure your buffer concentration is soluble across the entire gradient range. Flush the system with water daily to remove any residual salts.[15] (Note: The recommended TFA/Formic Acid method avoids this issue).

• Cause 3: Air in the Pump. Air bubbles in the pump head will cause erratic pressure fluctuations and an unstable baseline.

  • Solution: Degas your mobile phases thoroughly. Purge the pump to remove any trapped air bubbles.[16]

Troubleshooting Workflow Diagram

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. CN106596799A - Method for detecting glycine and impurities thereof by high performance liquid chromatography - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. todoslab.com [todoslab.com]
• 7. HPLC Method for Analysis of Glycine and Glycine Methyl Ester Hydrochloride | SIELC Technologies [sielc.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. ijsdr.org [ijsdr.org]
• 13. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 14. HPLC Troubleshooting Guide [scioninstruments.com]
• 15. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 16. HPLC Troubleshooting Guide [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to Benzyl 2-aminoacetate vs. Other Glycine Esters in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis, the strategic selection of protecting groups is paramount to achieving high yields and purity. The C-terminal glycine residue, owing to its lack of a side chain, presents unique challenges, particularly concerning side reactions like diketopiperazine formation and racemization. This guide provides an in-depth comparison of Benzyl 2-aminoacetate (Gly-OBzl) with other commonly used glycine esters—methyl (Gly-OMe), ethyl (Gly-OEt), and tert-butyl (Gly-OtBu)—offering a comprehensive analysis of their performance, supported by experimental insights and protocols.

The Critical Role of the C-Terminal Ester: More Than Just a Protecting Group

The choice of the C-terminal ester protecting group for glycine is a critical decision that influences not only the deprotection strategy but also the efficiency of coupling reactions and the propensity for side reactions. An ideal ester protecting group should be readily introduced, stable throughout the synthesis, and selectively cleavable under conditions that do not compromise the integrity of the peptide chain.

Key Considerations in Selecting a Glycine Ester:

• Orthogonality: The deprotection conditions for the C-terminal ester must be compatible with the N-terminal protecting group strategy (e.g., Fmoc/tBu or Boc/Bzl).[1]

• Steric Hindrance: The bulkiness of the ester group can influence the rate of coupling of the first amino acid.

• Leaving Group Ability: The nature of the ester's alcohol moiety affects its propensity to act as a leaving group, a key factor in diketopiperazine formation.[2]

• Deprotection Conditions: The required reagents and conditions for ester cleavage must be considered to avoid degradation of the final peptide.

Comparative Analysis of Glycine Esters

This section delves into a detailed comparison of the four most common glycine esters used in peptide synthesis.

Benzyl 2-aminoacetate (Glycine Benzyl Ester)

Glycine benzyl ester is a widely used C-terminal protecting group, particularly in the Boc/Bzl strategy.[3] Its stability under various conditions and its selective removal by hydrogenolysis make it a versatile choice.

• Advantages:

  • Stability: Stable to the acidic conditions used for Boc deprotection and the basic conditions for Fmoc removal.

  • Orthogonal Deprotection: Cleavage by catalytic hydrogenation (e.g., H₂/Pd) provides an orthogonal deprotection method to acid- or base-labile protecting groups.[4]

  • Reduced Racemization: The benzyl group is generally considered to be less prone to inducing racemization compared to more electron-withdrawing esters.

• Disadvantages:

  • Catalyst Poisoning: The presence of sulfur-containing amino acids (cysteine, methionine) can poison the palladium catalyst used for hydrogenolysis.

  • Harsh Cleavage as an Alternative: While HF cleavage is an alternative, it is a hazardous procedure requiring specialized equipment.[3]

Glycine Methyl Ester (Gly-OMe) and Glycine Ethyl Ester (Gly-OEt)

Methyl and ethyl esters are the simplest and most economical choices for C-terminal protection. Their use is more common in solution-phase peptide synthesis.

• Advantages:

  • Cost-Effective: Readily available and inexpensive starting materials.

  • Ease of Synthesis: Can be prepared by simple Fischer esterification.[5]

• Disadvantages:

  • Harsh Deprotection: Saponification (hydrolysis with a base like NaOH or LiOH) is the primary deprotection method, which can lead to racemization and other side reactions, especially with sensitive peptide sequences.[6]

  • Increased Diketopiperazine Formation: The smaller size of the methyl and ethyl groups makes them better leaving groups, potentially increasing the rate of diketopiperazine formation compared to bulkier esters.[7]

Glycine tert-Butyl Ester (Gly-OtBu)

The tert-butyl ester is a cornerstone of the Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy due to its acid-lability.

• Advantages:

  • Mild Deprotection: Cleaved under acidic conditions (e.g., trifluoroacetic acid - TFA), which are compatible with the final cleavage from most resins in Fmoc-SPPS.[8][9]

  • Reduced Diketopiperazine Formation: The bulky tert-butyl group is a poorer leaving group, which can suppress the rate of intramolecular cyclization to form diketopiperazines.

• Disadvantages:

  • Steric Hindrance: The bulkiness of the t-butyl group can sometimes hinder the coupling of the first amino acid to the resin-bound glycine.

  • Potential for Side Reactions during Deprotection: The tert-butyl cation generated during TFA cleavage can lead to side reactions with sensitive residues like tryptophan and methionine if scavengers are not used.[8]

Quantitative Data Summary

While a direct head-to-head quantitative comparison under identical conditions is scarce in the literature, the following table summarizes the general performance characteristics based on available data and established principles.

Glycine Ester	Synthesis Method	Deprotection Conditions	Diketopiperazine (DKP) Propensity	Racemization Propensity	Primary Application
Benzyl Ester	Fischer Esterification	Catalytic Hydrogenation (H₂/Pd), HF	Moderate	Low	Boc/Bzl SPPS & LPPS
Methyl Ester	Fischer Esterification	Saponification (e.g., LiOH)	High	High (during saponification)	LPPS
Ethyl Ester	Fischer Esterification	Saponification (e.g., LiOH)	High	High (during saponification)	LPPS
tert-Butyl Ester	Acid-catalyzed isobutylene addition	Acidolysis (e.g., TFA)	Low	Low	Fmoc/tBu SPPS

Experimental Protocols

The following section provides detailed, step-by-step methodologies for the synthesis and deprotection of each glycine ester.

Synthesis of Glycine Esters

Caption: Synthesis pathways for common glycine esters.

Protocol 1: Synthesis of Glycine Benzyl Ester p-Toluenesulfonate Salt [10]

• To a round-bottom flask equipped with a Dean-Stark apparatus, add glycine (1 eq.), p-toluenesulfonic acid monohydrate (1.1 eq.), benzyl alcohol (5-10 eq.), and toluene.

• Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

• Continue refluxing until no more water is collected.

• Cool the reaction mixture to room temperature, then in an ice bath to induce crystallization.

• Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum.

Protocol 2: Synthesis of Glycine Methyl/Ethyl Ester Hydrochloride [11][12]

• Suspend glycine (1 eq.) in an excess of anhydrous methanol or ethanol.

• Cool the suspension in an ice bath and slowly add thionyl chloride (1.2 eq.) or bubble dry HCl gas through the mixture.

• Allow the reaction to warm to room temperature and then reflux for 4-6 hours.

• Cool the solution and remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent system (e.g., methanol/diethyl ether).

Protocol 3: Synthesis of Glycine tert-Butyl Ester [13]

• Suspend glycine (1 eq.) in dioxane in a pressure vessel.

• Add a catalytic amount of concentrated sulfuric acid.

• Cool the vessel and introduce a large excess of isobutylene.

• Seal the vessel and stir at room temperature for 48-72 hours.

• Carefully vent the excess isobutylene, neutralize the reaction mixture with a base (e.g., NaHCO₃), and extract the product with an organic solvent.

• Purify by distillation or chromatography.

Deprotection of Glycine Esters

Caption: Deprotection schemes for different glycine esters.

Protocol 4: Deprotection of Glycine Benzyl Ester (Hydrogenolysis)

• Dissolve the peptide-Gly-OBzl in a suitable solvent (e.g., methanol, ethanol, or THF).

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10% w/w).

• Purge the reaction vessel with hydrogen gas and maintain a hydrogen atmosphere (balloon or H₂ generator).

• Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

• Filter the reaction mixture through celite to remove the catalyst and wash with the solvent.

• Remove the solvent under reduced pressure to obtain the deprotected peptide.

Protocol 5: Deprotection of Glycine Methyl/Ethyl Ester (Saponification) [6]

• Dissolve the peptide-Gly-OMe/OEt in a mixture of a water-miscible organic solvent (e.g., THF, methanol) and water.

• Cool the solution in an ice bath and add a solution of LiOH or NaOH (1.1-1.5 eq.).

• Stir the reaction at 0°C to room temperature, carefully monitoring the progress to avoid over-reaction and racemization.

• Once the reaction is complete, neutralize the mixture with a mild acid (e.g., 1N HCl or acetic acid) to pH ~7.

• Remove the organic solvent under reduced pressure and extract the aqueous layer with an appropriate organic solvent to remove any unreacted starting material.

• The deprotected peptide can be isolated by lyophilization or further purification.

Protocol 6: Deprotection of Glycine tert-Butyl Ester (Acidolysis) [14][15]

• Dissolve the peptide-Gly-OtBu in dichloromethane (DCM).

• Add a solution of trifluoroacetic acid (TFA) in DCM (typically 20-50% v/v). If the peptide contains sensitive residues, add scavengers like triisopropylsilane (TIS) and water.

• Stir the reaction at room temperature for 1-2 hours.

• Remove the solvent and excess TFA under reduced pressure.

• Triturate the residue with cold diethyl ether to precipitate the deprotected peptide as its TFA salt.

• Collect the solid by filtration or centrifugation and wash with cold diethyl ether.

Side Reactions: A Deeper Dive

The choice of glycine ester has a significant impact on the prevalence of two major side reactions: diketopiperazine formation and racemization.

Diketopiperazine (DKP) Formation

DKP formation is an intramolecular cyclization of a dipeptide ester to form a stable six-membered ring, leading to cleavage of the dipeptide from the resin or the rest of the peptide chain.[16] This is particularly problematic for dipeptides with C-terminal glycine or proline.

• Mechanism: The free N-terminal amine of the second amino acid attacks the C-terminal ester carbonyl of the first amino acid (glycine in this case).

• Influence of the Ester Group: The rate of DKP formation is influenced by the leaving group ability of the alcohol moiety of the ester. Smaller, less hindered alcohols like methanol and ethanol are better leaving groups, thus Gly-OMe and Gly-OEt are more prone to DKP formation.[7] The bulky tert-butyl group of Gly-OtBu is a poor leaving group, which significantly suppresses this side reaction. The benzyl group has an intermediate effect.

Racemization

Racemization, the loss of stereochemical integrity at the α-carbon, is a major concern in peptide synthesis, especially during the activation and coupling of amino acids. While glycine itself is achiral, the C-terminal amino acid of a growing peptide chain can be susceptible to racemization during the activation of its carboxyl group for the next coupling step.

• Mechanism: The primary mechanism for racemization during coupling is through the formation of a planar oxazolone intermediate.

• Influence of the Ester Group: While the C-terminal ester is not directly involved in the activation of the adjacent amino acid's carboxyl group, the deprotection conditions for the ester can induce racemization. The strongly basic conditions required for the saponification of methyl and ethyl esters are known to promote racemization.[6] The milder conditions for hydrogenolysis of benzyl esters and acidolysis of tert-butyl esters are generally less prone to causing racemization of the peptide backbone.

Conclusion and Recommendations

The selection of a glycine ester for peptide synthesis is a strategic choice that should be made based on the overall synthetic strategy, the nature of the peptide sequence, and the desired scale of the synthesis.

• For Fmoc/tBu Solid-Phase Peptide Synthesis: Glycine tert-butyl ester is the clear choice due to its compatibility with the overall protection scheme and its ability to suppress diketopiperazine formation.

• For Boc/Bzl Peptide Synthesis: Glycine benzyl ester is the preferred option, offering good stability and an orthogonal deprotection method.

• For Solution-Phase Synthesis: While methyl and ethyl esters are economical, their use should be approached with caution due to the harsh deprotection conditions and increased risk of side reactions. For sensitive sequences, benzyl or tert-butyl esters are often a better choice even in solution-phase synthesis.

By carefully considering the advantages and disadvantages of each glycine ester and implementing the appropriate synthetic and deprotection protocols, researchers can optimize their peptide synthesis workflows to achieve higher yields and purities of their target molecules.

References

• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139.
• Góngora-Benítez, M., et al. (2022).
• Purdie, J. E., & Benoiton, N. L. (1973). Piperazinedione formation from esters of dipeptides containing glycine, alanine, and sarcosine. Kinetics in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2, (5), 645-649.
• Yanagida, M., et al. (1991). Diketopiperazine-mediated peptide formation in aqueous solution. Origins of Life and Evolution of the Biosphere, 21(2), 113-118.

• Royal Society of Chemistry. (2010). Supporting Information for Polymer Chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Retrieved from [Link]

• Das, A., & Pradhan, B. (2018). A facile route to synthesize N-(Boc-Aminoethylglycin)thymine Ethyl Ester, application to the synthesis of PNA-oligonucleotide conjugates. Journal of Chemical Sciences, 130(1), 1-8.
• Moore, A. T., & Rydon, H. N. (1965). Glycine t-Butyl Ester. Organic Syntheses, 45, 47.
• Journal of the Chemical Society, Perkin Transactions 1. (1981). Amino alcohols as C-terminal protecting groups in peptide synthesis. RSC Publishing.

• Fischer Esterification Procedure. (n.d.). Retrieved from [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• CN104276964A - Preparation method of Boc-glycine. (2015).
• Goolcharran, C., & Borchardt, R. T. (1998). Kinetics of diketopiperazine formation using model peptides. Journal of pharmaceutical sciences, 87(3), 283-288.

• Royal Society of Chemistry. (2006). Experimental Procedures. Retrieved from [Link]

• Das, A., & Pradhan, B. (2020). A facile route to synthesize N-(Boc-Aminoethylglycin)thymine Ethyl Ester, application to the synthesis of PNA-oligonucleotide conjugates.

• Fischer Esterification Procedure. (n.d.). Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2009). Protecting Groups in Peptide Synthesis. Request PDF.

• OperaChem. (2024). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Amblard, M., et al. (2016). Recent Advances in the Synthesis of C-Terminally Modified Peptides. Molecules, 21(7), 875.

• Organic Syntheses Procedure. (n.d.). 2-Bromo-N-Boc-glycine tert-butyl ester. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Glycine ethyl ester hydrochloride. Retrieved from [Link]

• Bartoli, G., et al. (2005). Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile. The Journal of Organic Chemistry, 70(5), 1941-1944.
• Galande, M. G., & Spatola, A. F. (2011). Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring. The Journal of organic chemistry, 76(19), 7899-7905.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Applications of N-[2-(Boc-amino)ethyl]glycine Ethyl Ester in Organic Synthesis. Retrieved from [Link]

• Isidro-Llobet, A., et al. (2009). Protecting Groups in Peptide Synthesis. Chemical reviews, 109(6), 2455-2504.
• Wojciechowski, F., & Hudson, R. H. (2008). A Convenient Route to N-[2-(Fmoc)aminoethyl]glycine Esters and PNA Oligomerization Using a Bis-N-Boc Nucleobase Protecting Group Strategy. The Journal of organic chemistry, 73(10), 3807-3816.
• Góngora-Benítez, M., et al. (2022).
• Harp, J. M., et al. (2017). Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies. Organic & biomolecular chemistry, 15(44), 9343-9347.
• Reddy, G. V., et al. (2011). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst.

• Aapptec. (n.d.). Amino Acid Sidechain Deprotection. Retrieved from [Link]

• Sharma, S., et al. (2016). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. RSC advances, 6(1), 583-588.
• Kates, S. A., et al. (1998). Direct Conversion of Resin-Bound Peptides to C-Terminal Esters. Organic letters, 0(0), null.

• ACS GCI Pharmaceutical Roundtable. (n.d.). Deprotection. Retrieved from [Link]

• Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). 5.310 (F19) Fischer Esterification Lab Manual. Retrieved from [Link]

• Galande, M. G., & Spatola, A. F. (2011). Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring: Applications to the Synthesis of C-Terminal Ester Analogs of the S.
• El-Faham, A., et al. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron letters, 58(27), 2645-2649.
• Ghosh, K., & Miller, S. J. (2021). to C-Peptide Synthesis, Arguably the Future for Sustainable Production. ChemRxiv.
• El-Faham, A., et al. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: attempts to develop strategies for overcoming this. Journal of peptide science, 18(5), 302-311.

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• 1. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. | Semantic Scholar [semanticscholar.org]
• 2. Kinetics of diketopiperazine formation using model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Fischer Esterification-Typical Procedures - operachem [operachem.com]
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• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. benchchem.com [benchchem.com]
• 10. echemi.com [echemi.com]
• 11. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. benchchem.com [benchchem.com]
• 15. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 16. Diketopiperazine-mediated peptide formation in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

A Tale of Two Salts: A Comparative Guide to H-Gly-OBzl Hydrochloride and p-Toluenesulfonate in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of peptide synthesis, the selection of starting materials is a critical decision that profoundly impacts reaction efficiency, yield, and the purity of the final product. Glycine benzyl ester (H-Gly-OBzl), a foundational building block, is commonly available as two distinct acid salts: the hydrochloride (HCl) and the p-toluenesulfonate (tosylate). While both serve the essential purpose of protecting the carboxylic acid of glycine and presenting a free amino group for coupling, the nature of their counter-ions—chloride versus tosylate—imparts subtle yet significant differences in their physical properties and handling during synthesis. This guide offers an in-depth, objective comparison of these two reagents, supported by experimental data, to empower researchers to make an informed choice tailored to their specific synthetic needs.

Physicochemical Properties: A Head-to-Head Comparison

The initial choice between the tosylate and hydrochloride salt of glycine benzyl ester can be guided by their fundamental physical and chemical properties. The tosylate salt, with its larger, more organic counter-ion, often demonstrates superior solubility in organic solvents commonly employed in peptide synthesis. In contrast, the hydrochloride salt is more atom-economical due to its lower molecular weight and may be favored in specific crystallization or purification protocols.[1]

Property	H-Gly-OBzl p-Toluenesulfonate	H-Gly-OBzl Hydrochloride	Significance in Peptide Synthesis
CAS Number	1738-76-7[2]	2462-31-9[]	Unique identifier for each chemical substance.
Molecular Weight	337.39 g/mol [2]	201.65 g/mol [1]	Affects mass calculations for reaction stoichiometry. The HCl salt is more atom-economical.
Appearance	White to off-white solid[1]	White to off-white solid[1][]	General physical characteristic.
Melting Point	~132-134 °C[4]	~138-140 °C[1][]	An indicator of purity and can influence reaction temperature considerations.
Solubility	Soluble in methanol, chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[5][6]	Enhanced solubility in polar solvents.[]	Crucial for achieving a homogeneous reaction mixture. The tosylate salt's broader solubility in organic solvents can be advantageous.[1]
Counter-ion	p-Toluenesulfonate	Chloride	The nature of the counter-ion influences solubility, crystallinity, and the amount of base required for neutralization.[1][7]

Performance in Peptide Synthesis: A Comparative Overview

The primary functional distinction between H-Gly-OBzl p-toluenesulfonate and H-Gly-OBzl hydrochloride in peptide synthesis manifests during the neutralization step that precedes the coupling reaction. The amine salt must be converted to the free amine to function as a nucleophile, a transformation typically achieved by adding a hindered tertiary base like N,N-diisopropylethylamine (DIEA).[1]

Key Performance Considerations:

• Neutralization: Due to its higher molecular weight, a greater mass of H-Gly-OBzl p-toluenesulfonate is required to obtain the same molar amount of glycine benzyl ester compared to the HCl salt. Consequently, the stoichiometry of the base used for neutralization must be meticulously calculated based on the moles of the amino acid salt.[1]

• Solubility and Reaction Homogeneity: The superior solubility of the tosylate salt in common organic solvents such as dichloromethane (DCM) and dimethylformamide (DMF) can be a significant advantage. This often leads to a more homogeneous reaction mixture, which can result in cleaner and more efficient coupling.[1]

• Byproducts: The neutralization of the tosylate salt yields diisopropylethylammonium tosylate, whereas the hydrochloride salt produces diisopropylethylammonium chloride. These salt byproducts must be removed during the workup and purification stages. The tosylate salt byproduct is more organic and may exhibit different solubility characteristics compared to the chloride salt, potentially influencing the choice of purification strategy.[1]

Representative Experimental Data

The following table presents illustrative data for the synthesis of Fmoc-Ala-Gly-OBzl, showcasing the expected outcomes when using either the tosylate or hydrochloride salt of glycine benzyl ester. It is important to note that this data is for representative purposes, and actual results may vary depending on specific reaction conditions and scale.[1]

Parameter	H-Gly-OBzl p-Toluenesulfonate	H-Gly-OBzl Hydrochloride
Yield (after purification)	>95%	>95%
Purity by HPLC (after purification)	>98%	>98%
Key Observation	Excellent solubility, leading to a clear reaction mixture.	May require more solvent or stirring to fully dissolve, potentially leading to a slurry at the start.

Experimental Protocol: Solution-Phase Synthesis of Fmoc-Ala-Gly-OBzl

This generalized protocol outlines the solution-phase synthesis of the dipeptide Fmoc-Ala-Gly-OBzl, applicable for use with either H-Gly-OBzl salt.

Materials:

• Fmoc-Ala-OH

• H-Gly-OBzl p-toluenesulfonate or H-Gly-OBzl hydrochloride

• N,N'-Diisopropylcarbodiimide (DIC) or other suitable coupling agent

• 1-Hydroxybenzotriazole (HOBt) or other suitable additive

• N,N-Diisopropylethylamine (DIEA)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Methodology:

• Free Amine Generation:

  • In a round-bottom flask, dissolve H-Gly-OBzl p-toluenesulfonate (1.0 eq) or H-Gly-OBzl hydrochloride (1.0 eq) in DMF.

  • Add DIEA (1.1 eq) to the solution and stir for 15-20 minutes at room temperature to generate the free amine.

• Activation of Carboxylic Acid:

  • In a separate flask, dissolve Fmoc-Ala-OH (1.0 eq) and HOBt (1.0 eq) in DMF.

  • Cool the solution to 0 °C and add DIC (1.0 eq).

  • Stir the solution at 0 °C for 15 minutes to activate the carboxylic acid.

• Coupling Reaction:

  • Add the activated Fmoc-Ala-OH solution to the flask containing the free glycine benzyl ester.

  • Stir the reaction mixture at room temperature for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

• Workup and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer successively with 1M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the pure dipeptide, Fmoc-Ala-Gly-OBzl.[1]

Caption: Workflow for peptide coupling using H-Gly-OBzl salts.

The Role of the Counter-Ion: Mechanistic Implications

The counter-ion, while often considered a spectator, can influence the local reaction environment.[7] The tosylate anion, being larger and more lipophilic than the chloride anion, may interact differently with the solvent and the reacting species. This can affect the solvation shell around the protonated amine, potentially influencing the ease of deprotonation by the base.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Glycine benzyl ester p-toluenesulfonate salt, 99% [cymitquimica.com]
• 4. Glycine benzyl ester = 99.0 T 1738-76-7 [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The Role of Counter-Ions in Peptides—An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic comparison of starting materials and final Benzyl 2-aminoacetate product

This technical guide provides a comprehensive spectroscopic comparison of the starting materials, glycine and benzyl alcohol, with the final product, benzyl 2-aminoacetate. It is designed for researchers, scientists, and drug development professionals to effectively monitor the progress of this esterification reaction and confirm the identity and purity of the final product. By understanding the distinct spectral signatures of each molecule, researchers can confidently assess reaction completion and troubleshoot any synthetic challenges.

The synthesis of benzyl 2-aminoacetate, a valuable building block in peptide synthesis and medicinal chemistry, is commonly achieved through the Fischer-Speier esterification of glycine with benzyl alcohol in the presence of an acid catalyst.[1] Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for characterizing the molecular transformations that occur during this process.

The Chemical Transformation: Fischer-Speier Esterification

The reaction involves the nucleophilic attack of the hydroxyl group of benzyl alcohol on the protonated carbonyl carbon of glycine. The equilibrium of this reaction is typically driven towards the product by removing the water formed, often through azeotropic distillation.

Caption: Fischer-Speier esterification of glycine and benzyl alcohol.

Spectroscopic Comparison: Unveiling the Molecular Changes

The key to effective reaction monitoring lies in identifying the appearance of new spectral features corresponding to the product and the disappearance of signals from the starting materials.

Infrared (IR) Spectroscopy: Tracking Functional Group Transformation

IR spectroscopy is a powerful technique for identifying the presence and disappearance of key functional groups.

Starting Materials:

• Benzyl Alcohol: The IR spectrum of benzyl alcohol is characterized by a broad O-H stretching band around 3200-3600 cm⁻¹, indicative of the hydroxyl group. It also shows C-H stretching vibrations for both the aromatic (sp² C-H) and aliphatic (sp³ C-H) portions of the molecule.

• Glycine: As a zwitterion in its solid state, glycine's IR spectrum is more complex. It exhibits broad N-H stretching bands from the ammonium group (NH₃⁺) in the 2500-3200 cm⁻¹ region, which overlap with C-H stretches. A strong, characteristic carboxylate (COO⁻) asymmetric stretching band appears around 1560-1600 cm⁻¹.

Final Product (Benzyl 2-aminoacetate):

The formation of the ester is confirmed by the following spectral changes:

• Appearance of a strong C=O stretching band for the ester carbonyl group, typically in the range of 1735-1750 cm⁻¹.[2] This is a clear and unambiguous indicator of product formation.

• Disappearance of the broad O-H stretch from benzyl alcohol.

• Disappearance of the carboxylate (COO⁻) stretch of glycine.

• Appearance of C-O stretching bands for the ester linkage in the 1000-1300 cm⁻¹ region.[2]

• The N-H stretching of the primary amine in the product will appear as two sharp peaks around 3300-3400 cm⁻¹.

Compound	Key IR Absorptions (cm⁻¹)	Functional Group
Benzyl Alcohol	3200-3600 (broad)	O-H (alcohol)
Glycine	2500-3200 (broad), 1560-1600 (strong)	NH₃⁺ and COO⁻ (zwitterion)
Benzyl 2-aminoacetate	3300-3400 (two sharp peaks), 1735-1750 (strong), 1000-1300	N-H (amine), C=O (ester), C-O (ester)

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy provides detailed information about the chemical environment of each proton and carbon atom in the molecules.

Starting Materials:

• Benzyl Alcohol: The ¹H NMR spectrum of benzyl alcohol typically shows a singlet for the benzylic protons (-CH₂OH) around 4.6 ppm, a multiplet for the aromatic protons between 7.2 and 7.4 ppm, and a broad singlet for the hydroxyl proton (-OH) which can vary in chemical shift depending on concentration and solvent.

• Glycine: In D₂O, glycine shows a singlet for the α-protons (-CH₂-) around 3.5 ppm. The labile amine and carboxylic acid protons exchange with the deuterium in the solvent and are usually not observed.

Final Product (Benzyl 2-aminoacetate):

The formation of the ester results in distinct changes in the ¹H NMR spectrum:

• A new singlet for the benzylic protons of the ester group (-O-CH₂-Ph) appears downfield, typically around 5.1-5.2 ppm.[2]

• The singlet for the α-protons of the glycine moiety (-NH₂-CH₂-) is also shifted, appearing around 3.4 ppm.

• The aromatic protons of the benzyl group will be present, typically as a multiplet between 7.3 and 7.4 ppm.

• A broad singlet for the amine protons (-NH₂) may be observed, though its chemical shift can be variable and it may exchange with residual water in the solvent.

Compound	¹H Chemical Shift (δ, ppm)	Multiplicity	Assignment
Benzyl Alcohol	~4.6	singlet	-CH₂OH
7.2-7.4	multiplet	Aromatic H
variable	broad singlet	-OH
Glycine (in D₂O)	~3.5	singlet	-CH₂-
Benzyl 2-aminoacetate	~5.1-5.2	singlet	-O-CH₂-Ph
~3.4	singlet	-NH₂-CH₂-
7.3-7.4	multiplet	Aromatic H
variable	broad singlet	-NH₂

Starting Materials:

• Benzyl Alcohol: The ¹³C NMR spectrum of benzyl alcohol shows a peak for the benzylic carbon (-CH₂OH) at approximately 65 ppm and aromatic carbon signals between 127 and 141 ppm.

• Glycine: The spectrum of glycine in an aqueous solution will show a signal for the α-carbon (-CH₂-) around 42 ppm and a signal for the carboxyl carbon (-COO⁻) around 176 ppm.

Final Product (Benzyl 2-aminoacetate):

The esterification is confirmed by the following key shifts in the ¹³C NMR spectrum:

• A new signal for the ester carbonyl carbon appears around 172 ppm.

• The benzylic carbon of the ester (-O-CH₂-Ph) is observed at approximately 67 ppm.

• The α-carbon of the glycine moiety (-NH₂-CH₂-) is found at around 43 ppm.

• The aromatic carbon signals will be present in the 128-136 ppm range.

Compound	¹³C Chemical Shift (δ, ppm)	Assignment
Benzyl Alcohol	~65	-CH₂OH
127-141	Aromatic C
Glycine	~42	-CH₂-
~176	-COO⁻
Benzyl 2-aminoacetate	~172	C=O (ester)
~67	-O-CH₂-Ph
~43	-NH₂-CH₂-
128-136	Aromatic C

Mass Spectrometry (MS): Confirming the Molecular Weight

Mass spectrometry is a definitive technique to confirm the molecular weight of the final product.

• Starting Materials:

  • Benzyl Alcohol: Molecular Weight = 108.14 g/mol

  • Glycine: Molecular Weight = 75.07 g/mol

• Final Product (Benzyl 2-aminoacetate): Molecular Weight = 165.19 g/mol . The mass spectrum of benzyl 2-aminoacetate will show a molecular ion peak (M⁺) at m/z = 165.[3] Common fragmentation patterns include the loss of the benzyl group (m/z = 91) and the loss of the aminoacetyl group.

Experimental Protocols

Synthesis of Benzyl 2-aminoacetate (Fischer-Speier Esterification)

Caption: General workflow for the synthesis of Benzyl 2-aminoacetate.

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, add glycine (1.0 eq), benzyl alcohol (1.5 eq), and a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Add a suitable solvent that forms an azeotrope with water, such as toluene.

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the disappearance of the O-H stretch of benzyl alcohol in the IR spectrum of an aliquot.

• Once the reaction is complete (no more water is collected or starting material is consumed), cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Spectroscopic Analysis

NMR Spectroscopy:

• Prepare a sample by dissolving 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or D₂O) in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Process the data (Fourier transform, phasing, baseline correction) and reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy:

• For liquid samples (benzyl alcohol, benzyl 2-aminoacetate), a thin film can be prepared between two NaCl or KBr plates.

• For solid samples (glycine), prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

• Acquire the IR spectrum using an FTIR spectrometer.

Mass Spectrometry:

• Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via a suitable ionization method (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

• Acquire the mass spectrum over an appropriate m/z range.

Conclusion

The spectroscopic techniques of IR, NMR, and Mass Spectrometry provide a powerful and complementary suite of tools for the analysis of the Fischer-Speier esterification of glycine with benzyl alcohol. By carefully comparing the spectra of the starting materials and the final product, researchers can gain a clear and detailed understanding of the chemical transformation, ensuring the successful synthesis of high-purity benzyl 2-aminoacetate.

References

• PubChem. Benzyl glycinate. Retrieved from [Link]

• NIST. Benzyl alcohol. In NIST Chemistry WebBook. Retrieved from [Link]

• Human Metabolome Database. Glycine. Retrieved from [Link]

• PubChem. Benzyl glycinate - 5.2.1 GC-MS. Retrieved from [Link]

• Alfa Aesar. Glycine benzyl ester hydrochloride. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Buy Benzyl 2-aminoacetate | 1738-68-7 [smolecule.com]
• 3. Benzyl glycinate | C9H11NO2 | CID 409140 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Alternative Reagents for Protected Glycine Introduction

For researchers, medicinal chemists, and professionals in drug development, the precise assembly of peptides is paramount. Glycine, the simplest amino acid, plays a pivotal role in peptide structure and function. While its incorporation may seem straightforward due to the absence of a chiral center and side chain, significant challenges can arise, particularly with N-substituted derivatives or within aggregation-prone sequences.

Standard reagents like Fmoc-Gly-OH and Boc-Gly-OH are the workhorses of peptide synthesis, valued for their reliability and high coupling efficiencies in many contexts[1][2]. However, modern peptide chemistry often demands more sophisticated tools. Sterically hindered N-substituted glycines, repetitive poly-glycine tracts notorious for causing chain aggregation, and the introduction of non-natural glycine analogs all necessitate a departure from standard protocols.

This guide provides an in-depth comparison of alternative reagents and strategies for introducing protected glycine residues. We will move beyond a simple listing of products to explain the causality behind experimental choices, offering field-proven insights to navigate complex synthetic landscapes.

The Benchmarks: Standard Protected Glycine Reagents

Before exploring alternatives, it is crucial to understand the standards against which they are measured. The choice between Fmoc and Boc strategies dictates the entire synthetic approach, from resin selection to deprotection and cleavage conditions[3][4].

• Fmoc-Gly-OH (N-(9-Fluorenylmethoxycarbonyl)glycine): As the cornerstone of modern solid-phase peptide synthesis (SPPS), the Fmoc group is prized for its base lability, allowing for removal under mild conditions (typically 20% piperidine in DMF) that preserve acid-sensitive side-chain protecting groups[1][2][5]. The lack of a chiral center in glycine eliminates the risk of racemization during activation, simplifying the synthetic process[6].

• Boc-Gly-OH (N-(tert-Butyloxycarbonyl)glycine): Integral to the original Boc/Bzl SPPS strategy, the Boc group is removed with moderate acid (e.g., TFA in DCM)[6][7]. While less common today, the Boc strategy remains robust and can be advantageous for synthesizing long or hydrophobic peptides where aggregation is a concern under Fmoc conditions[3][4].

Navigating Synthetic Challenges: A Comparison of Alternative Reagents

The true test of a synthetic chemist's toolkit comes when standard methods falter. Here, we compare alternative reagents designed to overcome specific challenges in glycine incorporation.

Challenge 1: Steric Hindrance in N-Substituted Glycines

N-substitution on the glycine nitrogen, as seen in N-methylglycine (sarcosine) or more complex peptoids, introduces significant steric bulk. This bulk can dramatically slow down or even prevent complete coupling using standard carbodiimide reagents[8].

Alternative Solutions:

• N-Protected N-Alkyl Glycines: Derivatives like Boc-N-methylglycine and Fmoc-N-methylglycine are the building blocks of choice for introducing sarcosine residues[].

• High-Power Coupling Reagents: The key to success with these hindered residues lies in the activation method. Standard DIC/HOBt is often insufficient. Uronium/aminium salts like HATU and HCTU , or phosphonium salts like PyAOP and PyBOP , are essential. These reagents form highly reactive OAt or OBt esters, respectively, which can overcome the steric barrier[10][11][12]. PyAOP is particularly effective for coupling N-methyl amino acids[10].

• Peptoid Sub-Monomer Synthesis: For general N-substituted glycines (peptoids), a "sub-monomer" approach is standard. This two-step process involves first acylating the resin-bound amine with a haloacetic acid (e.g., bromoacetic acid), followed by displacement of the halide with a primary amine side chain. This method bypasses the need to synthesize and couple sterically hindered Fmoc- or Boc-protected monomers[13][14][15].

Challenge 2: Aggregation in Poly-Glycine and "Difficult" Sequences

Peptide chains rich in β-sheet forming residues, including glycine, are prone to inter- and intra-chain hydrogen bonding on the solid support. This aggregation can shield the N-terminus, leading to incomplete couplings and deletion sequences.

Alternative Solutions:

• Backbone-Protected Dipeptides (Dmb/Hmb): The introduction of a temporary, sterically bulky protecting group on the amide nitrogen can disrupt the hydrogen bonding network that causes aggregation. Reagents like Fmoc-Xaa-(Dmb)Gly-OH or Fmoc-Xaa-(Hmb)Gly-OH are dipeptide units where Dmb (2,4-dimethoxybenzyl) or Hmb (2-hydroxy-4-methoxybenzyl) protects the glycine backbone nitrogen[16][17]. This protection is cleaved simultaneously with side-chain groups during the final TFA cocktail treatment, regenerating the native peptide backbone[16].

• Dipeptide Building Blocks: For simple poly-glycine sequences, using Fmoc-Gly-Gly-OH can be more efficient than single amino acid additions. It halves the number of coupling and deprotection cycles required for a Gly-Gly motif, saving time and reagents while potentially reducing the cumulative risk of side reactions[18].

Challenge 3: Introduction of Non-Natural Glycine Analogs

Incorporating glycine analogs with unique functionalities requires specialized building blocks and, occasionally, entirely different synthetic paradigms.

Alternative Solutions:

• Aza-Glycine (azaGly): This analog, where the α-carbon is replaced by nitrogen, can induce conformational rigidity in the peptide backbone. It is introduced using Fmoc-NH-NH2 (Fmoc-hydrazide) followed by activation with an agent like 1,1'-carbonyldiimidazole (CDI) to form an active intermediate that couples with the resin-bound amine[19].

• α-Formylglycine (fGly): This rare residue, containing an aldehyde, is crucial for the activity of sulfatase enzymes. Direct incorporation is challenging as the aldehyde is unstable to SPPS conditions. The solution is to use a protected precursor, such as an acid- and nucleophile-tolerant building block derived from vitamin C, which is converted to the fGly residue off-resin after cleavage[20].

• Ugi/Passerini Multi-Component Reactions (MCR): For creating complex, N-acylated, N-alkylated glycine amides in a single step, the Ugi four-component reaction offers a powerful alternative to traditional SPPS. This reaction combines a carboxylic acid, an amine, a ketone, and an isocyanide to rapidly generate peptide-like structures, bypassing the need for protecting groups and coupling reagents in the traditional sense[21][22][23]. This strategy is particularly useful for library synthesis and creating α,α-dialkyl glycine derivatives[21][24].

Summary of Alternative Reagents

Reagent/Strategy	Primary Application / Problem Solved	Key Experimental Considerations	Advantages	Disadvantages
Fmoc/Boc-N-Alkyl-Gly-OH	Introduction of N-substituted glycines	Requires high-power coupling reagents (HATU, PyAOP)[8][10].	Direct, well-defined monomer incorporation.	Can have lower coupling efficiency due to steric hindrance[8].
Peptoid Sub-Monomer Synthesis	Synthesis of diverse N-substituted glycine oligomers (peptoids)	Two-step (acylation/displacement) cycle; requires primary amine diversity.	Highly versatile; avoids synthesis of hindered monomers[13].	Indirect; may require optimization for different amine sub-monomers.
Fmoc-Xaa-(Dmb/Hmb)Gly-OH	Mitigating on-resin aggregation	Used as a dipeptide unit; standard coupling conditions.	Effectively disrupts secondary structures, improving yields[16].	Higher cost; limited commercial availability for all Xaa combinations.
Fmoc-Gly-Gly-OH	Efficient synthesis of poly-glycine sequences	Used as a dipeptide unit; standard coupling conditions.	Speeds up synthesis; reduces number of chemical cycles[18].	Only applicable for Gly-Gly motifs.
Fmoc-AzaGly Introduction	Creating backbone-modified analogs	Two-step introduction using Fmoc-hydrazide and CDI[19].	Induces conformational constraints; can enhance stability.	Requires non-standard reagents and protocol.
Ugi/Passerini MCR	Rapid synthesis of complex glycine derivatives	One-pot reaction of four components (acid, amine, ketone, isocyanide)[22].	High atom economy; rapid access to chemical diversity[23].	Limited to specific scaffolds; not a general replacement for SPPS.

Field-Proven Experimental Protocols

Trustworthiness in science is built on reproducible methodologies. The following protocols are self-validating systems for key alternative strategies.

Protocol 1: Coupling of a Sterically Hindered Residue (Fmoc-Sarcosine-OH)

This protocol details the use of HATU for coupling a sterically demanding N-methylated glycine.

• Resin Preparation: Swell the peptide-resin (e.g., Rink Amide resin, 0.1 mmol scale) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5x), Dichloromethane (DCM) (3x), and DMF (3x).

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-Sarcosine-OH (0.4 mmol, 4 eq) and HATU (0.39 mmol, 3.9 eq) in DMF. Add N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq) and allow the solution to pre-activate for 1-2 minutes. The solution will typically change color.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate at room temperature for 2 hours.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (5x) and DCM (3x).

• Monitoring: Perform a qualitative ninhydrin (Kaiser) test on a small sample of beads. For N-substituted amino acids, a chloranil test is required as the secondary amine will not give a positive result with ninhydrin. If the test is positive (indicating incomplete coupling), a second coupling (recoupling) may be necessary.

Protocol 2: Synthesis of a Peptoid Dimer using the Sub-Monomer Method

This protocol outlines the two-step cycle for building a peptoid.

• Resin Preparation & Deprotection: Use a suitable amine-functionalized resin (e.g., Rink Amide). Swell and deprotect as described in Protocol 1.

• Step 1: Acylation: Add a solution of bromoacetic anhydride (5 eq) in DMF to the resin. Agitate for 20 minutes at room temperature. Wash the resin with DMF (5x).

• Step 2: Nucleophilic Displacement: Add a solution of the desired primary amine (e.g., isobutylamine, 20 eq) in N-Methyl-2-pyrrolidone (NMP). Agitate for 2 hours at room temperature.

• Washing: Drain the amine solution and wash the resin thoroughly with DMF (5x) and DCM (3x).

• Repeat: The two-step cycle is repeated to elongate the peptoid chain. There is no Fmoc deprotection step between residues.

Conclusion and Future Outlook

The introduction of glycine is no longer a one-size-fits-all process. While Fmoc-Gly-OH remains the default choice for uncomplicated positions, a nuanced understanding of the available alternatives is essential for tackling the complex challenges of modern peptide synthesis. For sterically hindered N-substituted glycines, the choice is not just the monomer but the high-power coupling reagent that enables its reaction. For aggregation-prone sequences, the solution lies in disrupting the peptide backbone's hydrogen bonding network with tools like Dmb-protected dipeptides. Finally, unconventional methods like the Ugi reaction open doors to novel chemical spaces inaccessible through traditional linear synthesis.

By understanding the causality behind these choices—steric hindrance, backbone aggregation, chemical stability—researchers can move beyond templated protocols and rationally design synthetic strategies that are efficient, robust, and tailored to the unique demands of their target molecule.

References

• Synthesis of N-BOC-glycine methyl ester. PrepChem.com. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• Synthesis of polysarcosine from air and moisture stable N-phenoxycarbonyl-N-methylglycine assisted by tertiary amine base. Polymer Chemistry (RSC Publishing). Available at: [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. Available at: [Link]

• Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives. Molecules. Available at: [Link]

• An improved approach for the synthesis of alpha,alpha-dialkyl glycine derivatives by the Ugi-Passerini reaction. Organic & Biomolecular Chemistry. Available at: [Link]

• Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives. Semantic Scholar. Available at: [Link]

• Solid-Phase Synthesis of N-Substituted Glycine Oligomers (α-Peptoids) and Derivatives. Molecules. Available at: [Link]

• Amino Acid Derivatives for Peptide Synthesis. Aapptec. Available at: [Link]

• Ugi and Passerini MCRs. Peptidomimetics II. Available at: [Link]

• An improved approach for the synthesis of α,α-dialkyl glycine derivatives by the Ugi–Passerini reaction. ResearchGate. Available at: [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Available at: [Link]

• Production of peptides containing poly-gly sequences using fmoc chemistry. Google Patents.

• From Ugi Multicomponent Reaction to Linkers for Bioconjugation. ACS Omega. Available at: [Link]

• Efficient peptide coupling involving sterically hindered amino acids. Journal of Organic Chemistry. Available at: [Link]

• The Essential Role of Fmoc-Gly-OH in Modern Peptide Synthesis. Medium. Available at: [Link]

• Synthesis of N-acyl-N,alpha,alpha-trialkyl and N-acyl-alpha,alpha-dialkyl glycines by selective cleavage of Ugi-Passerini adducts. Organic & Biomolecular Chemistry. Available at: [Link]

• An N-Protecting Group for Solid-Phase Peptide Synthesis in Aqueous Media. Synfacts. Available at: [Link]

• (Fluoren-9-ylmethoxy)carbonyl (Fmoc) amino acid azides: Synthesis, isolation, characterisation, stability and application to synthesis of peptides. RSC Publishing. Available at: [Link]

• Synthesis of Boc-Gly. PrepChem.com. Available at: [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. Available at: [Link]

• Influence of Aza-Glycine Substitution on the Internalization of Penetratin. Molecules. Available at: [Link]

• Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Available at: [Link]

• SPPS Reagents Explained: A Complete Guide. CEM Corporation (YouTube). Available at: [Link]

• SPPS Tips For Success Handout. Mesa Labs. Available at: [Link]

• The synthesis and application of Fmoc-Lys(5-Fam) building blocks. Analytical Biochemistry. Available at: [Link]

• Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. Green Chemistry. Available at: [Link]

• Practical N-to-C peptide synthesis with minimal protecting groups. ResearchGate. Available at: [Link]

• Preparation and Application of an Inexpensive α-Formylglycine Building Block Compatible with Fmoc Solid-Phase Peptide Synthesis. ChemRxiv. Available at: [Link]

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A Senior Application Scientist's Guide to Validating Synthesized Glycine Benzyl Ester (H-Gly-OBzl) via ¹H and ¹³C NMR

For researchers, scientists, and professionals in drug development, the structural integrity of peptide building blocks is paramount. Glycine benzyl ester (H-Gly-OBzl), a fundamental component in peptide synthesis, serves as a crucial starting material where purity and correct structure are non-negotiable.[1] This guide provides an in-depth, experience-driven approach to validating the synthesis of H-Gly-OBzl, focusing on the nuanced interpretation of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra. We will explore not just the "how," but the "why" behind experimental choices, compare the benzyl ester to other protective groups, and offer a self-validating framework for ensuring the quality of this essential reagent.

Part 1: The Synthetic Foundation - Fischer-Speier Esterification of Glycine

The most reliable and scalable method for preparing H-Gly-OBzl is the Fischer-Speier esterification.[1] This acid-catalyzed reaction between glycine and benzyl alcohol is typically performed in the presence of p-toluenesulfonic acid (p-TsOH), which serves both as the catalyst and as a means to isolate the product as a stable tosylate salt (H-Gly-OBzl·TsOH).[2] The salt form enhances stability and improves handling compared to the free base.[1]

The causality of this choice is rooted in Le Chatelier's principle. The esterification is a reversible reaction that produces water as a byproduct. To drive the equilibrium toward the product, water must be continuously removed. This is elegantly achieved by using a solvent like toluene or benzene, which forms an azeotrope with water, allowing for its removal via a Dean-Stark apparatus.[2][3] The reaction's completion is visually monitored by the cessation of water collection in the trap.[2]

Experimental Protocol: Synthesis of Glycine Benzyl Ester Tosylate

This protocol is adapted from established industrial and laboratory-scale synthesis procedures.[1][3]

Materials & Equipment:

• Round-bottom flask

• Dean-Stark apparatus and reflux condenser

• Heating mantle and magnetic stirrer

• Reactants: Glycine, p-toluenesulfonic acid monohydrate, benzyl alcohol, toluene

• Washing/Recrystallization Solvents: Diethyl ether, acetone[1][2]

Procedure:

• Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Reactant Charging: To the flask, add glycine (1.0 eq), p-toluenesulfonic acid monohydrate (1.05 eq), benzyl alcohol (~5-10 eq), and toluene (sufficient to facilitate azeotropic distillation).

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, where the denser water will separate and be collected, while the toluene overflows back into the reaction flask.

• Monitoring: Continue the reflux for 5-6 hours, or until no more water is collected in the trap.[3] The reaction mixture should become a clear solution.

• Crystallization and Isolation: Once the reaction is complete, cool the mixture in an ice-water bath to induce crystallization of the product.[2]

• Purification: Collect the crude product by filtration. Wash the solid with a solvent in which the product is sparingly soluble, such as cold diethyl ether or acetone, to remove unreacted benzyl alcohol and other impurities.[1][2]

• Drying: Dry the purified white crystalline solid under vacuum to yield the final H-Gly-OBzl·TsOH.

Part 2: The Moment of Truth - NMR Structural Validation

NMR spectroscopy is the gold standard for the structural elucidation of organic molecules. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can piece together the molecular puzzle with high fidelity.

Sample Preparation Protocol

• Weighing: Accurately weigh 5-10 mg of the synthesized H-Gly-OBzl·TsOH into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice due to its ability to dissolve the salt and because the acidic amine protons are often observable. Other potential solvents include D₂O or CD₃OD, though these may lead to the exchange of labile amine protons.

• Dissolution: Vortex the tube until the sample is fully dissolved. Gentle warming may be required.[4]

• Analysis: Acquire ¹H, ¹³C, and optionally, 2D correlation spectra (like COSY and HSQC) on a high-field NMR spectrometer.

¹H NMR Spectral Analysis: A Proton-by-Proton Confirmation

The ¹H NMR spectrum provides a quantitative map of all unique proton environments in the molecule. For H-Gly-OBzl·TsOH, we expect to see distinct signals corresponding to the glycine backbone, the benzyl group, and the tosylate counterion.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Chemical Shift
Glycine α-CH₂	~3.9 - 4.1	Singlet (s)	2H	Adjacent to the electron-withdrawing ester carbonyl and the ammonium group, causing a downfield shift.
Benzyl CH₂	~5.1 - 5.3	Singlet (s)	2H	Protons are on a carbon adjacent to an oxygen atom and an aromatic ring, resulting in significant deshielding.[5]
Benzyl Aromatic C₆H₅	~7.3 - 7.5	Multiplet (m)	5H	Aromatic protons typically resonate in this region due to the ring current effect.[6][7]
Amine NH₃⁺	~8.1 - 8.4	Broad Singlet (br s)	3H	Highly deshielded due to the positive charge. Signal may be broad due to quadrupolar coupling with ¹⁴N and chemical exchange.
Tosylate Aromatic CH	~7.1 & 7.5	Doublets (d)	2H + 2H	Two distinct signals for the ortho and meta protons of the para-substituted ring.
Tosylate Methyl CH₃	~2.3	Singlet (s)	3H	A typical chemical shift for a methyl group attached to an aromatic ring.

Note: Chemical shifts are approximate and can vary based on solvent and concentration.[8]

¹³C NMR Spectral Analysis: The Carbon Skeleton Blueprint

The ¹³C NMR spectrum complements the ¹H data by providing a count of unique carbon atoms and information about their electronic environment.

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale for Chemical Shift
Ester Carbonyl (C=O)	~168 - 172	Carbonyl carbons are highly deshielded and appear significantly downfield.
Glycine α-CH₂	~40 - 42	Aliphatic carbon shifted downfield by the adjacent nitrogen and carbonyl group.
Benzyl CH₂	~66 - 68	Methylene carbon attached to an oxygen atom.
Benzyl Aromatic ipso-C	~135 - 137	The carbon directly attached to the ester group.
Benzyl Aromatic ortho/meta/para-C	~128 - 129	Aromatic carbons typically resonate in this range. Often, multiple signals are observed.
Tosylate Aromatic Carbons	~125 - 145	Four distinct signals are expected for the para-substituted ring.
Tosylate Methyl CH₃	~21	Typical chemical shift for a methyl carbon on an aromatic ring.

Note: The presence of all expected peaks in both ¹H and ¹³C spectra, with correct integrations and multiplicities for the ¹H spectrum, provides a robust, self-validating confirmation of the target structure.

Part 3: Comparative Analysis & Alternative Strategies

While the benzyl ester is a workhorse in peptide synthesis, other carboxyl protecting groups are available. The choice of protecting group is a critical strategic decision, influencing not only the synthesis but also the subsequent NMR analysis.

Protecting Group	Structure	Key NMR Feature	Advantages	Disadvantages
Benzyl (OBzl)	-COOCH₂Ph	Signals at ~5.2 ppm (s, 2H) and ~7.4 ppm (m, 5H).	Stable to a wide range of conditions; removed by catalytic hydrogenolysis.[9]	Hydrogenolysis may not be compatible with other functional groups (e.g., Cys, Met).
Methyl (OMe)	-COOCH₃	Sharp singlet at ~3.7 ppm (s, 3H).	Simple, small group.	Removal requires saponification (strong base), which can cause racemization or side reactions.
tert-Butyl (OtBu)	-COOC(CH₃)₃	Sharp singlet at ~1.5 ppm (s, 9H).	Easily removed with mild acid (e.g., TFA). Orthogonal to Fmoc and Cbz groups.[10]	Sterically bulky, which can sometimes hinder reactions.

The benzyl group provides a distinct and easily identifiable set of signals in a relatively uncongested region of the ¹H NMR spectrum, making it an excellent choice for unambiguous structural validation.

Part 4: Visualizing the Workflow and Structures

Diagrams can clarify complex workflows and relationships. The following are generated using Graphviz to illustrate the key processes and comparisons discussed.

Sources

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• 3. CN105503665A - Preparation method of glycine benzyl ester toluene-4-sulfonate - Google Patents [patents.google.com]
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• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
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• 10. masterorganicchemistry.com [masterorganicchemistry.com]

The Versatile Glycine Synthon: A Comparative Guide to Benzyl 2-Aminoacetate in Medicinal Chemistry

In the landscape of medicinal chemistry, the strategic incorporation of the glycine motif is fundamental to the design of a vast array of therapeutics, from peptides and their mimetics to complex heterocyclic scaffolds. Benzyl 2-aminoacetate, also known as glycine benzyl ester, stands out as a pivotal building block in this endeavor. Its unique bifunctionality, possessing a nucleophilic amine and a carboxyl group masked as a benzyl ester, offers a versatile handle for synthetic manipulations. This guide provides an in-depth technical comparison of Benzyl 2-aminoacetate's performance against common alternatives in key medicinal chemistry applications, supported by experimental data and detailed protocols to inform strategic synthetic planning for researchers, scientists, and drug development professionals.

The Pivotal Role in Peptide Synthesis: A Comparison of Carboxyl Protecting Groups

The synthesis of peptides with defined sequences necessitates the orthogonal protection of amino and carboxyl termini. Benzyl 2-aminoacetate plays a crucial role as a C-terminal protecting group, particularly within the Boc/Bzl (tert-butoxycarbonyl/benzyl) solid-phase peptide synthesis (SPPS) strategy. The benzyl ester provides robust protection of the carboxylic acid, remaining stable through the iterative acid-labile deprotection of the N-terminal Boc group.

Performance Comparison: Benzyl Ester vs. Tert-Butyl Ester

The choice between a benzyl ester and a tert-butyl ester for C-terminal protection is a critical decision that dictates the overall synthetic strategy. While benzyl esters are hallmarks of the Boc/Bzl approach, tert-butyl esters are integral to the Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy.[1]

Parameter	Benzyl (Bn) Ester	Tert-Butyl (tBu) Ester
Typical Yield (Protection)	85-95%	80-90%
Stability	Stable to a wide range of non-reductive reagents.	Stable to basic and nucleophilic reagents.
Deprotection Conditions	Catalytic hydrogenolysis (e.g., H₂, Pd/C) or strong acids (e.g., HBr/AcOH).	Moderate to strong acids (e.g., Trifluoroacetic acid - TFA).[1]
Compatibility	Boc/Bzl SPPS strategy.	Fmoc/tBu SPPS strategy.[1]
Key Advantages	High stability, orthogonal to many other protecting groups.	Facile cleavage under mild acidic conditions.[1]
Key Disadvantages	Requires specific catalysts that can be poisoned or strong acids for removal.	Can be labile under repeated mild acidic conditions; potential for t-butylation of sensitive residues.

This table summarizes typical outcomes in organic synthesis and is intended for comparative purposes.[1]

The primary advantage of the benzyl ester lies in its high stability, allowing for the use of moderately acidic conditions for N-terminal deprotection without premature cleavage of the C-terminal ester. However, its removal requires more stringent conditions, such as catalytic hydrogenation or treatment with strong acids, which may not be compatible with all functional groups within the peptide sequence. In contrast, the tert-butyl ester offers the convenience of cleavage under the same mild acidic conditions used for side-chain deprotection in the Fmoc/tBu strategy, but this can also be a drawback if premature cleavage is a concern.

Experimental Protocol: Deprotection of Benzyl 2-Aminoacetate via Catalytic Transfer Hydrogenation

This protocol offers a safer alternative to using hydrogen gas for the removal of the benzyl protecting group.[2]

Materials:

• Benzyl 2-aminoacetate

• 10% Palladium on carbon (Pd/C)

• Ammonium formate

• Methanol (anhydrous)

• Celite®

Procedure:

• In a round-bottom flask, dissolve Benzyl 2-aminoacetate (1.0 eq) in anhydrous methanol (10-20 mL per gram of substrate).[1]

• Carefully add 10% Pd/C (10-20% by weight of the substrate).[1]

• To the stirred suspension, add ammonium formate (5.0 eq) in one portion.[1]

• Heat the reaction mixture to reflux.[1]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature.[1]

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.[1]

• Wash the filter cake with a small amount of methanol.[1]

• Combine the filtrates and remove the solvent under reduced pressure to yield glycine.[1]

Catalytic Transfer Hydrogenation Workflow

A Versatile Glycine Synthon for Heterocycle Synthesis

Benzyl 2-aminoacetate serves as an invaluable glycine equivalent in the synthesis of a diverse range of nitrogen-containing heterocycles, which form the core of many pharmaceuticals. Its ability to participate in cyclization reactions, often after N-alkylation or as part of a multicomponent reaction, makes it a strategic choice for building molecular complexity.

Synthesis of Quinoxalin-2-ones

Quinoxalin-2-ones are prevalent scaffolds in medicinal chemistry with a wide range of biological activities. A common synthetic route involves the condensation of an o-phenylenediamine with a glycine synthon.

While direct comparative studies are limited, a comparison can be drawn from typical yields reported for similar transformations. The use of α-haloesters like ethyl bromoacetate is a common strategy.

Glycine Synthon	Typical Reaction Conditions	Typical Yield	Reference
Ethyl Bromoacetate	o-phenylenediamine, triethylamine, acetonitrile, reflux	Good	[3]
Benzyl 2-aminoacetate	o-phenylenediamine, acid or base catalysis	Expected to be comparable to ethyl bromoacetate	-

This conceptual protocol is based on established methods for quinoxalinone synthesis and adapted for Benzyl 2-aminoacetate.

Materials:

• o-Phenylenediamine

• Benzyl 2-aminoacetate hydrochloride

• Triethylamine

• Ethanol

Procedure:

• To a solution of o-phenylenediamine (1.0 eq) in ethanol, add triethylamine (2.2 eq).

• Add Benzyl 2-aminoacetate hydrochloride (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired quinoxalin-2-one.

General Synthesis of Quinoxalin-2-ones

Multicomponent Reactions: The Ugi Reaction

The Ugi four-component reaction (U-4CR) is a powerful tool for the rapid generation of molecular diversity, producing α-acylamino amides from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[4] Benzyl 2-aminoacetate can be employed as the amine component, leading to products that can undergo subsequent cyclization to form various heterocycles, including diketopiperazines and benzodiazepines.

The choice of ester on the glycine component can influence the reaction efficiency and the properties of the resulting Ugi adduct.

Glycine Ester	Typical Ugi Reaction Yield	Key Considerations
Benzyl 2-aminoacetate	Good to excellent	The benzyl ester can be removed orthogonally to other protecting groups.
Ethyl Glycinate	Good to excellent	Ethyl ester is generally stable but may be more susceptible to hydrolysis.
Methyl Glycinate	Good to excellent	Methyl ester is more prone to hydrolysis compared to ethyl or benzyl esters.

Yields in Ugi reactions are highly substrate-dependent.

Synthesis of Diketopiperazines

Diketopiperazines (DKPs) are cyclic dipeptides with a broad spectrum of biological activities. They can be synthesized by the cyclization of a dipeptide ester. Using Benzyl 2-aminoacetate as a starting material allows for the straightforward synthesis of glycine-containing DKPs.

Materials:

• Benzyl 2-aminoacetate hydrochloride

• Triethylamine

• Methanol

Procedure:

• Dissolve Benzyl 2-aminoacetate hydrochloride in methanol.

• Add triethylamine to neutralize the hydrochloride salt.

• Heat the solution to reflux. The cyclization will occur with the elimination of benzyl alcohol.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction and collect the precipitated cyclo(Gly-Gly) by filtration.

Synthesis of Hydantoins

Hydantoins are five-membered heterocyclic compounds that are core structures in several anticonvulsant drugs. A common route to hydantoins involves the reaction of an amino acid or its ester with an isocyanate, followed by cyclization.

This protocol outlines the synthesis of a hydantoin from Benzyl 2-aminoacetate and an isocyanate.[2][4][5]

Materials:

• Benzyl 2-aminoacetate

• An alkyl or aryl isocyanate

• A suitable solvent (e.g., dichloromethane)

• Acid or base for cyclization

Procedure:

• Dissolve Benzyl 2-aminoacetate in dichloromethane.

• Add the isocyanate (1.0 eq) dropwise at room temperature.

• Stir the reaction mixture until the formation of the intermediate urea is complete (monitor by TLC).

• Add an acid (e.g., HCl in dioxane) or a base (e.g., sodium methoxide) to promote cyclization.

• Heat the reaction mixture if necessary.

• After cyclization is complete, perform an aqueous workup.

• Purify the crude product by recrystallization or column chromatography to obtain the desired hydantoin.

General Pathway for Hydantoin Synthesis

N-Alkylation: A Gateway to Diverse Scaffolds

The secondary amine of Benzyl 2-aminoacetate is readily alkylated, providing a straightforward method to introduce substituents on the nitrogen atom. This N-alkylation is a key step in the synthesis of N-substituted glycine derivatives, which are important intermediates for peptidomimetics and other bioactive molecules.

Comparative Performance: Alkylating Agents

The choice of alkylating agent and reaction conditions can significantly impact the yield and selectivity of the N-alkylation reaction.

Alkylating Agent	Base	Solvent	Typical Yield	Key Considerations
Benzyl Bromide	K₂CO₃	Acetonitrile	Good to Excellent	Common and effective for benzylation.
Alkyl Iodide	DIPEA	DMF	Good to Excellent	More reactive than bromides, suitable for less reactive amines.
Reductive Amination	Aldehyde, NaBH(OAc)₃	DCE	Good to Excellent	A milder alternative to alkyl halides.

Yields are dependent on the specific substrates and reaction conditions.

Experimental Protocol: N-Benzylation of Benzyl 2-aminoacetate

This protocol describes the N-benzylation of Benzyl 2-aminoacetate using benzyl bromide.

Materials:

• Benzyl 2-aminoacetate hydrochloride

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

Procedure:

• To a suspension of potassium carbonate (2.5 eq) in anhydrous acetonitrile, add Benzyl 2-aminoacetate hydrochloride (1.0 eq).

• Add benzyl bromide (1.1 eq) to the mixture.

• Stir the reaction mixture at room temperature or heat to 50-60 °C to increase the reaction rate.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography to obtain N-benzyl-benzyl 2-aminoacetate.

Conclusion

Benzyl 2-aminoacetate is a highly versatile and valuable building block in medicinal chemistry. Its utility in peptide synthesis, particularly within the Boc/Bzl strategy, is well-established, offering a stable C-terminal protecting group. Furthermore, its role as a glycine synthon provides access to a wide array of medicinally relevant heterocyclic scaffolds, including quinoxalin-2-ones, diketopiperazines, and hydantoins, often through efficient multicomponent reactions. The ease of N-alkylation further expands its synthetic utility. While alternative glycine synthons and protecting groups are available, the choice of Benzyl 2-aminoacetate is often dictated by the overall synthetic strategy, particularly the need for a robust carboxyl protecting group that is orthogonal to other functionalities. The experimental protocols and comparative data presented in this guide are intended to provide a solid foundation for medicinal chemists to make informed decisions in the design and execution of their synthetic routes.

References

• Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection. (2025). Benchchem. [URL: https://www.benchchem.com/application-notes/catalytic-hydrogenolysis-for-n-benzyl-deprotection]
• A Comparative Analysis of Benzyl and Tert-Butyl Ester Protection for Threonine in Chemical Synthesis. (2025). Benchchem. [URL: https://www.benchchem.com/application-notes/a-comparative-analysis-of-benzyl-and-tert-butyl-ester-protection-for-threonine-in-chemical-synthesis]
• Ammonium formate catalytic transfer hydrogenation: A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. (1988). Tetrahedron Letters, 29(12), 1431-1434.
• Synthesis of Cross-linkable 2,5-Diketopiperazine Derivatives. (2025).
• The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. (2021). Molecules, 26(13), 4024.
• Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. (2018). Molecules, 23(10), 2485.
• A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray Analysis and Theoretical Calcul
• Synthesis and Characterization of Amino Acid-Derived Hydantoins. (2021).
• Process for the preparation of hydrantoic acids and hydantoins. (1988).
• Synthesis of Various N‐heterocycles Using the Ugi Four‐Center Three‐Component Reaction. (2019).
• Hydantoin synthesis. (n.d.). Organic Chemistry Portal.
• synthesis, reactivity and biological activity of quinoxalin-2-one derivatives. (2025).
• Synthesis of Potent Cytotoxic Epidithiodiketopiperazines Designed for Derivatization. (2020). The Journal of Organic Chemistry, 85(6), 4134-4156.
• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. (2022). ACS Omega, 7(50), 47265-47274.
• Synthesis of Hydantoin and Diketopiperazine Products from Z Protected Dipeptides. (2021).
• New Synthesis of 3-Aminohydantoins via Condensation of Hydrazines with Isocyanates Derived from α-Amino Esters. (2023).
• Direct N-alkylation of unprotected amino acids with alcohols. (2017). Science, 358(6368), 1299-1303.
• Alkylation of 1, 2 and 4 with Benzyl Bromide. (n.d.).
• A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. (2023). Molecules, 28(21), 7431.
• α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applic
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Safety & Regulatory Compliance

Hazard Identification: The "Why" Behind the Protocol

An In-Depth Guide to the Proper Disposal of Benzyl 2-aminoacetate

As a Senior Application Scientist, I've observed that the final step in an experimental workflow—waste disposal—is often the most critical for ensuring laboratory and environmental safety. Benzyl 2-aminoacetate (also known as Glycine benzyl ester), a common reagent in peptide synthesis and as a building block for various pharmaceuticals, requires meticulous handling from bench to disposal.[1][2] This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in established safety principles to protect you, your colleagues, and the environment.

Understanding the inherent risks of a chemical is fundamental to handling it safely. While comprehensive toxicological data for Benzyl 2-aminoacetate free base is not extensively published, the data for its hydrochloride salt (CAS No. 2462-31-9) provides critical guidance. The Globally Harmonized System (GHS) classifications for the hydrochloride salt indicate it is a substance that demands respect.[3]

GHS Hazard Classifications (for Benzyl 2-aminoacetate hydrochloride):

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

Furthermore, related compounds like Benzyl Acetate are classified as toxic and harmful to aquatic life with long-lasting effects.[4] Therefore, it is imperative to prevent Benzyl 2-aminoacetate from entering drains or surface waters.[5][6] The disposal protocol is therefore designed to contain the chemical and its residues, neutralizing risks of irritation and environmental contamination.

Data Summary Table: Benzyl 2-aminoacetate Safety & Disposal

Parameter	Information	Rationale & Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH412: Harmful to aquatic life with long lasting effects (inferred)	Based on the hydrochloride salt and related benzyl esters. Prevents personal injury and environmental release.[3]
Required PPE	Chemical safety goggles, Nitrile gloves, Laboratory coat	Protects eyes, skin, and clothing from direct contact and potential irritation.[5][7][8]
Handling Environment	Well-ventilated area or local exhaust ventilation (fume hood)	Minimizes inhalation of dust or vapors, preventing respiratory tract irritation.[7][9]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases	Avoids potentially vigorous or hazardous chemical reactions during storage or disposal.[5][10]
Primary Disposal Method	Collection as hazardous chemical waste for incineration or licensed disposal	Ensures the chemical is destroyed in a controlled environment, preventing environmental release.[9][11]
Forbidden Disposal	DO NOT dispose down the drain or in regular trash	Prevents contamination of waterways and harm to aquatic organisms.[5][6]

Immediate Safety & Handling Protocol

Before beginning any work that will generate Benzyl 2-aminoacetate waste, ensure the following safety measures are in place. This proactive approach is the cornerstone of a self-validating safety system.

• Personal Protective Equipment (PPE): Always wear the appropriate PPE, including chemical safety goggles, chemically resistant gloves (nitrile is a suitable option), and a standard laboratory coat.[5]

• Ventilation: Handle the compound, especially in its solid form, in a well-ventilated area. A chemical fume hood is strongly recommended to avoid the creation and inhalation of dust or aerosols.[9][12]

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and unobstructed.[9]

Step-by-Step Disposal Procedure

The guiding principle for disposing of Benzyl 2-aminoacetate is containment and segregation . Never mix chemical waste streams unless explicitly directed to do so by your institution's Environmental Health & Safety (EHS) department.

Step 1: Waste Identification and Segregation

Identify all materials that have come into contact with Benzyl 2-aminoacetate. This includes:

• Unused or expired solid reagent.

• Reaction residues and solutions containing the compound.

• Contaminated consumables (e.g., pipette tips, weighing boats, filter paper).

• Contaminated PPE (e.g., used gloves).

• Rinsate from cleaning contaminated glassware.

Step 2: Container Preparation

Select a designated hazardous waste container that is clean, dry, and made of a compatible material such as glass or high-density polyethylene.[5] The container must have a secure, tight-fitting lid to prevent spills and the escape of vapors.

Step 3: Waste Collection

• Solid Waste: Carefully transfer solid Benzyl 2-aminoacetate and contaminated dry materials into the waste container. Minimize the creation of dust during transfer.[12]

• Liquid Waste: For solutions containing Benzyl 2-aminoacetate, use a funnel to carefully pour the liquid into the designated liquid hazardous waste container.

• Glassware Rinsate: Rinse contaminated glassware with a small amount of an appropriate solvent (e.g., acetone, ethanol). The first rinsate is considered hazardous and must be collected in the waste container. Subsequent rinses can typically be managed as non-hazardous, but follow your institutional guidelines.

Step 4: Labeling

Proper labeling is a critical, non-negotiable step. Affix a hazardous waste label to the container and fill it out completely and legibly. The label must include:

• The words "Hazardous Waste."[5]

• The full chemical name: "Benzyl 2-aminoacetate" or "Glycine benzyl ester."[5]

• An accurate estimation of the contents and concentration.

• The date accumulation started.

Step 5: Temporary Storage

Store the sealed and labeled waste container in a designated satellite accumulation area. This area should be a well-ventilated, secondary containment bin away from incompatible chemicals like strong acids, bases, and oxidizing agents.[5]

Step 6: Final Disposal

Arrange for the pickup of the hazardous waste container through your institution's EHS office or a licensed chemical waste disposal contractor.[9] They are equipped to transport and dispose of the material in compliance with all local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Benzyl 2-aminoacetate waste.

Caption: Workflow for the safe disposal of Benzyl 2-aminoacetate waste.

Emergency Procedures: Spill & Exposure Response

Accidents can happen, but preparation mitigates their impact.

• Small Spills: For small spills of solid material, avoid creating dust. Gently sweep up the material and place it into the labeled hazardous waste container.[9][12] For small liquid spills, absorb with an inert material (e.g., vermiculite, sand), then collect the absorbent material into the waste container.

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area thoroughly with plenty of soap and water for at least 15 minutes.[9] If irritation occurs or persists, seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen. Seek medical attention.[9]

By adhering to this comprehensive guide, you contribute to a culture of safety, ensuring that the valuable work conducted in the lab does not come at the cost of personal or environmental health.

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• Elan Chemical. (2018, August 30). Safety Data Sheet: NATURAL BENZYL ACETATE.
• (n.d.). Safety Data Sheet.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET: Benzyl acetate.
• Sigma-Aldrich. (2025, September 22). SAFETY DATA SHEET: Benzyl acetate.
• Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET: Benzyl acetate.
• CDN Isotopes. (2018, April 17). Safety Data Sheet: Benzyl-2,3,4,5,6-d5 Acetate.
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A Senior Application Scientist's Guide to the Safe Handling of Benzyl 2-aminoacetate

In the dynamic landscape of pharmaceutical research and development, the synthesis of novel compounds is a daily endeavor. Among the versatile building blocks utilized is Benzyl 2-aminoacetate, an ester of glycine. While instrumental in peptide synthesis and other organic transformations, its handling demands a meticulous approach to safety. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the "why" behind each procedural step, ensuring a culture of safety and scientific integrity in your laboratory.

Hazard Profile of Benzyl 2-aminoacetate: Understanding the Risks

Benzyl 2-aminoacetate and its hydrochloride salt are classified as irritants.[1][2] The primary hazards associated with this compound are:

• Skin Irritation: Direct contact can cause redness, itching, and inflammation.[1][2]

• Serious Eye Irritation: The compound can cause significant eye irritation upon contact.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the respiratory system.[1][2]

While some safety data sheets for similar compounds suggest potential oral toxicity and aquatic hazards, the primary and immediate concerns for laboratory-scale handling of Benzyl 2-aminoacetate are its irritant properties.[3][4]

Essential Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to safety begins with the correct selection and use of PPE. The following table summarizes the minimum required PPE for handling Benzyl 2-aminoacetate, grounded in the potential routes of exposure.

PPE Component	Specifications	Rationale for Use
Eye/Face Protection	Safety glasses with side-shields conforming to EN166 (EU) or ANSI Z87.1 (US) standards. A face shield should be used if there is a splash hazard.	Protects against accidental splashes and contact with airborne particles, preventing serious eye irritation.[5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.	Prevents direct skin contact, mitigating the risk of skin irritation.[5] Proper glove removal technique is crucial to avoid contaminating the skin.
Body Protection	A laboratory coat is mandatory. For larger quantities or increased splash risk, impervious clothing should be worn.	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required for small-scale use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved P95 (US) or P1 (EU) particulate respirator is recommended. For higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU) respirator should be used.[5]	Minimizes the risk of inhaling irritant particles.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational workflow is critical for minimizing risk. The following procedure outlines the key steps for safely handling Benzyl 2-aminoacetate from preparation to cleanup.

Pre-Operational Checks

• Verify Chemical Identity: Confirm the container is clearly labeled as "Benzyl 2-aminoacetate" and check the CAS number (1738-68-7) against your experimental plan.[6]

• Review Safety Data Sheet (SDS): Always consult the most recent SDS for the specific product you are using. Pay close attention to sections on hazards, first aid, and handling.

• Ensure Engineering Controls are Functional: Work should be conducted in a certified chemical fume hood to ensure adequate ventilation.[7] Eyewash stations and safety showers must be accessible and operational.[8]

• Assemble all Necessary PPE: Don all required PPE as outlined in the table above before handling the chemical.

Handling Procedure

• Weighing and Transfer:

  • If the compound is a solid, handle it in a manner that avoids dust formation.[5]

  • Use a spatula or scoop for transfers. Avoid pouring dry powder.

  • If a solution is required, add the solid to the solvent slowly to prevent splashing.

• During the Reaction:

  • Keep the reaction vessel closed to prevent the release of vapors or aerosols.

  • Maintain a clean and organized workspace.

  • Be mindful of potential incompatibilities. While specific data for Benzyl 2-aminoacetate is limited, similar compounds can be incompatible with strong oxidizing agents, acids, and bases.[3]

Post-Operational Cleanup

• Decontamination of Glassware: Rinse all contaminated glassware thoroughly with an appropriate solvent in the fume hood.

• Surface Cleaning: Wipe down the work area with a suitable cleaning agent to remove any residual contamination.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[5]

Disposal Plan: Responsible Waste Management

Proper disposal is a critical component of the chemical lifecycle, ensuring the safety of personnel and the environment.

• Chemical Waste: Unused Benzyl 2-aminoacetate and any solutions containing it should be collected in a designated, properly labeled hazardous waste container.

• Contaminated Materials: Used gloves, weighing paper, and other contaminated disposable materials must be placed in a sealed bag and disposed of as hazardous waste.[5]

• Waste Disposal Vendor: All waste must be disposed of through a licensed professional waste disposal service.[5] Incineration in a chemical incinerator equipped with an afterburner and scrubber is a common disposal method for such organic compounds.[5]

• Environmental Precaution: Do not allow the product to enter drains or waterways.[2][9]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for handling Benzyl 2-aminoacetate, emphasizing the integration of safety measures at each stage.

Caption: Workflow for the safe handling of Benzyl 2-aminoacetate.

By internalizing these procedures and the scientific reasoning behind them, you contribute to a robust safety culture within your laboratory. This commitment not only protects you and your colleagues but also upholds the integrity of your research.

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